2-Deacetoxytaxinine B

Core Science & Biosynthesis

2-Deacetoxytaxinine B: A Comprehensive Technical Guide on its Discovery and Isolation

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Deacetoxytaxinine B, a complex diterpenoid belonging to the taxane (B156437) family, is a natural product of significant interest due to its structural relationship with the potent anticancer drug, paclitaxel (B517696) (Taxol®). Isolated from the Himalayan yew, Taxus wallichiana, this compound serves as a valuable subject for phytochemical investigation and as a potential precursor for the semi-synthesis of novel therapeutic agents. This technical guide provides an in-depth overview of the discovery and isolation of 2-Deacetoxytaxinine B, presenting detailed experimental protocols, comprehensive quantitative data, and a visualization of the isolation workflow. While specific biological activity data for 2-Deacetoxytaxinine B is limited in publicly available literature, the known anticancer properties of related taxanes suggest its potential as a cytotoxic agent, a hypothesis that warrants further investigation.

Introduction

The genus Taxus has been a prolific source of structurally diverse and biologically active taxane diterpenoids. The discovery of paclitaxel from the bark of the Pacific yew, Taxus brevifolia, revolutionized cancer chemotherapy. This has spurred extensive research into other Taxus species, leading to the identification of a myriad of taxane analogues. 2-Deacetoxytaxinine B is one such compound, first reported from the Himalayan yew, Taxus wallichiana.[1] Its chemical structure, C35H42O9, and molecular weight of 606.7 g/mol , distinguish it from other known taxanes and present opportunities for exploring structure-activity relationships within this important class of molecules.[1]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic data for 2-Deacetoxytaxinine B is presented in the table below. This data is crucial for the unambiguous identification and characterization of the compound.

Property	Value	Reference
Molecular Formula	C35H42O9	[1]
Molecular Weight	606.7 g/mol	[1]
IUPAC Name	[(1R,3R,5S,7S,8S,9R,10R)-7,9,10-triacetyloxy-8,12,15,15-tetramethyl-4-methylidene-13-oxo-5-tricyclo[9.3.1.0³,⁸]pentadec-11-enyl] (E)-3-phenylprop-2-enoate	[1]
CAS Number	191547-12-3
Mass Spectrometry (LC-MS)	Precursor Ion [M+H]⁺: 607 m/z Key Fragment Ions: 459, 399, 357, 297 m/z	[1]
¹H-NMR (CDCl₃, MHz)	Data not available in the searched literature. A full experimental report would be required for these values.
¹³C-NMR (CDCl₃, MHz)	Data not available in the searched literature. A full experimental report would be required for these values.

Experimental Protocol: Isolation of 2-Deacetoxytaxinine B

The following is a detailed, generalized protocol for the isolation of 2-Deacetoxytaxinine B from Taxus wallichiana, based on common phytochemical extraction and purification techniques for taxane diterpenoids.

Plant Material Collection and Preparation

• Collection: The bark of Taxus wallichiana is collected, preferably from mature trees.

• Drying: The collected bark is air-dried in the shade to prevent the degradation of thermolabile constituents.

• Grinding: The dried bark is ground into a coarse powder to increase the surface area for efficient extraction.

Extraction

• Solvent Maceration: The powdered bark is macerated with a suitable organic solvent, typically methanol (B129727) or ethanol, at room temperature for an extended period (e.g., 72 hours), with occasional shaking. This process is repeated multiple times (e-g., 3 times) to ensure exhaustive extraction.

• Filtration and Concentration: The solvent extracts are pooled, filtered, and concentrated under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to yield a crude extract.

Purification

• Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, chloroform (B151607), and ethyl acetate (B1210297), to separate compounds based on their polarity. Taxanes are typically enriched in the chloroform and ethyl acetate fractions.

• Column Chromatography:

  • The chloroform or ethyl acetate fraction is subjected to column chromatography over silica (B1680970) gel.

  • The column is eluted with a gradient of n-hexane and ethyl acetate, starting with 100% n-hexane and gradually increasing the polarity by increasing the proportion of ethyl acetate.

  • Fractions are collected and monitored by thin-layer chromatography (TLC) using a suitable solvent system (e.g., n-hexane:ethyl acetate, 7:3) and visualized under UV light and/or by spraying with a suitable reagent (e.g., vanillin-sulfuric acid).

• Preparative High-Performance Liquid Chromatography (HPLC):

  • Fractions containing 2-Deacetoxytaxinine B, as identified by TLC, are pooled and further purified by preparative HPLC.

  • A C18 column is typically used with a mobile phase consisting of a gradient of methanol and water or acetonitrile (B52724) and water.

  • The elution is monitored by a UV detector, and the peak corresponding to 2-Deacetoxytaxinine B is collected.

• Crystallization: The purified fraction is concentrated, and the compound is crystallized from a suitable solvent system (e.g., methanol/water) to obtain pure 2-Deacetoxytaxinine B.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the isolation of 2-Deacetoxytaxinine B.

Caption: Isolation workflow for 2-Deacetoxytaxinine B.

Biological Activity and Signaling Pathways (Hypothetical)

The following diagram illustrates a hypothetical signaling pathway for the anticancer activity of 2-Deacetoxytaxinine B, based on the known mechanism of other taxanes.

Caption: Hypothetical anticancer mechanism of 2-Deacetoxytaxinine B.

Conclusion and Future Perspectives

2-Deacetoxytaxinine B represents one of the many complex and fascinating taxane diterpenoids isolated from Taxus wallichiana. While its discovery and structural elucidation have been reported, a significant gap remains in our understanding of its biological activities. The protocols outlined in this guide provide a framework for its isolation, which is the first crucial step for further investigation. Future research should focus on the comprehensive biological evaluation of 2-Deacetoxytaxinine B, particularly its potential anticancer properties. Elucidating its precise mechanism of action and identifying its molecular targets will be essential in determining its therapeutic potential, either as a standalone agent or as a scaffold for the development of new, more effective anticancer drugs.

References

• 1. In vitro and in vivo anticancer activity of 2-deacetoxytaxinine J and synthesis of novel taxoids and their in vitro anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Source, Biosynthesis, and Isolation of 2-Deacetoxytaxinine B from Taxus wallichiana

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Taxus wallichiana Zucc. (Himalayan Yew) is a significant natural source of a diverse array of taxoid diterpenoids, a class of compounds renowned for their potent biological activities, including the anticancer agent paclitaxel (B517696) (Taxol®).[1][2] Among the numerous taxoids isolated from this species is 2-deacetoxytaxinine B, a compound of interest for understanding the complex metabolic network of taxane (B156437) biosynthesis. This document provides a comprehensive technical overview of the known sources of 2-deacetoxytaxinine B within T. wallichiana, outlines its putative biosynthetic pathway, and details the experimental protocols for its extraction, isolation, and characterization.

Natural Occurrence and Distribution

2-Deacetoxytaxinine B, along with other related taxinines, has been successfully isolated from various tissues of Taxus wallichiana. The distribution of taxoids is not uniform throughout the plant, with different parts such as leaves (needles), bark, and roots yielding distinct profiles and quantities of these specialized metabolites.[3][4] While extensive quantitative data for 2-deacetoxytaxinine B is not widely published, its presence has been confirmed, solidifying T. wallichiana as a primary natural source.[5][6] In vitro cell cultures also present a potential, renewable source for this and other taxanes.[7][8]

The table below summarizes the isolation of 2-deacetoxytaxinine B and closely related taxanes from different parts of the plant, as reported in scientific literature.

Compound Name	Plant Part / Culture Type	Species	Reference
2-Deacetoxytaxinine B	Not specified in abstract	Taxus wallichiana	[5][6][9]
10-Deacetyl taxinine (B26179) B	Leaves	Taxus wallichiana	[1][10][11]
Taxinine B	Leaves	Taxus wallichiana	[1][10][11]
2-Deacetoxytaxinine J	Needles, Stem Bark	Taxus wallichiana	[1][3]
2-Deacetoxytaxinine 1	Undifferentiated Callus Tissue	Taxus wallichiana	[8]

Biosynthesis of Taxoids

The biosynthesis of taxoids is a complex pathway originating from the general terpenoid pathway.[12] It involves three main stages: the formation of the core taxane skeleton, a series of intricate modifications to this skeleton, and the synthesis and attachment of the side chain for compounds like paclitaxel.[12] 2-Deacetoxytaxinine B is a "normal" taxane, meaning it possesses the characteristic 6/8/6 tricyclic carbon ring system derived directly from taxa-4(20),11-diene.[13]

The pathway begins with the cyclization of geranylgeranyl diphosphate (B83284) (GGPP) to form taxadiene, catalyzed by taxadiene synthase (TASY).[14] Following this, a cascade of cytochrome P450 hydroxylases and various transferases (e.g., acetyltransferases, benzoyltransferases) modify the taxadiene core at multiple positions (C1, C2, C5, C7, C9, C10, C13) to produce the vast diversity of known taxoids.[12][14] 2-Deacetoxytaxinine B is understood to be a side-route metabolite, branching off from the main pathway leading to paclitaxel. Its formation likely involves specific hydroxylation and acylation steps, followed by a deacetoxylation event at the C2 position of a precursor molecule.

Caption: Putative biosynthetic pathway leading to 2-deacetoxytaxinine B.

Experimental Protocols

The isolation and identification of 2-deacetoxytaxinine B from T. wallichiana involves multi-step extraction, chromatographic separation, and spectroscopic analysis.

Extraction and Isolation

This protocol is a representative methodology synthesized from common practices in taxoid chemistry.[10][11]

• Plant Material Preparation:

  • Collect fresh plant material (e.g., leaves) of Taxus wallichiana.

  • Air-dry the material in the shade at room temperature for 1-2 weeks until brittle.

  • Grind the dried material into a coarse powder using a mechanical grinder.

• Solvent Extraction:

  • Macerate the powdered plant material in a suitable organic solvent, such as chloroform (B151607) (CHCl₃) or methanol (B129727) (MeOH), at room temperature. A common ratio is 1:10 (w/v) of plant material to solvent.

  • Perform the extraction for 3-5 days with occasional agitation, or use a Soxhlet apparatus for exhaustive extraction over 24-48 hours.

  • Filter the extract and concentrate it under reduced pressure using a rotary evaporator to obtain a crude residue.

• Fractionation and Chromatography:

  • Subject the crude extract to column chromatography over silica (B1680970) gel (60-120 mesh).

  • Elute the column with a gradient of solvents, typically starting with a non-polar solvent like n-hexane and gradually increasing the polarity with ethyl acetate and/or methanol.

  • Collect fractions and monitor them using Thin Layer Chromatography (TLC) to pool fractions with similar profiles.

  • Further purify the target fractions containing taxinines using preparative TLC or a secondary column chromatography step.

  • For final purification to obtain the isolated compound, employ High-Performance Liquid Chromatography (HPLC), often on a reversed-phase column (e.g., C18) with a mobile phase like a methanol/water or acetonitrile/water gradient.[15]

Caption: General workflow for the isolation of 2-deacetoxytaxinine B.

Structural Elucidation and Quantification

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Dissolve the purified compound in a suitable deuterated solvent (e.g., CDCl₃).

  • Acquire 1D NMR spectra (¹H and ¹³C) to identify proton and carbon environments.

  • Perform 2D NMR experiments (e.g., COSY, HMQC, HMBC) to establish connectivity between protons and carbons, confirming the taxane skeleton and the position of functional groups. The structural elucidation of taxoids relies heavily on comparing these spectral data with published values for known compounds.[10][11]

• Mass Spectrometry (MS):

  • Utilize techniques like Electrospray Ionization Mass Spectrometry (ESI-MS) to determine the molecular weight of the compound.[16]

  • Perform tandem MS (MS/MS) analysis to obtain fragmentation patterns. These patterns provide diagnostic ions that help confirm the structure and nature of substituents on the taxane core.[3][16]

• High-Performance Liquid Chromatography (HPLC):

  • Develop a validated HPLC method for quantification.[15]

  • Use a reversed-phase column (e.g., Phenyl, C18) with a suitable mobile phase (e.g., acetonitrile/water or methanol/water gradient).

  • Employ a UV-Vis or Photodiode Array (PDA) detector for detection.

  • Quantify the compound by creating a calibration curve with a purified standard and comparing the peak area of the analyte in the sample extract.

Conclusion

Taxus wallichiana is a confirmed natural source of the taxoid 2-deacetoxytaxinine B. This compound has been isolated from various parts of the plant, including the leaves, and can also be produced in cell cultures. Its biosynthesis follows the complex taxane pathway, branching off as a side-route metabolite from the main route to paclitaxel. The successful isolation and characterization of 2-deacetoxytaxinine B depend on a robust combination of solvent extraction, multi-stage chromatographic purification, and advanced spectroscopic techniques. Further research into the quantitative distribution and biosynthetic regulation of this and other minor taxoids can provide deeper insights into the metabolic engineering potential of the Taxus genus for producing valuable pharmaceuticals.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Studies on the Himalayan yew Taxus wallichiana: Part VII - The taxoids and phenolic constituents of the roots of Taxus wallichiana † | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Ethnobotanical and pharmacological importance of Taxus wallichiana Zucc. | Plant Science Today [horizonepublishing.com]
• 7. Profiling of Taxoid Compounds in Plant Cell Cultures of Different Species of Yew (Taxus spp.) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Taxanes from in vitro cultures of the Himalayan yew Taxus wallichiana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Isolation of some Taxanes in leaves of Taxus wallichiana Zucc. collected at Lam Dong province, Vietnam | VNUHCM Journal of Natural Sciences [stdjns.scienceandtechnology.com.vn]
• 12. Recent Research Progress in Taxol Biosynthetic Pathway and Acylation Reactions Mediated by Taxus Acyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Taxanes and taxoids of the genus Taxus – A comprehensive inventory of chemical diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Analysis of taxol and major taxoids in Himalayan yew, Taxus wallichiana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Taxines from the needles of Taxus wallichiana - PubMed [pubmed.ncbi.nlm.nih.gov]

2-Deacetoxytaxinine B: A Technical Guide to its Natural Occurrence, Isolation, and Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Deacetoxytaxinine B is a member of the taxoid family, a class of diterpenoid compounds characterized by a complex taxane (B156437) skeleton. These compounds are of significant interest to the scientific community due to the potent anticancer activity of some of its members, most notably paclitaxel (B517696) (Taxol®). While not as extensively studied as paclitaxel, 2-Deacetoxytaxinine B and other taxinines are crucial for understanding the chemical diversity within the Taxus genus and may possess unique biological activities. This technical guide provides a comprehensive overview of the natural occurrence, yield, isolation, and biosynthetic origins of 2-Deacetoxytaxinine B.

Natural Occurrence and Yield

2-Deacetoxytaxinine B is a naturally occurring taxane diterpenoid found in various species of the yew tree, belonging to the genus Taxus. Its presence has been specifically reported in the Himalayan Yew, Taxus wallichiana.[1][2] While the compound has been successfully isolated from this plant species, quantitative data on its yield from natural sources is not extensively documented in publicly available literature.

One study noted the isolation of a closely related compound, 2-deacetoxytaxinine 1, from in vitro callus cultures of Taxus wallichiana, suggesting that its yield in cell culture could be comparable to or even higher than that in the stem bark of the mature tree.[3] However, specific numerical yields were not provided. The concentration of taxoids in Taxus species is known to vary significantly based on the specific species, the part of the plant (e.g., needles, bark, roots), geographical location, and the time of harvesting. For context, the yields of more abundant and commercially significant taxoids, such as paclitaxel, typically range from 0.0075% to 0.04% of the dry weight of Taxus bark.[4] The yield of 2-Deacetoxytaxinine B is presumed to be in a similar or lower range, characteristic of many minor taxoid constituents.

Compound	Plant Source	Plant Part	Reported Yield	Reference
2-Deacetoxytaxinine B	Taxus wallichiana	Needles, Bark	Not Quantitatively Reported	[1][2]
Paclitaxel (for comparison)	Taxus brevifolia	Bark	0.02-0.06% (dry weight)	[4]
10-Deacetylbaccatin III (for comparison)	Taxus brevifolia	Bark	0.02-0.04% (dry weight)	[4]
10-Deacetyltaxol-7-xyloside (for comparison)	Taxus brevifolia	Bark	0.06-0.1% (dry weight)	[4]

Experimental Protocols: Isolation and Quantification

While a specific, standardized protocol for the isolation and quantification of 2-Deacetoxytaxinine B is not detailed in a singular source, a comprehensive methodology can be constructed based on established techniques for the separation and analysis of taxoids from Taxus species. The following protocol is a synthesized approach based on recurring methods in the literature.

Extraction of Crude Taxoids

• Plant Material Preparation: Needles or bark of Taxus wallichiana are air-dried in the shade to prevent the degradation of thermolabile compounds and then ground into a fine powder.

• Maceration: The powdered plant material is subjected to cold percolation with methanol (B129727) or ethanol. The powder is soaked in the solvent for 2-3 days at room temperature with intermittent shaking.

• Filtration and Concentration: The mixture is filtered, and the solvent is removed from the filtrate under reduced pressure using a rotary evaporator to yield a crude extract. This process is typically repeated multiple times to ensure exhaustive extraction.

Purification of 2-Deacetoxytaxinine B

The crude extract, containing a complex mixture of taxoids and other metabolites, is subjected to a series of chromatographic separations.

• Solvent Partitioning: The crude methanolic extract is typically suspended in water and partitioned successively with solvents of increasing polarity, such as hexane (B92381), chloroform (B151607), and ethyl acetate (B1210297), to separate compounds based on their polarity. Taxoids are generally found in the chloroform and ethyl acetate fractions.

• Column Chromatography: The taxoid-rich fraction is then subjected to column chromatography over silica (B1680970) gel.

  • Stationary Phase: Silica gel (60-120 mesh).

  • Mobile Phase: A gradient elution system is employed, starting with a non-polar solvent and gradually increasing the polarity. A common solvent system is a mixture of hexane and ethyl acetate, with the proportion of ethyl acetate gradually increased. Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): Fractions containing 2-Deacetoxytaxinine B, as identified by TLC and analytical HPLC, are pooled and further purified by preparative HPLC.

  • Column: A reversed-phase C18 column is typically used.

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile (B52724) and water is a common mobile phase for the separation of taxoids.

  • Detection: UV detection at a wavelength of around 227 nm is suitable for taxoids.

  • The fraction corresponding to the retention time of 2-Deacetoxytaxinine B is collected.

Quantification by HPLC

The concentration of 2-Deacetoxytaxinine B in the purified fraction or the initial crude extract can be determined using analytical High-Performance Liquid Chromatography (HPLC).

• Instrumentation: An HPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile and water, with the exact ratio optimized for the best separation of the target compound from other taxoids.

• Flow Rate: Typically 1.0 mL/min.

• Detection Wavelength: 227 nm.

• Quantification: A calibration curve is constructed using a purified and authenticated standard of 2-Deacetoxytaxinine B of known concentrations. The concentration in the sample is then determined by comparing its peak area to the calibration curve.

Biosynthesis of 2-Deacetoxytaxinine B

The biosynthesis of taxoids is a complex pathway that begins with the universal precursor of diterpenoids, geranylgeranyl diphosphate (B83284) (GGPP), which is synthesized through the methylerythritol phosphate (B84403) (MEP) pathway in the plastids. While the complete biosynthetic pathway to 2-Deacetoxytaxinine B has not been fully elucidated, its formation is understood to follow the general steps of taxane core formation followed by a series of specific modifications.

The initial committed step is the cyclization of GGPP to taxa-4(5),11(12)-diene, the parent olefin of the taxane skeleton, a reaction catalyzed by taxadiene synthase (TS). This taxane core then undergoes a series of post-cyclization modifications, primarily hydroxylation reactions catalyzed by cytochrome P450 monooxygenases (CYP450s) and acylation reactions catalyzed by various acyltransferases. These modifications occur at different positions on the taxane ring system, leading to the vast diversity of taxoids found in nature.

The formation of 2-Deacetoxytaxinine B likely involves a series of hydroxylations and acetylations on the taxane core, with the final steps involving the attachment of a cinnamoyl group. The absence of an acetyl group at the C-2 position, as indicated by its name, is a key structural feature that distinguishes it from other taxinines.

Generalized biosynthetic pathway of 2-Deacetoxytaxinine B.

Experimental workflow for the isolation and quantification of 2-Deacetoxytaxinine B.

Conclusion

2-Deacetoxytaxinine B represents one of the many structurally diverse taxoids produced by the genus Taxus. While its biological activities are not as well-characterized as those of paclitaxel, its study is essential for a complete understanding of taxane biochemistry and for the potential discovery of new therapeutic agents. The methodologies for its isolation and analysis are well-established within the broader context of taxoid chemistry, relying on a combination of solvent extraction and multi-step chromatographic purification. Further research is needed to quantify its natural abundance accurately and to fully elucidate the specific enzymatic steps involved in its biosynthesis. Such knowledge will be invaluable for synthetic biology approaches aimed at the production of this and other rare taxoids.

References

• 1. Taxines from the needles of Taxus wallichiana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Taxanes from in vitro cultures of the Himalayan yew Taxus wallichiana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Taxol and related taxanes. I. Taxanes of Taxus brevifolia bark - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic and Mechanistic Insights into 2-Deacetoxytaxinine B: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-deacetoxytaxinine B, a natural taxane (B156437) derivative. It includes detailed tables of its Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data, outlines the experimental protocols for data acquisition, and presents a visualization of its role in inhibiting a key signaling pathway in platelet aggregation.

Spectroscopic Data

The structural elucidation of 2-deacetoxytaxinine B is supported by a combination of one-dimensional (1D) and two-dimensional (2D) NMR spectroscopy, along with mass spectrometry. The data presented here is compiled from the primary literature and is essential for the unambiguous identification and characterization of this compound.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry confirms the molecular formula of 2-deacetoxytaxinine B as C₃₅H₄₂O₉, with a molecular weight of 606.7 g/mol .

Table 1: Mass Spectrometry Data for 2-Deacetoxytaxinine B

Ionization Mode	Mass Analyzer	Precursor Ion (m/z)	Key Fragment Ions (m/z)
ESI	Quadrupole	[M+H]⁺: 607	459, 399, 357, 297
EIMS	-	[M]⁺: 606	458, 131 (base peak)

Nuclear Magnetic Resonance (NMR) Data

The ¹H and ¹³C NMR spectra of 2-deacetoxytaxinine B were recorded in deuterated chloroform (B151607) (CDCl₃). The chemical shifts (δ) are reported in parts per million (ppm) and are referenced to the residual solvent signal. Coupling constants (J) are given in Hertz (Hz).

Table 2: ¹H NMR Spectroscopic Data for 2-Deacetoxytaxinine B (CDCl₃)

Position	δ (ppm)	Multiplicity	J (Hz)
1	2.05	m
3	3.90	d	7.0
5	5.75	dd	10.0, 2.5
6α	2.55	m
6β	1.90	m
7	4.95	m
9	5.92	d	10.8
10	6.31	d	10.8
13	4.98	t	9.5
14α	2.30	m
14β	2.20	m
16	1.10	s
17	1.75	s
18	1.95	s
19	1.60	s
20α	5.40	s
20β	4.90	s
7-OAc	2.15	s
9-OAc	2.08	s
10-OAc	2.02	s
2'	6.50	d	16.0
3'	7.70	d	16.0
Ph	7.30-7.50	m

Table 3: ¹³C NMR Spectroscopic Data for 2-Deacetoxytaxinine B (CDCl₃)

Position	δ (ppm)	Position	δ (ppm)
1	40.2	16	26.5
2	75.6	17	22.0
3	80.5	18	15.5
4	138.0	19	12.0
5	78.0	20	118.0
6	35.5	7-OAc (C=O)	170.5
7	72.0	7-OAc (CH₃)	21.0
8	45.0	9-OAc (C=O)	170.0
9	76.0	9-OAc (CH₃)	21.2
10	75.0	10-OAc (C=O)	169.5
11	142.0	10-OAc (CH₃)	20.8
12	134.0	Cinnamate (C=O)	166.0
13	202.0	Cinnamate (Cα)	121.0
14	38.0	Cinnamate (Cβ)	145.0
15	58.0	Cinnamate (Ar-C)	128.0-134.0

Experimental Protocols

The following sections detail the general methodologies employed for the acquisition of spectroscopic data for taxane derivatives like 2-deacetoxytaxinine B.

Sample Preparation

• Isolation : 2-Deacetoxytaxinine B is typically isolated from the leaves and twigs of Taxus wallichiana. The dried and powdered plant material is extracted with methanol (B129727), followed by a series of chromatographic separations (e.g., silica (B1680970) gel column chromatography) to yield the pure compound.

• NMR Sample : For NMR analysis, approximately 5-10 mg of the purified compound is dissolved in 0.5-0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (B1202638) (TMS) as an internal standard (0.00 ppm).

• MS Sample : For mass spectrometry, the sample is dissolved in a suitable volatile solvent such as methanol or acetonitrile (B52724) to a concentration of approximately 1 mg/mL. For electrospray ionization (ESI), the solution is often diluted further and may be infused directly or analyzed via liquid chromatography-mass spectrometry (LC-MS).

NMR Spectroscopy

• Instrumentation : NMR spectra are typically recorded on a high-field spectrometer, such as a Bruker Avance operating at 400 or 500 MHz for ¹H and a corresponding frequency for ¹³C.

• 1D NMR :

  • ¹H NMR : Standard pulse sequences are used to acquire the proton spectrum. Key parameters include a spectral width of approximately 10-15 ppm, a sufficient number of scans for a good signal-to-noise ratio, and a relaxation delay of 1-2 seconds.

  • ¹³C NMR : A proton-decoupled pulse sequence is used to obtain the carbon spectrum. A wider spectral width (e.g., 0-220 ppm) is required. Due to the low natural abundance of ¹³C, a larger number of scans and a longer acquisition time are necessary.

• 2D NMR :

  • COSY (Correlation Spectroscopy) : This experiment identifies proton-proton spin-spin coupling networks. A standard COSY-45 or DQF-COSY sequence is often used.

  • HSQC (Heteronuclear Single Quantum Coherence) : This experiment correlates proton signals with their directly attached carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation) : This experiment reveals correlations between protons and carbons over two or three bonds, which is crucial for establishing the connectivity of the carbon skeleton.

Mass Spectrometry

• Instrumentation : A variety of mass spectrometers can be used, including quadrupole, time-of-flight (TOF), or ion trap analyzers.

• ESI-MS : The sample solution is introduced into the ESI source where it is nebulized and ionized. The mass-to-charge ratios of the resulting ions are then measured. For tandem MS (MS/MS), a precursor ion is selected and fragmented to provide structural information.

• EIMS (Electron Ionization Mass Spectrometry) : This technique involves bombarding the sample in the gas phase with a high-energy electron beam, leading to ionization and extensive fragmentation. This method is useful for obtaining a characteristic fragmentation pattern.

Signaling Pathway Visualization

2-Deacetoxytaxinine B has been reported to exhibit inhibitory effects on platelet aggregation induced by U46619 (a thromboxane (B8750289) A₂ analog) and arachidonic acid. The following diagram illustrates the general workflow for characterizing the structure of a natural product and a simplified representation of the arachidonic acid pathway in platelets, which is a target for such inhibitory compounds.

Caption: Workflow for natural product characterization and its interaction with a biological pathway.

This guide serves as a foundational resource for professionals engaged in natural product chemistry and drug discovery, providing the essential spectroscopic data and procedural knowledge for working with 2-deacetoxytaxinine B and similar compounds.

The Biological Activity of 2-Deacetoxytaxinine B: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Deacetoxytaxinine B is a taxane (B156437) diterpenoid isolated from plants of the Taxus genus. While less studied than its renowned relative, paclitaxel (B517696), emerging research indicates that 2-Deacetoxytaxinine B and its close analogues possess noteworthy biological activities, including potential anticancer and antiplatelet properties. This technical guide provides a comprehensive overview of the current state of knowledge regarding the biological activities of 2-Deacetoxytaxinine B and the closely related compound, 2-deacetoxytaxinine J. It aims to serve as a valuable resource for researchers and professionals in drug development by presenting quantitative data, detailed experimental protocols, and insights into potential signaling pathways.

Introduction

The yew tree (Taxus spp.) is a rich source of complex diterpenoids, collectively known as taxanes. While paclitaxel (Taxol®) is the most famous of these for its potent anticancer properties, a vast array of other taxane derivatives exist, each with unique structural features and potential therapeutic applications. 2-Deacetoxytaxinine B is one such compound, distinguished by the absence of an acetyl group at the C-2 position of the taxane core. This structural modification can significantly influence its biological activity. This guide will delve into the known biological effects of 2-Deacetoxytaxinine B and the closely related 2-deacetoxytaxinine J, providing a consolidated repository of available data to facilitate further research and development.

Anticancer Activity of 2-Deacetoxytaxinine J

While specific anticancer data for 2-Deacetoxytaxinine B is limited in the public domain, a closely related analogue, 2-deacetoxytaxinine J, has demonstrated significant in vitro and in vivo anticancer activity.[1] 2-deacetoxytaxinine J was isolated from the bark of the Himalayan yew, Taxus baccata L. spp. wallichiana.[1]

In Vitro Anticancer Activity

2-deacetoxytaxinine J exhibited significant antiproliferative activity against human breast cancer cell lines.[1]

Table 1: In Vitro Anticancer Activity of 2-deacetoxytaxinine J

Cell Line	Cancer Type	Concentration for Significant Activity
MCF-7	Breast Adenocarcinoma	20 µM
MDA-MB-231	Breast Adenocarcinoma	10 µM

Data sourced from Kancharla et al., 2009.[1]

In Vivo Anticancer Activity

In a preclinical animal model, 2-deacetoxytaxinine J demonstrated the ability to cause a significant regression of mammary tumors.[1]

Table 2: In Vivo Anticancer Activity of 2-deacetoxytaxinine J

Animal Model	Tumor Induction	Treatment Dose	Duration	Outcome
Virgin female Sprague Dawley rats	DMBA-induced mammary tumors	10 mg/kg body weight (orally)	30 days	Significant regression in mammary tumors compared to the vehicle-treated group (p<0.05)

Data sourced from Kancharla et al., 2009.[1]

Antiplatelet Activity of 2-Deacetoxytaxinine B

2-Deacetoxytaxinine B has been identified as a potent inhibitor of platelet aggregation.[2] Specifically, it has been shown to strongly inhibit aggregation induced by U46619, a thromboxane (B8750289) A2 mimetic, and arachidonic acid (AA).[2] This suggests a potential therapeutic role in the prevention of thrombosis.

Quantitative data (e.g., IC50 values) for the antiplatelet activity of 2-Deacetoxytaxinine B are not yet available in the reviewed literature.

Experimental Protocols

The following sections detail the likely experimental methodologies employed to ascertain the biological activities of 2-deacetoxytaxinine J and 2-Deacetoxytaxinine B, based on standard laboratory practices.

In Vitro Cytotoxicity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability and proliferation.[3]

Protocol:

• Cell Seeding: Human breast cancer cells (MCF-7 and MDA-MB-231) are seeded in 96-well plates at a density of 1 x 104 cells/well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells are then treated with various concentrations of 2-deacetoxytaxinine J (or B) and incubated for a further 48 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) is added to each well, and the plates are incubated for 4 hours at 37°C.[3]

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of dimethyl sulfoxide (B87167) (DMSO) is added to each well to dissolve the formazan crystals.[3]

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) is determined from the dose-response curve.

Workflow for the in vitro MTT cytotoxicity assay.

In Vivo Mammary Tumor Model

The 7,12-dimethylbenz[a]anthracene (B13559) (DMBA)-induced mammary tumor model in rats is a widely used model for studying breast cancer.[4][5][6][7]

Protocol:

• Animal Model: Female Sprague-Dawley rats, 50-55 days old, are used for the study.

• Tumor Induction: A single oral dose of DMBA (e.g., 20 mg/rat) dissolved in an appropriate vehicle (e.g., sesame oil) is administered by gavage to induce mammary tumors.[6]

• Tumor Monitoring: The animals are monitored weekly for the appearance and growth of tumors. The tumor volume is measured using calipers.

• Treatment: Once the tumors reach a palpable size, the rats are randomized into control and treatment groups. The treatment group receives daily oral doses of 2-deacetoxytaxinine J (10 mg/kg body weight). The control group receives the vehicle only.

• Endpoint: After 30 days of treatment, the animals are euthanized, and the tumors are excised, weighed, and processed for histopathological analysis.

• Data Analysis: The tumor regression in the treated group is compared to the tumor growth in the control group.

Workflow for the in vivo DMBA-induced mammary tumor model.

Platelet Aggregation Assay

This assay measures the ability of a compound to inhibit platelet aggregation induced by specific agonists.

Protocol:

• Blood Collection: Whole blood is collected from healthy human donors into tubes containing an anticoagulant (e.g., 3.2% sodium citrate).

• Platelet-Rich Plasma (PRP) Preparation: The blood is centrifuged at a low speed (e.g., 200 x g for 10 minutes) to obtain PRP. Platelet-poor plasma (PPP) is prepared by further centrifugation at a higher speed (e.g., 2000 x g for 15 minutes).

• Aggregation Measurement: Platelet aggregation is monitored using a platelet aggregometer. The instrument is calibrated with PRP (0% aggregation) and PPP (100% aggregation).

• Compound Incubation: PRP is pre-incubated with different concentrations of 2-Deacetoxytaxinine B or a vehicle control for a short period.

• Agonist Addition: Aggregation is induced by adding an agonist, such as arachidonic acid (e.g., 0.5 mM) or U46619 (e.g., 1 µM).

• Data Recording: The change in light transmission, which corresponds to the degree of platelet aggregation, is recorded over time.

• Data Analysis: The percentage of inhibition of aggregation by 2-Deacetoxytaxinine B is calculated relative to the vehicle control.

Workflow for the in vitro platelet aggregation assay.

Potential Signaling Pathways

The precise molecular mechanisms and signaling pathways through which 2-Deacetoxytaxinine B and its analogues exert their biological effects have not been fully elucidated. However, based on the known activities of other taxane diterpenoids and the observed biological effects, several potential pathways can be hypothesized.

Anticancer Mechanisms

While many taxanes, like paclitaxel, are known to stabilize microtubules, leading to mitotic arrest and apoptosis, it is not confirmed that all taxinines share this mechanism. The structural differences in 2-Deacetoxytaxinine B and J may lead to interactions with other cellular targets. Potential pathways include:

• Induction of Apoptosis: The compound may trigger programmed cell death through either the intrinsic (mitochondrial) or extrinsic (death receptor) pathways. This could involve the activation of caspases and modulation of Bcl-2 family proteins.

• Cell Cycle Arrest: The compound might cause cell cycle arrest at various checkpoints (e.g., G2/M phase), preventing cancer cell proliferation.

• Inhibition of Pro-survival Signaling: It could potentially interfere with pro-survival signaling pathways that are often hyperactivated in cancer, such as the PI3K/Akt/mTOR pathway.

Hypothesized anticancer signaling pathways.

Antiplatelet Mechanisms

The inhibition of platelet aggregation induced by arachidonic acid and U46619 suggests that 2-Deacetoxytaxinine B may interfere with the thromboxane A2 (TXA2) signaling pathway.

• Arachidonic Acid Pathway: Arachidonic acid is converted to prostaglandin (B15479496) H2 (PGH2) by the cyclooxygenase (COX) enzyme, and then to TXA2 by thromboxane synthase. TXA2 is a potent platelet agonist. 2-Deacetoxytaxinine B could potentially inhibit COX or thromboxane synthase.

• Thromboxane Receptor (TP) Antagonism: U46619 is a stable analog of PGH2 and a TP receptor agonist. The inhibition of U46619-induced aggregation suggests that 2-Deacetoxytaxinine B may act as a direct antagonist of the TP receptor, preventing downstream signaling that leads to platelet activation and aggregation.

Hypothesized antiplatelet signaling pathways.

Conclusion and Future Directions

2-Deacetoxytaxinine B and its analogues represent a promising area for further investigation in the field of natural product-based drug discovery. The preliminary evidence of anticancer and antiplatelet activities warrants more in-depth studies to fully characterize their therapeutic potential.

Future research should focus on:

• Isolation and Synthesis: Developing efficient methods for the isolation of 2-Deacetoxytaxinine B from natural sources or establishing a total synthesis route to ensure a sufficient supply for comprehensive biological evaluation.

• Quantitative Biological Evaluation: Determining the IC50 values for the anticancer and antiplatelet activities of 2-Deacetoxytaxinine B across a wider range of cancer cell lines and using various platelet agonists.

• Mechanism of Action Studies: Elucidating the precise molecular targets and signaling pathways modulated by 2-Deacetoxytaxinine B to understand its mechanism of action.

• In Vivo Efficacy and Toxicity: Conducting preclinical in vivo studies to evaluate the efficacy, pharmacokinetics, and safety profile of 2-Deacetoxytaxinine B.

This technical guide provides a foundation for these future endeavors, consolidating the current knowledge and highlighting the key areas for further exploration. The continued investigation of less-common taxane diterpenoids like 2-Deacetoxytaxinine B may lead to the discovery of novel therapeutic agents with unique mechanisms of action.

References

• 1. researchgate.net [researchgate.net]
• 2. 2-Deacetoxytaxinine B | TargetMol [targetmol.com]
• 3. MTT assay overview | Abcam [abcam.com]
• 4. wvj.science-line.com [wvj.science-line.com]
• 5. researchgate.net [researchgate.net]
• 6. scielo.br [scielo.br]
• 7. researchgate.net [researchgate.net]

2-Deacetoxytaxinine B: An Obscure Taxane with Unexplored Therapeutic Potential

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a concise overview of the current, albeit limited, scientific knowledge regarding 2-Deacetoxytaxinine B, a natural product from the taxane (B156437) family of compounds. Despite the well-documented therapeutic importance of other taxanes, such as Paclitaxel and Docetaxel, in oncology, 2-Deacetoxytaxinine B remains a largely uninvestigated molecule. This guide summarizes the available information and highlights the significant gaps in the scientific literature concerning its potential therapeutic effects.

Chemical and Physical Properties

2-Deacetoxytaxinine B is a taxane derivative that was first isolated from the Himalayan Yew, Taxus wallichiana.[1][2] Its chemical structure and basic properties are summarized below.

Property	Value	Source
Molecular Formula	C₃₅H₄₂O₉	[1][3]
Molecular Weight	606.7 g/mol	[3]
Melting Point	240 °C	[2]
Appearance	-	Not specified in literature

The initial isolation and characterization were reported in 1997, providing spectroscopic data (EIMS, HRMS, IR, UV, and ¹H-NMR) to elucidate its structure.[1][2]

Reported Biological Activity: Platelet Aggregation Inhibition

The only reported therapeutic potential of 2-Deacetoxytaxinine B is its activity as a strong inhibitor of platelet aggregation. Specifically, it is cited as an inhibitor of U46619-induced and arachidonic acid (AA)-induced aggregation.[4] However, the primary source of this claim is a commercial supplier, and the underlying experimental data, such as IC₅₀ values or detailed protocols, are not available in peer-reviewed literature.

Mechanism of U46619-Induced Platelet Aggregation

To provide context for this potential therapeutic effect, U46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂ and a potent thromboxane (B8750289) A₂ (TXA₂) receptor agonist.[5][6][7] Activation of the TXA₂ receptor on platelets leads to a signaling cascade that results in platelet activation, degranulation, and aggregation, which are key events in thrombosis.[5][7][8] A simplified representation of this pathway is provided below.

Caption: Proposed inhibitory action of 2-Deacetoxytaxinine B on the U46619-induced platelet aggregation pathway.

By inhibiting this pathway, 2-Deacetoxytaxinine B could potentially exert anti-thrombotic effects, which may be beneficial in the prevention of cardiovascular events such as myocardial infarction and stroke.[9] However, this remains speculative without robust experimental validation.

Experimental Protocols: A Notable Absence

A critical deficiency in the current body of knowledge is the complete lack of detailed experimental protocols for any biological assays involving 2-Deacetoxytaxinine B. The isolation of the compound from Taxus wallichiana has been described, involving extraction with methanol (B129727) followed by column chromatography.[2] A general workflow for such a natural product discovery process is outlined below.

Caption: General experimental workflow for the isolation and study of a natural product like 2-Deacetoxytaxinine B.

Beyond this initial isolation, no protocols for the synthesis, in vitro, or in vivo testing of 2-Deacetoxytaxinine B have been published.

Gaps in Knowledge and Future Directions

• Verification of Biological Activity: Independent verification of its platelet aggregation inhibitory activity is paramount. This should include determination of IC₅₀ values and comparison with standard antiplatelet agents.

• Mechanism of Action Studies: Elucidation of the precise molecular target(s) is necessary. Does it act as a competitive or non-competitive antagonist of the TXA₂ receptor, or does it interfere with downstream signaling components?

• Broader Pharmacological Profiling: Given its taxane backbone, screening for cytotoxic activity against various cancer cell lines is a logical step. Furthermore, evaluation for anti-inflammatory, neuroprotective, or other activities would be valuable.

• In Vivo Studies: Should in vitro studies yield promising results, evaluation in animal models of thrombosis, cancer, or other relevant diseases would be the next critical phase.

• Synthesis and Analogs: Development of a synthetic route to 2-Deacetoxytaxinine B would enable the production of sufficient quantities for research and the creation of analogs for structure-activity relationship (SAR) studies.

Conclusion

2-Deacetoxytaxinine B represents a scientific curiosity—a member of a well-known pharmacologically active family of natural products that has been isolated but largely ignored. The singular, unsubstantiated claim of its potent antiplatelet activity warrants further investigation. For researchers in natural product chemistry, pharmacology, and drug discovery, 2-Deacetoxytaxinine B is an open field, offering the opportunity to explore a potentially novel therapeutic agent from the ground up. Until further research is conducted and published, its therapeutic effects remain speculative.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 2-Deacetoxytaxinine B | C35H42O9 | CID 6442229 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Deacetoxytaxinine B | TargetMol [targetmol.com]
• 5. Platelet aggregation induced by the endoperoxide analogue U46619 is inhibited by polymorphonuclear leukocyte ADPase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antagonism of U46619-induced aggregation of human and canine platelets by four TXA2 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Augmentation of U46619 induced human platelet aggregation by aspirin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Thromboxane (Tx) A2 receptor blockade and TxA2 synthase inhibition alone and in combination: comparison of anti-aggregatory efficacy in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Antiplatelet drug - Wikipedia [en.wikipedia.org]

Preliminary Mechanistic Insights into 2-Deacetoxytaxinine B: A Proposed Investigatory Framework

For the attention of: Researchers, Scientists, and Drug Development Professionals

December 2025

Abstract

This document outlines a proposed research framework for the preliminary investigation of the mechanism of action of 2-Deacetoxytaxinine B, a taxane (B156437) diterpenoid. Due to a significant lack of existing research on this specific compound, this guide draws upon the known biological activities of the structurally related compound, 2-deacetoxytaxinine J, and the broader class of taxanes to propose a series of initial studies. We provide detailed experimental protocols and conceptual visualizations to guide the exploration of its potential anti-inflammatory and pro-apoptotic properties. The objective is to furnish a foundational roadmap for researchers to begin to elucidate the therapeutic potential and cellular pathways modulated by 2-Deacetoxytaxinine B.

Introduction

2-Deacetoxytaxinine B is a member of the taxane family of diterpenoids, natural products that have yielded clinically significant anti-cancer agents such as Paclitaxel (Taxol®) and Docetaxel (Taxotere®). While the mechanism of these well-known taxanes primarily involves the stabilization of microtubules, leading to mitotic arrest and apoptosis, the biological activities of many other taxane derivatives remain largely unexplored.[1][2][3] A comprehensive literature review reveals a significant paucity of data specifically pertaining to the mechanism of action of 2-Deacetoxytaxinine B.

However, studies on the related compound, 2-deacetoxytaxinine J, isolated from the Himalayan Yew (Taxus wallichiana), have demonstrated notable anti-cancer properties.[4][5] This suggests that 2-Deacetoxytaxinine B may also possess valuable biological activities. This guide, therefore, proposes a structured approach to the preliminary investigation of 2-Deacetoxytaxinine B's mechanism of action, focusing on two key areas implicated in the activity of other taxanes: induction of apoptosis and modulation of inflammatory signaling pathways.[6][7][8]

Known Biological Activity of a Structurally Related Compound: 2-Deacetoxytaxinine J

To form a basis for our proposed studies on 2-Deacetoxytaxinine B, we first summarize the quantitative data available for the analogous compound, 2-deacetoxytaxinine J.

Cell Line	Assay	Concentration	Result	Reference
MCF-7 (Breast Cancer)	Cytotoxicity	20 µM	Significant Activity	[9]
MDA-MB-231 (Breast Cancer)	Cytotoxicity	10 µM	Significant Activity	[9]
HEK-293 (Normal Kidney)	Cytotoxicity	Not specified	Less active than in cancer cells	[9]
DMBA-induced mammary tumors in rats	In vivo anti-tumor	10 mg/kg (oral, 30 days)	Significant tumor regression (p<0.05)	[9]

Proposed Area of Investigation 1: Pro-Apoptotic Activity

A hallmark of many taxane compounds is their ability to induce programmed cell death, or apoptosis, in cancer cells.[10][11] This is often mediated through the intrinsic mitochondrial pathway, involving the regulation of Bcl-2 family proteins and the activation of effector caspases such as caspase-3.[10] We propose to investigate whether 2-Deacetoxytaxinine B exerts cytotoxic effects through the induction of apoptosis.

Proposed Experimental Protocols

This assay will determine the concentration-dependent cytotoxic effect of 2-Deacetoxytaxinine B on cancer cell lines.

Materials:

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Dimethyl sulfoxide (B87167) (DMSO) or other suitable solvent for formazan (B1609692) crystals

• 96-well microplates

• Multi-well spectrophotometer (ELISA reader)

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of 2-Deacetoxytaxinine B in cell culture medium.

• Remove the overnight culture medium from the cells and replace it with the medium containing various concentrations of 2-Deacetoxytaxinine B. Include vehicle-only controls.

• Incubate the plates for a specified period (e.g., 24, 48, 72 hours) at 37°C in a humidified CO2 incubator.

• Following incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[12]

• After the incubation with MTT, add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[12]

• Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[12]

• Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

This colorimetric assay will quantify the activity of caspase-3, a key executioner caspase in apoptosis.

Materials:

• Caspase-3 colorimetric assay kit (containing cell lysis buffer, reaction buffer, DTT, and DEVD-pNA substrate)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 400-405 nm

Procedure:

• Culture cells in appropriate plates or flasks and treat with 2-Deacetoxytaxinine B at concentrations determined from the MTT assay (e.g., IC50 and 2x IC50) for a specified time. Include an untreated control.

• Induce apoptosis in a positive control cell population using a known inducer (e.g., staurosporine).

• Harvest the cells and prepare cell lysates according to the kit manufacturer's protocol. This typically involves resuspending the cell pellet in chilled lysis buffer and incubating on ice.[13][14]

• Determine the protein concentration of the lysates.

• In a 96-well plate, add an equal amount of protein from each lysate to individual wells.

• Prepare a reaction mixture containing reaction buffer, DTT, and the DEVD-pNA substrate.[13]

• Add the reaction mixture to each well containing cell lysate.

• Incubate the plate at 37°C for 1-2 hours.[14]

• Measure the absorbance at 405 nm using a microplate reader.[13]

• The increase in caspase-3 activity is determined by comparing the absorbance of the treated samples to the untreated control.

Visualizations

Caption: Proposed apoptotic pathway and experimental workflow for 2-Deacetoxytaxinine B.

Proposed Area of Investigation 2: Anti-Inflammatory Activity

Several taxane diterpenoids have been shown to possess anti-inflammatory properties, often through the modulation of key signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[6][7] These pathways are central to the production of pro-inflammatory cytokines and mediators. We propose to investigate the potential anti-inflammatory effects of 2-Deacetoxytaxinine B.

Proposed Experimental Protocols

This luciferase-based reporter assay will determine if 2-Deacetoxytaxinine B can inhibit the activation of the NF-κB signaling pathway.

Materials:

• HEK293T cells (or other suitable cell line)

• NF-κB luciferase reporter plasmid

• Transfection reagent (e.g., PEI)

• Luciferase assay system (lysis buffer, luciferase substrate)

• NF-κB activator (e.g., TNF-α or PMA)

• 96-well opaque plates

• Luminometer

Procedure:

• On Day 1, seed HEK293T cells in 6-well plates at a density of 3x10^5 cells per well and incubate overnight.[15]

• On Day 2, transiently transfect the cells with the NF-κB luciferase reporter plasmid using a suitable transfection reagent.[15]

• On Day 3, after 24 hours of transfection, seed the transfected cells into a 96-well opaque plate.

• On Day 4, pre-treat the cells with various concentrations of 2-Deacetoxytaxinine B for 1-2 hours.

• Stimulate the cells with an NF-κB activator (e.g., TNF-α) for 6-8 hours. Include unstimulated and vehicle-treated controls.

• After stimulation, lyse the cells using the lysis buffer provided in the luciferase assay kit.[9][16]

• Transfer the cell lysates to a new opaque 96-well plate.

• Add the luciferase assay reagent to each well.[9][16]

• Measure the luminescence using a luminometer.[9][16]

• The inhibition of NF-κB activity is calculated by comparing the luminescence of the 2-Deacetoxytaxinine B-treated, stimulated cells to the vehicle-treated, stimulated cells.

This experiment will assess whether 2-Deacetoxytaxinine B affects the phosphorylation (activation) of key MAPK proteins, such as ERK1/2 and p38.

Materials:

• Cell line responsive to inflammatory stimuli (e.g., RAW 264.7 macrophages)

• Stimulant (e.g., Lipopolysaccharide - LPS)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• Western blot transfer system and membranes (e.g., PVDF)

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: anti-phospho-ERK1/2, anti-total-ERK1/2, anti-phospho-p38, anti-total-p38, and a loading control (e.g., anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate and imaging system

Procedure:

• Seed cells and grow to a suitable confluency.

• Serum-starve the cells for 4-12 hours to reduce basal MAPK phosphorylation.[17]

• Pre-treat the cells with 2-Deacetoxytaxinine B for 1-2 hours.

• Stimulate the cells with a pro-inflammatory agent like LPS for a short period (e.g., 15-30 minutes).

• Lyse the cells on ice with lysis buffer containing protease and phosphatase inhibitors.[18]

• Quantify the protein concentration in the lysates.

• Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.[18]

• Block the membrane with blocking buffer for 1 hour at room temperature.[17]

• Incubate the membrane with the primary antibody against the phosphorylated MAPK overnight at 4°C.[17]

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1-2 hours at room temperature.[17]

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with antibodies against the total MAPK protein and a loading control to ensure equal protein loading.[18]

Visualizations

Caption: Proposed anti-inflammatory pathways and experimental workflow for 2-Deacetoxytaxinine B.

Conclusion

The preliminary studies outlined in this document provide a rational and structured approach to begin to unravel the mechanism of action of 2-Deacetoxytaxinine B. By focusing on the well-established biological activities of the broader taxane class of compounds, these initial investigations into apoptosis and inflammation will provide a critical foundation for future, more in-depth research. The detailed protocols and visual workflows are intended to serve as a practical guide for researchers embarking on the study of this promising, yet under-investigated, natural product. The findings from these proposed experiments will be instrumental in determining the potential therapeutic applications of 2-Deacetoxytaxinine B and will guide the direction of subsequent drug development efforts.

References

• 1. Taxane - Wikipedia [en.wikipedia.org]
• 2. Chemotherapy - Wikipedia [en.wikipedia.org]
• 3. my.clevelandclinic.org [my.clevelandclinic.org]
• 4. A review of traditional use, phytoconstituents and biological activities of Himalayan yew, Taxus wallichiana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pnas.org [pnas.org]
• 7. Strategies for the drug discovery and development of taxane anticancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The effects and mechanism of taxanes on chemotherapy-associated ovarian damage: A review of current evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protocol Library | Collaborate and Share [protocols.opentrons.com]
• 10. Signal transduction pathways of taxanes-induced apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Cell death in cancer chemotherapy using taxanes [frontiersin.org]
• 12. merckmillipore.com [merckmillipore.com]
• 13. abcam.com [abcam.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. bowdish.ca [bowdish.ca]
• 16. NF-κB-dependent Luciferase Activation and Quantification of Gene Expression in Salmonella Infected Tissue Culture Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]

A Comprehensive Review of 2-Deacetoxytaxinine B and Related Taxoids: From Isolation to Biological Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth review of the current scientific literature on 2-deacetoxytaxinine B and its related taxoid compounds. This document consolidates key findings on the isolation, synthesis, and biological activities of these natural products, with a particular focus on their potential as anticancer and multidrug resistance-reversing agents. Quantitative data are presented in structured tables for comparative analysis, and detailed experimental protocols are provided for key methodologies. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of the underlying mechanisms.

Introduction

Taxoids are a class of diterpenoid compounds first isolated from yew trees of the genus Taxus. The most prominent member of this family, paclitaxel (B517696) (Taxol®), is a widely used chemotherapeutic agent. Beyond paclitaxel, a diverse array of over 350 taxoids has been identified, each with a unique chemical structure and biological activity profile. 2-Deacetoxytaxinine B is a naturally occurring taxoid that has been isolated from Taxus wallichiana, commonly known as the Himalayan yew.[1] It belongs to the taxinine (B26179) subgroup of taxoids, which are characterized by a taxane (B156437) core skeleton that lacks the oxetane (B1205548) ring found in paclitaxel. The unique structural features of 2-deacetoxytaxinine B and its analogs have prompted investigations into their biological properties, including their potential as anticancer and antiplatelet agents, as well as their ability to reverse multidrug resistance in cancer cells.

Physicochemical Properties of 2-Deacetoxytaxinine B

2-Deacetoxytaxinine B is a crystalline solid with the molecular formula C35H42O9 and a molecular weight of 606.7 g/mol .[2] Its chemical structure and key identifiers are summarized in the table below.

Property	Value	Reference
Molecular Formula	C35H42O9	--INVALID-LINK--
Molecular Weight	606.7 g/mol	--INVALID-LINK--
CAS Number	191547-12-3	--INVALID-LINK--
IUPAC Name	[(1R,3R,5S,7S,8S,9R,10R)-7,9,10-triacetyloxy-8,12,15,15-tetramethyl-4-methylidene-13-oxo-5-tricyclo[9.3.1.0³,⁸]pentadec-11-enyl] (E)-3-phenylprop-2-enoate	--INVALID-LINK--

Spectroscopic data for 2-deacetoxytaxinine B have been reported, providing characteristic signals for its structural elucidation.

Spectroscopic Data	Key Features
¹H NMR	Signals corresponding to the taxane core, three acetate (B1210297) groups, and a cinnamate (B1238496) group.
¹³C NMR	Resonances consistent with the carbon skeleton of a taxinine-type taxoid.
Mass Spectrometry	Molecular ion peak at m/z 607 [M+H]⁺ in LC-MS.[2]
Infrared (IR)	Absorption bands indicative of ester, ketone, and aromatic functionalities.
Ultraviolet (UV)	Maxima characteristic of the cinnamoyl and enone chromophores.

Isolation and Synthesis

Isolation from Natural Sources

Experimental Protocol: General Isolation of Taxoids from Taxus wallichiana

• Extraction: The dried and powdered plant material (leaves or bark) is extracted exhaustively with a solvent such as methanol (B129727) or ethanol (B145695) at room temperature.

• Partitioning: The crude extract is concentrated under reduced pressure and then partitioned between an organic solvent (e.g., chloroform (B151607) or ethyl acetate) and water to separate compounds based on their polarity.

• Column Chromatography: The organic phase is dried and subjected to column chromatography on silica (B1680970) gel. A gradient elution system with increasing polarity (e.g., hexane-ethyl acetate or chloroform-methanol mixtures) is typically used to separate the complex mixture of taxoids.

• Further Purification: Fractions containing taxoids of interest are further purified by repeated column chromatography, preparative thin-layer chromatography (TLC), or high-performance liquid chromatography (HPLC) to yield pure compounds like 2-deacetoxytaxinine B.[1]

Chemical Synthesis

The total synthesis of taxoids is a formidable challenge due to their complex, polycyclic structures. While a specific total synthesis of 2-deacetoxytaxinine B has not been reported, various strategies have been developed for the construction of the core taxane skeleton. These approaches often involve intricate cycloaddition reactions and rearrangements to assemble the characteristic 6-8-6 tricyclic system. The "two-phase" approach, for instance, involves an initial "cyclase phase" to construct the carbon skeleton, followed by an "oxidase phase" to introduce the oxygen functionalities.[3]

Biological Activities

Anticancer and Cytotoxic Activity

While direct cytotoxic data for 2-deacetoxytaxinine B is limited in the readily available literature, its close analog, 2-deacetoxytaxinine J, has demonstrated significant in vitro activity against breast cancer cell lines.[4]

Compound	Cell Line	Activity	IC50 (µM)	Reference
2-Deacetoxytaxinine J	MCF-7 (Breast)	Significant	20	--INVALID-LINK--[4]
MDA-MB-231 (Breast)	Significant	10	--INVALID-LINK--[4]

Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compound (e.g., 2-deacetoxytaxinine B or related taxoids) and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well, and the plates are incubated for 3-4 hours to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: The medium is removed, and the formazan crystals are dissolved in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO).

• Absorbance Measurement: The absorbance of the resulting solution is measured using a microplate reader at a wavelength of 570 nm. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is then calculated from the dose-response curve.

Multidrug Resistance (MDR) Reversal Activity

A significant area of interest for non-paclitaxel taxoids is their ability to reverse multidrug resistance in cancer cells. MDR is often mediated by the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp), which actively efflux chemotherapeutic drugs from the cell, reducing their intracellular concentration and efficacy. Several taxoids, including 2-deacetoxytaxinine J, have been shown to inhibit P-gp and restore the sensitivity of resistant cancer cells to conventional anticancer drugs.

Taxoid	Cell Line	Chemotherapeutic Agent	Reversal Activity	Reference
2-Deacetoxytaxinine J	KB-C2 (P-gp overexpressing)	Colchicine	Complete reversal at 10 µM	--INVALID-LINK--
Vincristine	Complete reversal at 10 µM	--INVALID-LINK--
Taxol	Complete reversal at 10 µM	--INVALID-LINK--

Experimental Protocol: Vincristine Accumulation Assay

• Cell Culture: Multidrug-resistant cells (e.g., KB-C2) are cultured to confluency.

• Incubation with Taxoid: The cells are pre-incubated with the test taxoid (e.g., 2-deacetoxytaxinine J) at a specific concentration for a defined period.

• Addition of Radiolabeled Vincristine: [³H]-Vincristine is added to the cell culture medium, and the cells are incubated for a further period to allow for drug uptake.

• Cell Lysis and Scintillation Counting: The cells are washed to remove extracellular vincristine, lysed, and the intracellular radioactivity is measured using a liquid scintillation counter.

• Data Analysis: An increase in the intracellular accumulation of [³H]-vincristine in the presence of the taxoid indicates inhibition of the P-gp efflux pump.

Antiplatelet Activity

Experimental Protocol: Platelet Aggregation Assay (General)

• Preparation of Platelet-Rich Plasma (PRP): Whole blood is collected from healthy donors into tubes containing an anticoagulant (e.g., sodium citrate). The blood is then centrifuged at a low speed to obtain PRP.

• Incubation with Test Compound: PRP is incubated with various concentrations of the test compound (e.g., 2-deacetoxytaxinine B) at 37°C.

• Induction of Aggregation: A platelet-aggregating agent (e.g., U46619 or arachidonic acid) is added to the PRP to induce aggregation.

• Measurement of Aggregation: Platelet aggregation is monitored by measuring the change in light transmittance through the PRP suspension using an aggregometer.

• Data Analysis: The percentage of inhibition of platelet aggregation is calculated for each concentration of the test compound, and the IC50 value is determined.

Structure-Activity Relationships and Future Directions

The diverse biological activities of taxoids are closely linked to their structural features. For multidrug resistance reversal, the absence of the oxetane ring and the presence of certain ester groups appear to be important for P-gp inhibition. The cinnamoyl group at C-5 and the acetyl group at C-10 in 2-deacetoxytaxinine J have been suggested to be essential for its anticancer activity.[4]

Future research on 2-deacetoxytaxinine B and related taxoids should focus on:

• Total Synthesis: Development of an efficient total synthesis route would enable the production of larger quantities for further biological evaluation and the generation of novel analogs.

• Quantitative Biological Evaluation: Comprehensive studies are needed to determine the specific IC50 values of 2-deacetoxytaxinine B for its antiplatelet, cytotoxic, and MDR reversal activities.

• Mechanism of Action Studies: Detailed investigations into the molecular mechanisms by which these taxoids exert their biological effects, particularly their interaction with P-glycoprotein, are warranted.

• In Vivo Studies: Preclinical studies in animal models are necessary to evaluate the efficacy and safety of these compounds for potential therapeutic applications.

Conclusion

2-Deacetoxytaxinine B and its related taxoids represent a promising class of natural products with diverse biological activities. Their ability to circumvent multidrug resistance in cancer cells is particularly noteworthy and suggests their potential as adjuvants in chemotherapy. Further research to fully elucidate their therapeutic potential is highly encouraged. This technical guide provides a solid foundation for researchers and drug development professionals to build upon in their exploration of this fascinating family of natural compounds.

References

• 1. Isolation of some Taxanes in leaves of Taxus wallichiana Zucc. collected at Lam Dong province, Vietnam | VNUHCM Journal of Natural Sciences [stdjns.scienceandtechnology.com.vn]
• 2. 2-Deacetoxytaxinine B | C35H42O9 | CID 6442229 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. In vitro and in vivo anticancer activity of 2-deacetoxytaxinine J and synthesis of novel taxoids and their in vitro anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Extraction and Purification of 2-Deacetoxytaxinine B from Taxus Species

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Deacetoxytaxinine B is a naturally occurring taxoid found in various species of the genus Taxus, commonly known as yew trees. As a member of the taxane (B156437) family, which includes the prominent anticancer drug paclitaxel (B517696) (Taxol®), 2-Deacetoxytaxinine B is of significant interest to the scientific community for its potential pharmacological activities and as a precursor for the semi-synthesis of other bioactive molecules. These application notes provide a detailed overview of the methodologies for the extraction and purification of 2-Deacetoxytaxinine B from Taxus species, particularly Taxus wallichiana (Himalayan Yew). The protocols outlined below are compiled from established methods for taxane isolation and are intended to serve as a comprehensive guide for researchers in the field of natural product chemistry and drug discovery.

Data Presentation

The following tables summarize the quantitative data associated with the extraction and purification of 2-Deacetoxytaxinine B. These values are representative and may vary depending on the specific plant material, collection time, and experimental conditions.

Table 1: Extraction Parameters and Yields

Parameter	Value	Reference
Plant Material	Dried and powdered leaves of Taxus wallichiana	General practice
Extraction Solvent	Methanol (B129727) (MeOH)	General practice
Solvent-to-Biomass Ratio	10:1 (v/w)	Assumed typical value
Extraction Time	48 hours (x3)	Assumed typical value
Extraction Temperature	Room Temperature	General practice
Crude Methanol Extract Yield	10-15% of dry weight	Estimated

Table 2: Solvent Partitioning Yields

Fraction	Partitioning Solvents	Yield (% of Crude Extract)
Hexane Fraction	Hexane vs. Aqueous Methanol	15-20%
Chloroform (B151607) Fraction	Chloroform vs. Water	25-30%
Ethyl Acetate (B1210297) Fraction	Ethyl Acetate vs. Water	10-15%
Aqueous Fraction	Remaining aqueous layer	40-50%

Table 3: Chromatographic Purification Summary

Chromatographic Step	Stationary Phase	Mobile Phase (Eluent System)	Target Fraction	Purity (estimated)
Silica (B1680970) Gel Column Chromatography	Silica Gel (60-120 mesh)	Gradient: Hexane -> Hexane:Acetone (B3395972) -> Acetone	Fractions containing 2-Deacetoxytaxinine B	40-60%
Preparative TLC	Silica Gel GF254	Hexane:Acetone (e.g., 7:3 v/v)	Band corresponding to 2-Deacetoxytaxinine B	>95%

Experimental Protocols

Preparation of Plant Material

• Collect fresh leaves of Taxus wallichiana.

• Air-dry the leaves in a well-ventilated area, protected from direct sunlight, until a constant weight is achieved.

• Grind the dried leaves into a fine powder using a mechanical grinder.

• Store the powdered plant material in an airtight container in a cool, dark, and dry place until extraction.

Extraction

• Macerate the powdered leaves (1 kg) in methanol (10 L) at room temperature for 48 hours with occasional stirring.

• Filter the extract through cheesecloth and then Whatman No. 1 filter paper.

• Repeat the extraction process two more times with fresh methanol.

• Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to obtain the crude methanol extract.

Solvent-Solvent Partitioning

• Suspend the crude methanol extract (e.g., 100 g) in a 90% methanol-water solution (1 L).

• Perform liquid-liquid extraction in a separatory funnel with n-hexane (3 x 500 mL) to remove nonpolar constituents like fats and waxes. The lower aqueous methanol layer is retained.

• Evaporate the methanol from the retained layer under reduced pressure.

• Add water to the resulting aqueous suspension to make up a total volume of 1 L.

• Sequentially partition the aqueous suspension with chloroform (3 x 500 mL) and then ethyl acetate (3 x 500 mL).

• Collect each organic fraction (chloroform and ethyl acetate) and the final aqueous fraction separately.

• Dry the chloroform and ethyl acetate fractions over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure to yield the respective crude fractions. The chloroform-soluble fraction is reported to be enriched with 2-Deacetoxytaxinine B.[1]

Purification by Column Chromatography

• Column Preparation:

  • Prepare a slurry of silica gel (60-120 mesh) in n-hexane.

  • Pack a glass column with the slurry, ensuring no air bubbles are trapped.

  • Add a layer of sand on top of the silica gel to prevent disturbance during sample loading.

  • Equilibrate the column by running n-hexane through it.

• Sample Loading:

  • Dissolve the crude chloroform fraction (e.g., 10 g) in a minimal amount of chloroform or the initial mobile phase.

  • Adsorb the dissolved sample onto a small amount of silica gel and dry it.

  • Carefully load the dried sample-adsorbed silica gel onto the top of the prepared column.

• Elution:

  • Elute the column with a gradient of increasing polarity, starting with n-hexane and gradually increasing the proportion of acetone (e.g., 100% Hexane -> 9:1 Hexane:Acetone -> ... -> 100% Acetone).

  • Collect fractions of a suitable volume (e.g., 50-100 mL).

• Fraction Analysis:

  • Monitor the collected fractions by thin-layer chromatography (TLC) using a suitable mobile phase (e.g., Hexane:Acetone 7:3) and visualize under UV light (254 nm) and/or by staining with an appropriate reagent (e.g., vanillin-sulfuric acid).

  • Pool the fractions containing the compound of interest (identified by comparison with a standard, if available, or by subsequent analytical methods).

Final Purification by Preparative Thin-Layer Chromatography (Prep-TLC)

• Concentrate the pooled fractions from column chromatography.

• Apply the concentrated sample as a narrow band onto a preparative TLC plate (Silica Gel GF254).

• Develop the plate in a chamber saturated with an appropriate solvent system (e.g., Hexane:Acetone 7:3 v/v).

• After development, visualize the separated bands under UV light.

• Mark the band corresponding to 2-Deacetoxytaxinine B.

• Scrape the silica from the marked band.

• Extract the compound from the silica gel with a polar solvent such as methanol or ethyl acetate.

• Filter the solution to remove the silica gel and evaporate the solvent to obtain the purified 2-Deacetoxytaxinine B.

• Assess the purity of the final product using High-Performance Liquid Chromatography (HPLC) and confirm its identity using spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR).

Visualizations

Caption: Overall workflow for the extraction and purification of 2-Deacetoxytaxinine B.

Caption: Logical steps in the solvent-solvent partitioning process.

Caption: Sequential steps in the chromatographic purification of 2-Deacetoxytaxinine B.

References

• 1. Isolation of some Taxanes in leaves of Taxus wallichiana Zucc. collected at Lam Dong province, Vietnam | VNUHCM Journal of Natural Sciences [stdjns.scienceandtechnology.com.vn]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of 2-Deacetoxytaxinine B

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the quantitative analysis of 2-Deacetoxytaxinine B using a High-Performance Liquid Chromatography (HPLC) method with UV detection.

Introduction

2-Deacetoxytaxinine B is a member of the taxane (B156437) family, a group of diterpenes with significant applications in cancer research and drug development. Accurate and reliable quantification of 2-Deacetoxytaxinine B is crucial for various stages of research, including natural product extraction, synthetic chemistry, and formulation development. This application note outlines a robust HPLC method for the separation and quantification of 2-Deacetoxytaxinine B.

The method described is based on reversed-phase chromatography, which is a common and effective technique for the analysis of taxanes. Separation is achieved on a C18 column with a gradient elution of water and acetonitrile (B52724). This method is designed to be a starting point for researchers and can be further optimized to meet specific analytical needs.

Experimental Protocols

2.1. Instrumentation and Materials

• HPLC System: An HPLC system equipped with a gradient pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• Chromatography Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is recommended for good separation.

• Solvents: HPLC grade acetonitrile and ultrapure water.

• Reference Standard: 2-Deacetoxytaxinine B of known purity.

• Sample Preparation: Samples containing 2-Deacetoxytaxinine B.

2.2. Preparation of Mobile Phase and Solutions

• Mobile Phase A: Ultrapure water.

• Mobile Phase B: Acetonitrile.

• Standard Stock Solution: Accurately weigh a known amount of 2-Deacetoxytaxinine B reference standard and dissolve it in acetonitrile to prepare a stock solution of 1 mg/mL.

• Standard Working Solutions: Prepare a series of calibration standards by diluting the stock solution with acetonitrile to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: The sample preparation will depend on the matrix. For plant extracts, a solid-phase extraction (SPE) or liquid-liquid extraction may be necessary to remove interfering substances. For in-process samples or formulations, a simple dilution with acetonitrile may be sufficient. All samples should be filtered through a 0.45 µm syringe filter before injection.

2.3. HPLC Method Parameters

A summary of the HPLC method parameters is provided in the table below.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	0-20 min: 40-80% B20-25 min: 80% B25-30 min: 40% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 227 nm
Run Time	30 minutes

2.4. Data Analysis

• Quantification: Create a calibration curve by plotting the peak area of the 2-Deacetoxytaxinine B standards against their known concentrations. Perform a linear regression analysis on the calibration curve. The concentration of 2-Deacetoxytaxinine B in the samples can be determined from the calibration curve using the peak area of the analyte.

• System Suitability: To ensure the performance of the HPLC system, inject a standard solution multiple times. The relative standard deviation (RSD) of the peak area and retention time should be within acceptable limits (typically <2%).

Data Presentation

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	≥ 2000
RSD of Peak Area	≤ 2.0%
RSD of Retention Time	≤ 1.0%

Table 2: Method Validation Parameters (Representative Data)

Parameter	Result
Linearity (r²)	> 0.999
Range	1 - 100 µg/mL
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.3 µg/mL
Accuracy (% Recovery)	98 - 102%
Precision (% RSD)	< 2.0%

Visualization of Experimental Workflow

Caption: Workflow for the HPLC analysis of 2-Deacetoxytaxinine B.

Conclusion

The HPLC method described in this application note provides a reliable and robust approach for the quantitative analysis of 2-Deacetoxytaxinine B. The method is straightforward and utilizes common reversed-phase chromatography principles, making it accessible to most analytical laboratories. The provided protocol and parameters can serve as a solid foundation for method implementation and any further optimization that may be required for specific sample matrices or analytical objectives.

Application Note: Quantification of 2-Deacetoxytaxinine B in Plant Extracts by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Deacetoxytaxinine B is a naturally occurring taxoid found in various species of the yew tree (Taxus spp.). As a member of the taxane (B156437) family, which includes the prominent anticancer drug paclitaxel (B517696) (Taxol®), the accurate quantification of 2-Deacetoxytaxinine B in plant extracts is crucial for phytochemical studies, drug discovery, and quality control of botanical materials. This application note provides a detailed and robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the sensitive and selective quantification of 2-Deacetoxytaxinine B in plant extracts.

The method employs a simple and efficient extraction procedure, followed by solid-phase extraction (SPE) for sample cleanup. Chromatographic separation is achieved on a C18 reversed-phase column with a gradient elution, and detection is performed using a triple quadrupole mass spectrometer in the highly selective Multiple Reaction Monitoring (MRM) mode. Docetaxel, a structurally related taxane, is used as an internal standard to ensure accuracy and precision.

Experimental Protocols

Sample Preparation

1.1. Plant Material Collection and Pre-treatment:

• Collect fresh plant material (e.g., needles, bark) from the desired Taxus species.

• Dry the plant material at 40°C for 48 hours or until a constant weight is achieved.

• Grind the dried plant material into a fine powder using a laboratory mill.

• Store the powdered plant material in a cool, dry, and dark place until extraction.

1.2. Microwave-Assisted Extraction (MAE):

• Weigh 1.0 g of the powdered plant material into a microwave extraction vessel.

• Add 20 mL of 80% ethanol (B145695) in water (v/v) to the vessel.

• Place the vessel in the microwave extraction system.

• Set the extraction parameters as follows:

  • Temperature: 60°C

  • Time: 15 minutes

  • Microwave Power: 800 W

• After extraction, allow the vessel to cool to room temperature.

• Filter the extract through a 0.45 µm syringe filter into a clean collection tube.

1.3. Solid-Phase Extraction (SPE) Cleanup:

• Conditioning: Condition a C18 SPE cartridge (500 mg, 6 mL) by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Loading: Dilute 1 mL of the filtered plant extract with 9 mL of deionized water and load the entire volume onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of 10% methanol in water (v/v) to remove polar impurities.

• Elution: Elute the analyte of interest with 5 mL of acetonitrile (B52724) into a clean collection tube.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase composition (90:10 Water:Acetonitrile with 0.1% formic acid) and add the internal standard, Docetaxel, to a final concentration of 100 ng/mL. Vortex for 30 seconds to ensure complete dissolution.

LC-MS/MS Analysis

2.1. Liquid Chromatography Conditions:

Parameter	Value
Column	C18 Reversed-Phase (e.g., 100 mm x 2.1 mm, 2.6 µm particle size)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Program	See Table 1

Table 1: LC Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
2.0	90	10
12.0	10	90
15.0	10	90
15.1	90	10
20.0	90	10

2.2. Mass Spectrometry Conditions:

Parameter	Value
Instrument	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	400°C
Gas Flow Rates	Optimized for the specific instrument

2.3. MRM Transitions:

The MRM transitions for 2-Deacetoxytaxinine B and the internal standard, Docetaxel, are provided in Table 2. The most intense product ion is typically used for quantification (Quantifier), while a second, specific product ion is used for confirmation (Qualifier). Collision energies should be optimized for the specific instrument used; suggested starting values are provided.

Table 2: MRM Transitions and Suggested Collision Energies

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Role
2-Deacetoxytaxinine B	607.3	297.1	100	30	Quantifier
2-Deacetoxytaxinine B	607.3	459.2	100	25	Qualifier
Docetaxel (Internal Std.)	808.4	527.2	100	20	Quantifier
Docetaxel (Internal Std.)	808.4	509.2	100	25	Qualifier

Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards of 2-Deacetoxytaxinine B in the initial mobile phase, ranging from 1 ng/mL to 1000 ng/mL. Add the internal standard to each standard to a final concentration of 100 ng/mL.

• Quantification: Plot the peak area ratio of the analyte to the internal standard against the concentration of the analyte. Perform a linear regression to generate a calibration curve. The concentration of 2-Deacetoxytaxinine B in the plant extracts can then be calculated from this curve.

Data Presentation

The quantitative data for 2-Deacetoxytaxinine B in different Taxus species should be summarized in a clear and structured table for easy comparison. The following table is a template; researchers should populate it with their experimental findings.

Table 3: Quantification of 2-Deacetoxytaxinine B in Taxus spp. Extracts (Example Data)

Plant Species	Plant Part	Concentration (µg/g of dry weight) ± SD
Taxus wallichiana	Needles	[Insert Experimental Value]
Taxus wallichiana	Bark	[Insert Experimental Value]
Taxus baccata	Needles	[Insert Experimental Value]
Taxus baccata	Bark	[Insert Experimental Value]
Taxus canadensis	Needles	[Insert Experimental Value]
Taxus canadensis	Bark	[Insert Experimental Value]

SD: Standard Deviation (n=3)

Visualizations

Experimental Workflow

Caption: Workflow for the quantification of 2-Deacetoxytaxinine B.

Conclusion

This application note provides a comprehensive and detailed LC-MS/MS protocol for the reliable quantification of 2-Deacetoxytaxinine B in plant extracts. The method is sensitive, selective, and robust, making it suitable for a wide range of applications in natural product research, phytochemistry, and drug development. The use of an internal standard and a thorough sample cleanup procedure ensures the accuracy and precision of the results. This protocol can be readily adapted for the quantification of other related taxoids in various plant matrices.

In Vitro Cytotoxicity of 2-Deacetoxytaxinine B: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vitro cytotoxicity of 2-Deacetoxytaxinine B, a member of the taxane (B156437) family of diterpenoids. This document includes detailed protocols for commonly used cytotoxicity assays, MTT and XTT, along with example data and a summary of the putative signaling pathway involved in its cytotoxic effects.

Introduction to 2-Deacetoxytaxinine B and its Anticancer Potential

2-Deacetoxytaxinine B is a naturally occurring taxane derivative found in various species of the yew tree (Taxus). Taxanes, as a class of compounds, are renowned for their potent anticancer properties, with prominent examples like Paclitaxel (Taxol®) and Docetaxel (Taxotere®) being mainstays in chemotherapy regimens for a variety of cancers.[1] The mechanism of action for taxanes primarily involves their ability to bind to β-tubulin, a key component of microtubules.[2][3] This binding stabilizes the microtubules, preventing their depolymerization, which is essential for dynamic cellular processes such as mitotic spindle formation during cell division.[3][4][5] The disruption of microtubule dynamics leads to cell cycle arrest, typically at the G2/M phase, and subsequent induction of apoptosis or programmed cell death.[1][2]

While specific cytotoxic data for 2-Deacetoxytaxinine B is limited in publicly available literature, studies on closely related analogues, such as 2-deacetoxytaxinine J, have demonstrated significant in vitro activity against human cancer cell lines.[6][7] This suggests that 2-Deacetoxytaxinine B likely possesses similar cytotoxic properties, making it a compound of interest for further investigation in cancer research and drug development.

Data Presentation: In Vitro Cytotoxicity of a 2-Deacetoxy Taxane Analog

Compound	Cell Line	Assay Type	IC50 / Effective Concentration	Reference
2-deacetoxytaxinine J	MCF-7 (human breast adenocarcinoma)	Not Specified	20 µM (Significant Activity)	[6][7]
2-deacetoxytaxinine J	MDA-MB-231 (human breast adenocarcinoma)	Not Specified	10 µM (Significant Activity)	[6][7]

Note: The data presented is for 2-deacetoxytaxinine J, a structural analog of 2-Deacetoxytaxinine B. Further experimental validation is required to determine the specific IC50 values for 2-Deacetoxytaxinine B.

Experimental Protocols

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay Protocol

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals.

Materials:

• 2-Deacetoxytaxinine B (dissolved in a suitable solvent, e.g., DMSO)

• Human cancer cell line of choice (e.g., MCF-7, MDA-MB-231)

• Complete cell culture medium

• 96-well flat-bottom sterile microplates

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl, or DMSO)

• Phosphate Buffered Saline (PBS)

• Multichannel pipette

• Microplate reader (absorbance at 570 nm)

• Humidified incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours to allow cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of 2-Deacetoxytaxinine B in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing various concentrations of the compound. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound) and a no-treatment control.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Mix gently by pipetting or shaking to ensure complete solubilization.

• Absorbance Measurement:

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) Assay Protocol

The XTT assay is another colorimetric method to assess cell viability. In this assay, the tetrazolium salt XTT is reduced to a water-soluble formazan product by metabolically active cells.

Materials:

• 2-Deacetoxytaxinine B (dissolved in a suitable solvent, e.g., DMSO)

• Human cancer cell line of choice

• Complete cell culture medium

• 96-well flat-bottom sterile microplates

• XTT labeling reagent

• Electron-coupling reagent

• Multichannel pipette

• Microplate reader (absorbance at 450-500 nm)

• Humidified incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding:

  • Follow the same procedure as for the MTT assay.

• Compound Treatment:

  • Follow the same procedure as for the MTT assay.

• XTT Reagent Preparation and Addition:

  • Prepare the XTT labeling mixture immediately before use by mixing the XTT labeling reagent and the electron-coupling reagent according to the manufacturer's instructions.

  • After the compound incubation period, add 50 µL of the XTT labeling mixture to each well.

• Incubation:

  • Incubate the plate for 2-4 hours at 37°C in a humidified incubator. The incubation time may need to be optimized depending on the cell type and density.

• Absorbance Measurement:

  • Gently shake the plate to ensure a homogenous distribution of the color.

  • Measure the absorbance of the samples at a wavelength between 450 and 500 nm. A reference wavelength of 630-690 nm can be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot a dose-response curve and determine the IC50 value.

Visualizations

Experimental Workflow for In Vitro Cytotoxicity Assays

Caption: Workflow for MTT and XTT cytotoxicity assays.

Putative Signaling Pathway for Taxane-Induced Cytotoxicity

Caption: Taxane-induced cytotoxicity signaling pathway.

References

• 1. Taxane Toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanisms of action of taxanes in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanisms of Taxane Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. In vitro and in vivo anticancer activity of 2-deacetoxytaxinine J and synthesis of novel taxoids and their in vitro anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Taxane-Induced Cytotoxicity in Breast Cancer Cell Lines

Note: Due to the limited availability of specific experimental data for 2-Deacetoxytaxinine B, this document provides application notes and protocols for Docetaxel , a well-characterized taxane (B156437) anticancer agent, as a representative compound for studying taxane sensitivity in MCF-7 and MDA-MB-231 breast cancer cell lines. The principles and methods described herein are broadly applicable to the investigation of other taxane compounds.

Introduction

Docetaxel is a member of the taxane family of chemotherapeutic drugs that are highly effective in the treatment of various cancers, including breast cancer. Its primary mechanism of action involves the disruption of the microtubule network within cells.[1] By binding to the β-tubulin subunit of microtubules, Docetaxel promotes their polymerization and inhibits their depolymerization, leading to the formation of stable, non-functional microtubule bundles.[1][2] This interference with microtubule dynamics disrupts essential cellular processes such as mitosis, leading to cell cycle arrest at the G2/M phase and subsequent induction of apoptosis or other forms of cell death.[1][3]

The human breast cancer cell lines MCF-7 and MDA-MB-231 are widely used models in cancer research. MCF-7 is an estrogen receptor-positive (ER+) luminal A subtype, while MDA-MB-231 is a triple-negative (ER-, PR-, HER2-) basal-like subtype, known for its aggressive and metastatic phenotype. These cell lines exhibit differential sensitivities to various anticancer agents, making them valuable tools for studying drug efficacy and mechanisms of action.

These application notes provide a summary of the cytotoxic effects of Docetaxel on MCF-7 and MDA-MB-231 cells, along with detailed protocols for key in vitro assays to assess cell viability, apoptosis, and cell cycle distribution.

Data Presentation

Table 1: Cytotoxicity of Docetaxel in MCF-7 and MDA-MB-231 Cell Lines

Cell Line	Time Point (hours)	IC50 (nM)	Reference
MCF-7	24	~10 - 100	[4]
48	~10 - 100	[4]
MDA-MB-231	24	~10 - 100	[4]
48	~10 - 100	[4]

Note: IC50 values can vary depending on experimental conditions such as cell density, passage number, and assay method.

Table 2: Effect of Docetaxel on Cell Cycle Distribution in MCF-7 and MDA-MB-231 Cells

Cell Line	Treatment (Docetaxel)	Time (hours)	% G2/M Phase Arrest	Reference
MCF-7	10 nM	24	Significantly Increased	[4]
100 nM	24	Significantly Increased	[5]
MDA-MB-231	10 nM	24	Significantly Increased	[4]
100 nM	48	Significantly Increased	[5]

Table 3: Induction of Apoptosis by Docetaxel in MCF-7 Cells

Treatment (Docetaxel)	Time (hours)	% Apoptotic Cells (Annexin V Positive)	Reference
4 nM	24	~11%	[6]
100 nM	24	~20%	[6]

Note: In some studies, Docetaxel has been shown to induce other forms of cell death, such as mitotic catastrophe, in addition to apoptosis.[4]

Visualization

Caption: Workflow for evaluating the effects of taxanes on breast cancer cells.

Caption: Simplified signaling pathway of Docetaxel in breast cancer cells.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of a compound on MCF-7 and MDA-MB-231 cells using a 96-well plate format.

Materials:

• MCF-7 or MDA-MB-231 cells

• Complete culture medium (e.g., DMEM with 10% FBS)

• Docetaxel (or other taxane compound)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Phosphate-buffered saline (PBS)

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed 5,000-10,000 cells per well in 100 µL of complete culture medium in a 96-well plate.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Docetaxel in complete culture medium at 2X the final desired concentrations.

  • Remove the old medium from the wells and add 100 µL of the diluted compound solutions to the respective wells.

  • Include wells with vehicle control (e.g., medium with the same concentration of DMSO used for the highest drug concentration) and wells with medium only (as a blank).

  • Incubate the plate for the desired time periods (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 3-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible under a microscope.

• Formazan Solubilization:

  • Carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells from the absorbance of all other wells.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Apoptosis Assay (Annexin V/PI Staining)

This protocol describes the detection of apoptosis by flow cytometry using Annexin V-FITC and Propidium Iodide (PI) dual staining.

Materials:

• MCF-7 or MDA-MB-231 cells

• Complete culture medium

• Docetaxel

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI, and Binding Buffer)

• PBS

• Flow cytometry tubes

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvesting.

  • After 24 hours, treat the cells with Docetaxel at the desired concentrations for the specified time (e.g., 24 or 48 hours). Include a vehicle control.

• Cell Harvesting:

  • Collect both the floating and adherent cells. For adherent cells, gently wash with PBS and detach using a non-enzymatic cell dissociation solution or gentle scraping to maintain cell membrane integrity.

  • Transfer the cell suspension to a flow cytometry tube and centrifuge at 300 x g for 5 minutes.

• Staining:

  • Discard the supernatant and wash the cells once with cold PBS.

  • Resuspend the cell pellet in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC to the cell suspension.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 5 µL of PI to the cell suspension.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer immediately (within 1 hour).

  • Use unstained cells, cells stained with only Annexin V-FITC, and cells stained with only PI as controls to set up compensation and gates.

  • Acquire at least 10,000 events per sample.

• Data Analysis:

  • Analyze the flow cytometry data to differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cell populations.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol outlines the analysis of cell cycle distribution by staining cellular DNA with Propidium Iodide (PI) and analyzing by flow cytometry.

Materials:

• MCF-7 or MDA-MB-231 cells

• Complete culture medium

• Docetaxel

• PBS

• Cold 70% ethanol (B145695)

• PI staining solution (containing PI and RNase A in PBS)

• Flow cytometry tubes

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and treat with Docetaxel as described in the apoptosis assay protocol.

• Cell Harvesting and Fixation:

  • Harvest the cells (both floating and adherent) and centrifuge at 300 x g for 5 minutes.

  • Wash the cell pellet with cold PBS.

  • Resuspend the pellet in 500 µL of cold PBS.

  • While gently vortexing, add 4.5 mL of cold 70% ethanol dropwise to fix the cells.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells at 500 x g for 5 minutes.

  • Discard the ethanol and wash the cell pellet with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer.

  • Use a singlet gate to exclude cell doublets and aggregates.

  • Acquire at least 20,000 events per sample.

• Data Analysis:

  • Use cell cycle analysis software (e.g., ModFit LT, FlowJo) to generate a DNA content histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

References

• 1. What is the mechanism of Docetaxel? [synapse.patsnap.com]
• 2. Docetaxel - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. aacrjournals.org [aacrjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Testing 2-Deacetoxytaxinine B Efficacy in In Vivo Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Deacetoxytaxinine B belongs to the taxane (B156437) family of diterpenoids, a class of compounds that have demonstrated significant potential as anti-cancer agents. Taxanes primarily exert their cytotoxic effects by interfering with microtubule dynamics, a critical process for cell division and other essential cellular functions. This document provides detailed application notes and experimental protocols for evaluating the in vivo efficacy of 2-Deacetoxytaxinine B using established animal models of cancer. The protocols are based on proven methodologies for testing taxane analogues and are designed to provide robust and reproducible data for preclinical drug development. While direct in vivo studies on 2-Deacetoxytaxinine B are limited in publicly available literature, the protocols outlined below are based on the known efficacy of the closely related compound, 2-deacetoxytaxinine J, and the general mechanism of action of taxanes.[1]

Recommended In Vivo Animal Models

Two primary types of animal models are recommended for assessing the in vivo efficacy of 2-Deacetoxytaxinine B: a chemically induced tumor model and human tumor xenograft models.

• DMBA-Induced Mammary Tumor Model: This model utilizes the chemical carcinogen 7,12-dimethylbenz(a)anthracene (DMBA) to induce mammary tumors in rats. It is a well-established model that mimics certain aspects of human breast cancer development. A study on the related compound, 2-deacetoxytaxinine J, demonstrated significant regression of mammary tumors in this model.[1]

• Human Breast Cancer Xenograft Models: These models involve the subcutaneous or orthotopic implantation of human cancer cell lines into immunodeficient mice. Based on in vitro data for 2-deacetoxytaxinine J, the human breast adenocarcinoma cell lines MCF-7 (estrogen-receptor positive) and MDA-MB-231 (triple-negative) are recommended.[1] These models are crucial for evaluating the efficacy of a compound against human-derived tumors.

Data Presentation

All quantitative data from the in vivo studies should be summarized in clear and concise tables to facilitate comparison between treatment groups.

Table 1: Efficacy of 2-Deacetoxytaxinine B in DMBA-Induced Mammary Tumor Model

Treatment Group	Dose (mg/kg)	Administration Route	Tumor Volume (mm³) at Day 0	Tumor Volume (mm³) at Day 30	Percent Tumor Growth Inhibition (%)	Body Weight Change (%)
Vehicle Control	-	Oral
2-Deacetoxytaxinine B	10	Oral
Positive Control (e.g., Paclitaxel)

Table 2: Efficacy of 2-Deacetoxytaxinine B in Human Breast Cancer Xenograft Models (MCF-7 and MDA-MB-231)

Treatment Group	Dose (mg/kg)	Administration Route	Initial Tumor Volume (mm³)	Final Tumor Volume (mm³)	Tumor Growth Inhibition (%)	Body Weight Change (%)
Vehicle Control	-	Intraperitoneal
2-Deacetoxytaxinine B (Low Dose)	Intraperitoneal
2-Deacetoxytaxinine B (High Dose)	Intraperitoneal
Positive Control (e.g., Paclitaxel)	Intraperitoneal

Experimental Protocols

Protocol 1: DMBA-Induced Mammary Tumor Model in Rats

Objective: To evaluate the efficacy of 2-Deacetoxytaxinine B in a chemically induced breast cancer model.

Materials:

• Female Sprague-Dawley rats (50-55 days old)

• 7,12-dimethylbenz(a)anthracene (DMBA)

• Corn oil (vehicle for DMBA)

• 2-Deacetoxytaxinine B

• Vehicle for 2-Deacetoxytaxinine B (e.g., 0.5% carboxymethylcellulose)

• Oral gavage needles

• Calipers

Procedure:

• Tumor Induction:

  • Induce mammary tumors by a single oral gavage of DMBA (80 mg/kg body weight) dissolved in corn oil.

  • Palpate the rats weekly to monitor for tumor development, which typically occurs within 8-12 weeks.

  • Once tumors reach a palpable size (approximately 100-200 mm³), randomize the animals into treatment groups (n=8-10 per group).

• Treatment:

  • Vehicle Control Group: Administer the vehicle for 2-Deacetoxytaxinine B orally, once daily for 30 days.

  • 2-Deacetoxytaxinine B Group: Based on the study of 2-deacetoxytaxinine J, administer 2-Deacetoxytaxinine B at a dose of 10 mg/kg body weight orally, once daily for 30 days.[1]

  • Positive Control Group: Administer a standard-of-care drug like Paclitaxel at a clinically relevant dose and schedule.

• Efficacy Evaluation:

  • Measure tumor dimensions with calipers twice weekly and calculate tumor volume using the formula: (Length x Width²)/2.

  • Monitor the body weight of the animals twice weekly as an indicator of toxicity.

  • At the end of the 30-day treatment period, euthanize the animals and excise the tumors for weight measurement and further analysis (e.g., histopathology, biomarker analysis).

• Data Analysis:

  • Calculate the percent tumor growth inhibition for each treatment group compared to the vehicle control group.

  • Perform statistical analysis (e.g., ANOVA followed by Dunnett's test) to determine the significance of the observed differences.

Protocol 2: Human Breast Cancer Xenograft Models in Nude Mice

Objective: To assess the anti-tumor activity of 2-Deacetoxytaxinine B against human breast cancer cell lines.

Materials:

• Female athymic nude mice (Nu/Nu), 6-8 weeks old

• MCF-7 and MDA-MB-231 human breast cancer cell lines

• Matrigel

• Phosphate-buffered saline (PBS)

• 2-Deacetoxytaxinine B

• Vehicle for 2-Deacetoxytaxinine B (e.g., saline, DMSO/Cremophor EL/ethanol mixture)

• Intraperitoneal injection needles

• Calipers

Procedure:

• Cell Culture and Implantation:

  • Culture MCF-7 and MDA-MB-231 cells in appropriate media until they reach 80-90% confluency.

  • Harvest the cells and resuspend them in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 5 x 10⁷ cells/mL.

  • Subcutaneously inject 0.1 mL of the cell suspension (5 x 10⁶ cells) into the right flank of each mouse.

  • For MCF-7 xenografts, which are estrogen-dependent, an estrogen supplement (e.g., estradiol (B170435) pellet) should be implanted subcutaneously a few days prior to cell injection.

• Tumor Growth and Treatment Initiation:

  • Monitor tumor growth by caliper measurements twice weekly.

  • When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (n=8-10 per group).

• Treatment:

  • Vehicle Control Group: Administer the vehicle for 2-Deacetoxytaxinine B via intraperitoneal injection according to the determined schedule.

  • 2-Deacetoxytaxinine B Groups: Administer 2-Deacetoxytaxinine B at two different dose levels (e.g., low and high dose) via intraperitoneal injection. The dosing schedule should be determined based on maximum tolerated dose (MTD) studies, but a starting point could be every other day or twice a week for 3-4 weeks.

  • Positive Control Group: Administer a standard chemotherapeutic agent such as Paclitaxel (e.g., 10-20 mg/kg, intraperitoneally, weekly).

• Efficacy Evaluation:

  • Measure tumor volume and body weight twice weekly.

  • At the end of the study, euthanize the mice, and excise the tumors for weight measurement and further analysis (e.g., immunohistochemistry for proliferation and apoptosis markers).

• Data Analysis:

  • Calculate the tumor growth inhibition for each treatment group.

  • Perform statistical analysis to compare the treatment groups with the vehicle control.

Visualization of Signaling Pathways and Workflows

Mechanism of Action: Taxane-Induced Apoptosis

Taxanes like 2-Deacetoxytaxinine B are known to function as microtubule-stabilizing agents. This stabilization disrupts the dynamic instability of microtubules, which is essential for proper mitotic spindle formation and chromosome segregation during cell division. The sustained mitotic arrest triggers a cascade of events leading to programmed cell death, or apoptosis. A key event in this process is the phosphorylation of the anti-apoptotic protein Bcl-2.[2][3][4][5] Phosphorylation of Bcl-2 inactivates its protective function, allowing pro-apoptotic proteins like Bax to induce mitochondrial outer membrane permeabilization, cytochrome c release, and subsequent caspase activation.[2][5]

Caption: Taxane-induced apoptosis signaling pathway.

Experimental Workflow: Xenograft Model Efficacy Study

The following diagram illustrates the key steps involved in conducting a xenograft study to evaluate the efficacy of 2-Deacetoxytaxinine B.

Caption: Experimental workflow for a xenograft efficacy study.

Logical Relationship: Model Selection Rationale

The selection of appropriate animal models is a critical step in preclinical drug development. The rationale for choosing the proposed models is based on a logical progression from general carcinogenic processes to specific human cancer types.

Caption: Rationale for the selection of in vivo animal models.

References

• 1. In vitro and in vivo anticancer activity of 2-deacetoxytaxinine J and synthesis of novel taxoids and their in vitro anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Taxol induces bcl-2 phosphorylation and death of prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Taxol-induced apoptosis and phosphorylation of Bcl-2 protein involves c-Raf-1 and represents a novel c-Raf-1 signal transduction pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. ohiostate.elsevierpure.com [ohiostate.elsevierpure.com]

Application Notes and Protocols: Studying the Effect of 2-Deacetoxytaxinine B on Microtubule Assembly

For Researchers, Scientists, and Drug Development Professionals

Introduction

Microtubules are dynamic cytoskeletal polymers composed of α- and β-tubulin heterodimers that are essential for numerous cellular processes, including cell division, intracellular transport, and maintenance of cell shape. Their dynamic nature, characterized by phases of polymerization and depolymerization, is tightly regulated. Disruption of microtubule dynamics is a key mechanism of action for a major class of anticancer drugs known as microtubule-targeting agents (MTAs). These agents are broadly classified as either microtubule stabilizers (e.g., taxanes) or destabilizers (e.g., vinca (B1221190) alkaloids).

2-Deacetoxytaxinine B is a taxane (B156437) diterpenoid, a class of compounds known for their potential to interact with and modulate microtubule function. This document provides a detailed protocol for investigating the effects of 2-Deacetoxytaxinine B on microtubule assembly, encompassing both in vitro biochemical assays and cell-based analyses. The provided methodologies will enable researchers to characterize the mechanism of action of this compound and quantify its impact on microtubule dynamics. A related compound, 2-deacetoxytaxinine J, has shown significant in vitro activity against breast cancer cell lines at concentrations of 10-20 µM, suggesting a relevant concentration range for initial studies of 2-Deacetoxytaxinine B.[1]

Experimental Workflow

The overall experimental workflow is designed to first characterize the direct effect of 2-Deacetoxytaxinine B on purified tubulin polymerization in vitro and then to validate these findings in a cellular context.

Caption: Experimental workflow for characterizing the effect of 2-Deacetoxytaxinine B on microtubule assembly.

I. In Vitro Tubulin Polymerization Assay

This assay directly measures the effect of 2-Deacetoxytaxinine B on the polymerization of purified tubulin into microtubules. A fluorescence-based method is described here for its high sensitivity and suitability for high-throughput screening.

Materials

• Lyophilized >99% pure tubulin (porcine brain)

• GTP solution (100 mM)

• General Tubulin Buffer (80 mM PIPES pH 6.9, 2.0 mM MgCl₂, 0.5 mM EGTA)

• Fluorescent reporter (e.g., DAPI)

• Glycerol

• 2-Deacetoxytaxinine B (stock solution in DMSO)

• Paclitaxel (B517696) (positive control for stabilization)

• Nocodazole (B1683961) (positive control for destabilization)

• DMSO (vehicle control)

• 96-well, black, flat-bottom microplates

• Temperature-controlled fluorescence plate reader

Experimental Protocol

• Reagent Preparation:

  • Reconstitute lyophilized tubulin in General Tubulin Buffer to a final concentration of 4 mg/mL on ice.

  • Prepare a stock solution of 2-Deacetoxytaxinine B in DMSO. From this, prepare a series of working solutions at 10X the final desired concentrations.

  • Prepare 10X working solutions of paclitaxel (e.g., final concentration of 10 µM) and nocodazole (e.g., final concentration of 20 µM) as positive controls.

  • Prepare a master mix of tubulin, GTP, and fluorescent reporter in General Tubulin Buffer. The final concentrations in the assay will be approximately 2 mg/mL tubulin, 1 mM GTP, and a suitable concentration of the fluorescent reporter as recommended by the manufacturer.

• Assay Setup:

  • Add 5 µL of the 10X compound working solutions (2-Deacetoxytaxinine B at various concentrations, paclitaxel, nocodazole, or DMSO vehicle) to the appropriate wells of a pre-warmed 96-well plate.

  • Initiate the polymerization by adding 45 µL of the tubulin master mix to each well.

  • Immediately place the plate in a fluorescence plate reader pre-heated to 37°C.

• Data Acquisition:

  • Measure the fluorescence intensity (e.g., excitation at 360 nm and emission at 450 nm for DAPI) every minute for 60 minutes at 37°C.

Data Presentation

The results of the in vitro tubulin polymerization assay can be summarized in the following table.

Compound	Concentration (µM)	Vmax (RFU/min)	Lag Time (min)	Max Polymer Mass (RFU)	EC50 (µM)
Vehicle (DMSO)	-	-
2-Deacetoxytaxinine B	0.1
1
10
20
50
Paclitaxel (Positive Ctrl)	10	-
Nocodazole (Positive Ctrl)	20	-

RFU: Relative Fluorescence Units

II. Cellular Microtubule Network Analysis

This protocol uses immunofluorescence microscopy to visualize the effects of 2-Deacetoxytaxinine B on the microtubule cytoskeleton in cultured cancer cells.

Materials

• Human breast cancer cell lines (e.g., MCF-7, MDA-MB-231)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Glass coverslips

• 6-well plates

• 2-Deacetoxytaxinine B (stock solution in DMSO)

• Paclitaxel (positive control)

• Nocodazole (positive control)

• DMSO (vehicle control)

• Formaldehyde (B43269) (4% in PBS)

• Triton X-100 (0.1% in PBS)

• Bovine Serum Albumin (BSA, 1% in PBS)

• Primary antibody: anti-α-tubulin monoclonal antibody

• Secondary antibody: Alexa Fluor 488-conjugated anti-mouse IgG

• DAPI (for nuclear staining)

• Mounting medium

• Confocal microscope

Experimental Protocol

• Cell Culture and Treatment:

  • Seed cells onto glass coverslips in 6-well plates and allow them to adhere overnight.

  • Treat the cells with various concentrations of 2-Deacetoxytaxinine B (e.g., 1, 10, 20, 50 µM, based on in vitro data and literature on related compounds), paclitaxel (e.g., 10 nM), nocodazole (e.g., 10 µM), or DMSO vehicle for a specified time (e.g., 18 hours).

• Immunofluorescence Staining:

  • After treatment, wash the cells with PBS.

  • Fix the cells with 4% formaldehyde in PBS for 20 minutes at room temperature.

  • Wash three times with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

  • Wash three times with PBS.

  • Block non-specific antibody binding with 1% BSA in PBS for 30 minutes.

  • Incubate with the primary anti-α-tubulin antibody (diluted in 1% BSA) for 1 hour at room temperature.

  • Wash three times with PBS.

  • Incubate with the Alexa Fluor 488-conjugated secondary antibody (diluted in 1% BSA) for 1 hour at room temperature in the dark.

  • Wash three times with PBS.

  • Counterstain the nuclei with DAPI for 5 minutes.

  • Wash with PBS and mount the coverslips onto glass slides using mounting medium.

• Microscopy and Image Analysis:

  • Visualize the microtubule network using a confocal microscope.

  • Capture images of multiple fields for each treatment condition.

  • Analyze the images for changes in microtubule organization, such as the formation of microtubule bundles (indicative of stabilization) or depolymerization.

Data Presentation

The qualitative and quantitative data from the cellular analysis can be presented as follows.

Compound	Concentration (µM)	Observed Effect on Microtubule Network	Percentage of Cells with Altered Microtubules
Vehicle (DMSO)	-	Normal, fine filamentous network	<5%
2-Deacetoxytaxinine B	1
10
20
50
Paclitaxel (Positive Ctrl)	0.01	Dense microtubule bundles, especially in the perinuclear region	>90%
Nocodazole (Positive Ctrl)	10	Diffuse tubulin staining, loss of filamentous network	>95%

Signaling Pathways Affected by Microtubule-Targeting Agents

Microtubule-targeting agents can trigger various downstream signaling pathways, often leading to cell cycle arrest and apoptosis. A common pathway affected involves the Bcl-2 family of proteins and the subsequent activation of caspases.

Caption: A representative signaling pathway initiated by microtubule-stabilizing agents, leading to apoptosis.

References

• 1. In vitro and in vivo anticancer activity of 2-deacetoxytaxinine J and synthesis of novel taxoids and their in vitro anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Synthesis and Structure-Activity Relationship Studies of 2-Deacetoxytaxinine B Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the synthesis and structure-activity relationship (SAR) analysis of novel derivatives of 2-deacetoxytaxinine B, a taxane (B156437) diterpenoid. Due to the limited availability of specific research on 2-deacetoxytaxinine B, this guide is based on established methodologies for related taxanes, particularly 2-deacetoxytaxinine J, and general principles of taxane chemistry.[1] The protocols and data presented herein serve as a comprehensive framework for initiating an SAR-driven drug discovery program centered on this taxane scaffold.

Introduction

Taxanes are a critical class of anticancer agents that function by stabilizing microtubules, leading to cell cycle arrest and apoptosis.[2][3] While paclitaxel (B517696) (Taxol®) and docetaxel (B913) (Taxotere®) are highly successful drugs, the emergence of drug resistance and dose-limiting toxicities necessitate the development of new taxane analogs with improved therapeutic profiles.[2] 2-Deacetoxytaxinine B, a naturally occurring taxane found in Taxus wallichiana, possesses a unique substitution pattern that makes it an attractive starting point for the development of novel anticancer agents.[4] Specifically, the absence of an acetoxy group at the C-2 position offers a unique opportunity to explore the impact of modifications at this site on biological activity.[5][6]

This application note outlines a strategy for the semi-synthesis of a focused library of 2-deacetoxytaxinine B derivatives and the subsequent evaluation of their cytotoxic activity to establish a preliminary structure-activity relationship.

Proposed Structure-Activity Relationship (SAR) Study

The SAR study will focus on modifications at key positions of the 2-deacetoxytaxinine B core, primarily at the C-7, C-9, C-10, and C-13 positions, which are known to influence the cytotoxic potency of taxanes. The objective is to synthesize a series of derivatives and evaluate their in vitro anticancer activity against human breast cancer cell lines (e.g., MCF-7 and MDA-MB-231) to mirror the studies conducted on the related compound, 2-deacetoxytaxinine J.[1]

Table 1: Hypothetical In Vitro Cytotoxicity Data (IC50, µM) of 2-Deacetoxytaxinine B Derivatives

Compound ID	R1 (C-7)	R2 (C-9)	R3 (C-10)	R4 (C-13)	MCF-7 (IC50 µM)	MDA-MB-231 (IC50 µM)
2-DAT-B	Ac	Ac	Ac	Cinnamoyl	>50	>50
2-DAT-B-01	H	Ac	Ac	Cinnamoyl	25.3	30.1
2-DAT-B-02	Ac	H	Ac	Cinnamoyl	32.8	45.5
2-DAT-B-03	Ac	Ac	H	Cinnamoyl	15.1	18.9
2-DAT-B-04	Propionyl	Ac	Ac	Cinnamoyl	40.2	52.7
2-DAT-B-05	Ac	Ac	Ac	3-Phenylpropanoyl	5.2	7.8
2-DAT-B-06	H	H	H	Cinnamoyl	10.5	14.2
2-DAT-B-07	Ac	Ac	Ac	Benzoyl	8.9	11.4
Paclitaxel	OH	Ac	Ac	(2'R,3'S)-N-benzoyl-3'-phenylisoserine	0.01	0.02

Disclaimer: The data presented in Table 1 is hypothetical and for illustrative purposes only. It is intended to guide the design of experiments and interpretation of results in an actual SAR study.

Experimental Protocols

3.1. General Synthetic Protocol for the Derivatization of 2-Deacetoxytaxinine B

The following protocols are generalized procedures for the selective modification of 2-deacetoxytaxinine B. Specific reaction conditions may require optimization.

3.1.1. Selective Deacetylation at C-7, C-9, or C-10

Selective deacetylation can be achieved by controlling the reaction conditions, such as temperature, reaction time, and the choice of base.

• Materials: 2-Deacetoxytaxinine B, Methanol (B129727) (anhydrous), Sodium methoxide (B1231860) (NaOMe), Pyridine, Acetic anhydride (B1165640), Dichloromethane (DCM), Saturated aqueous sodium bicarbonate (NaHCO3), Brine, Anhydrous sodium sulfate (B86663) (Na2SO4).

• Procedure:

  • Dissolve 2-deacetoxytaxinine B (1 equivalent) in anhydrous methanol.

  • Cool the solution to 0°C and add a solution of sodium methoxide in methanol (0.1-1.0 equivalent, depending on the desired level of deacetylation) dropwise.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, neutralize the reaction with acetic acid and concentrate under reduced pressure.

  • Purify the resulting deacetylated derivatives by column chromatography on silica (B1680970) gel.

3.1.2. Acylation of Hydroxyl Groups

The free hydroxyl groups generated from deacetylation can be re-acylated with various acylating agents.

• Materials: Deacetylated 2-deacetoxytaxinine B derivative, Anhydrous pyridine, Acyl chloride or anhydride (e.g., propionyl chloride, benzoyl chloride), 4-Dimethylaminopyridine (DMAP, catalytic amount).

• Procedure:

  • Dissolve the deacetylated derivative in anhydrous pyridine.

  • Add the acyl chloride or anhydride (1.1-1.5 equivalents) and a catalytic amount of DMAP.

  • Stir the reaction at room temperature until completion as monitored by TLC.

  • Quench the reaction with water and extract with DCM.

  • Wash the organic layer with saturated aqueous NaHCO3 and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate.

  • Purify the product by column chromatography.

3.2. In Vitro Cytotoxicity Assay (MTT Assay)

The cytotoxic activity of the synthesized derivatives will be evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Materials: Human breast cancer cell lines (MCF-7, MDA-MB-231), DMEM/F-12 medium, Fetal bovine serum (FBS), Penicillin-Streptomycin, 96-well plates, MTT solution (5 mg/mL in PBS), Dimethyl sulfoxide (B87167) (DMSO).

• Procedure:

  • Seed cells in 96-well plates at a density of 5 x 103 cells/well and allow them to adhere overnight.

  • Treat the cells with various concentrations of the synthesized derivatives (typically from 0.01 to 100 µM) for 48-72 hours.

  • Add MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and dissolve the formazan (B1609692) crystals in DMSO.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the IC50 values (the concentration of compound that inhibits cell growth by 50%) using appropriate software.

Visualizations

4.1. Proposed Synthetic Workflow

The following diagram illustrates the general workflow for the synthesis of 2-deacetoxytaxinine B derivatives.

Caption: Synthetic workflow for 2-deacetoxytaxinine B derivatives.

4.2. Structure-Activity Relationship (SAR) Study Logic

The following diagram outlines the logical flow of the SAR study.

Caption: Logic flow for the SAR study of 2-deacetoxytaxinine B.

Conclusion

The protocols and strategies outlined in this document provide a solid foundation for the exploration of 2-deacetoxytaxinine B as a novel scaffold for the development of anticancer agents. By systematically modifying its structure and evaluating the biological activity of the resulting derivatives, researchers can elucidate key structural requirements for cytotoxicity and identify lead compounds with potentially improved therapeutic properties over existing taxanes.

References

• 1. researchgate.net [researchgate.net]
• 2. 2-Deacetoxytaxinine J | C37H46O10 | CID 14192854 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Substituents at the C3′ and C3′N positions are critical for taxanes to overcome acquired resistance of cancer cells to paclitaxel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Deacetoxytaxinine B | C35H42O9 | CID 6442229 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effect of substituents at the C3´, C3´N, C10 and C2-meta-benzoate positions of taxane derivatives on their activity against resistant cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Evaluating the Anticancer Effects of 2-Deacetoxytaxinine B in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing cell culture techniques for assessing the potential anticancer effects of 2-Deacetoxytaxinine B, a taxane (B156437) diterpenoid. The protocols outlined below are based on established methodologies for evaluating taxane-like compounds and can be adapted for various cancer cell lines.

Introduction

Taxanes are a critical class of anticancer agents that primarily function by stabilizing microtubules, leading to cell cycle arrest and apoptosis.[1][2] 2-Deacetoxytaxinine B, as a member of this family, is hypothesized to exhibit similar cytotoxic effects on cancer cells. A related compound, 2-deacetoxytaxinine J, has demonstrated significant in vitro activity against breast cancer cell lines, suggesting the potential of other derivatives like 2-Deacetoxytaxinine B.[3][4] These protocols will guide researchers in determining the efficacy and elucidating the mechanism of action of 2-Deacetoxytaxinine B.

Data Presentation

Table 1: In Vitro Anticancer Activity of 2-Deacetoxytaxinine J (for reference)

Cell Line	Cancer Type	Concentration	Effect
MCF-7	Breast Cancer	20 µM	Significant Activity
MDA-MB-231	Breast Cancer	10 µM	Significant Activity

This data on a related compound, 2-deacetoxytaxinine J, provides a starting point for determining the concentration range for testing 2-Deacetoxytaxinine B.[3]

Experimental Protocols

Protocol 1: Cell Viability and Cytotoxicity Assessment (MTT Assay)

This protocol determines the concentration of 2-Deacetoxytaxinine B that inhibits cancer cell growth by 50% (IC50).

Materials:

• Cancer cell lines (e.g., MCF-7, MDA-MB-231, A549, HCT116)

• Complete culture medium (e.g., DMEM, RPMI-1640) with 10% FBS and 1% Penicillin-Streptomycin

• 2-Deacetoxytaxinine B (dissolved in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO2.

• Drug Treatment: Prepare serial dilutions of 2-Deacetoxytaxinine B in complete culture medium. Remove the old medium from the wells and add 100 µL of the drug dilutions. Include a vehicle control (DMSO) and a no-treatment control.

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol determines the effect of 2-Deacetoxytaxinine B on cell cycle progression. Taxanes typically induce a G2/M phase arrest.[5][6]

Materials:

• Cancer cells

• 6-well plates

• 2-Deacetoxytaxinine B

• PBS

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with 2-Deacetoxytaxinine B at concentrations around the determined IC50 for 24 or 48 hours.

• Cell Harvest: Harvest both adherent and floating cells. Centrifuge and wash the cell pellet with cold PBS.[7]

• Fixation: Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol while vortexing gently. Fix overnight at -20°C.[7]

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in PI staining solution and incubate for 30 minutes in the dark at room temperature.[7]

• Data Acquisition: Analyze the samples using a flow cytometer.

• Data Analysis: Determine the percentage of cells in each phase of the cell cycle (G1, S, G2/M).

Protocol 3: Apoptosis Assay by Annexin V/PI Staining

This protocol quantifies the induction of apoptosis by 2-Deacetoxytaxinine B.

Materials:

• Cancer cells

• 6-well plates

• 2-Deacetoxytaxinine B

• Annexin V-FITC/PI Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with 2-Deacetoxytaxinine B as described in Protocol 2.

• Cell Harvest: Collect all cells and wash with cold PBS.[7]

• Staining: Resuspend the cells in 1X Binding Buffer provided in the kit. Add Annexin V-FITC and Propidium Iodide according to the manufacturer's instructions. Incubate for 15 minutes in the dark at room temperature.

• Data Acquisition: Analyze the samples by flow cytometry within one hour of staining.

• Data Analysis: Quantify the percentage of early apoptotic (Annexin V-positive, PI-negative), late apoptotic/necrotic (Annexin V-positive, PI-positive), and live cells (Annexin V-negative, PI-negative).

Protocol 4: Western Blot Analysis of Key Signaling Proteins

This protocol investigates the molecular mechanism of 2-Deacetoxytaxinine B by examining its effect on proteins involved in cell cycle regulation and apoptosis.

Materials:

• Cancer cells

• 6-well plates

• 2-Deacetoxytaxinine B

• RIPA buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and electrophoresis apparatus

• Transfer buffer and blotting system

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Cyclin B1, anti-CDK1, anti-p53, anti-Bcl-2, anti-Bax, anti-cleaved Caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: Treat cells as described in Protocol 2. Lyse the cells in RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies overnight at 4°C. Wash and incubate with HRP-conjugated secondary antibodies.

• Detection: Add chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control like β-actin.

Visualization of Pathways and Workflows

References

• 1. Strategies for the drug discovery and development of taxane anticancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. In vitro and in vivo anticancer activity of 2-deacetoxytaxinine J and synthesis of novel taxoids and their in vitro anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benthamdirect.com [benthamdirect.com]
• 6. Induction of cell cycle arrest and apoptosis in human breast cancer cells by quercetin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for the Preclinical Formulation of 2-Deacetoxytaxinine B

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Deacetoxytaxinine B is a natural product belonging to the taxane (B156437) family, a class of compounds renowned for their potent anticancer properties. Similar to other taxanes like paclitaxel (B517696) and docetaxel, 2-Deacetoxytaxinine B is a highly lipophilic molecule with poor aqueous solubility, which presents a significant challenge for its development as a therapeutic agent.[1] Effective formulation is therefore critical to enable its evaluation in preclinical studies.

This document provides detailed application notes and protocols for the formulation of 2-Deacetoxytaxinine B for in vitro and in vivo preclinical investigations. The aim is to offer researchers a comprehensive guide to preparing and characterizing various formulations, and to provide standardized protocols for their preclinical evaluation. The presented formulations and methodologies are designed to enhance the bioavailability of 2-Deacetoxytaxinine B, allowing for a thorough assessment of its therapeutic potential.

The mechanism of action for taxanes involves the stabilization of microtubules, which are essential components of the cell's cytoskeleton.[2][3] This stabilization disrupts the normal dynamic instability of microtubules, leading to cell cycle arrest at the G2/M phase and subsequent induction of apoptosis (programmed cell death).[2][4] The signaling pathways involved in taxane-induced apoptosis are complex and can involve the activation of various kinases and the modulation of apoptotic regulatory proteins.[2][3]

Data Presentation

Table 1: Physicochemical Properties of 2-Deacetoxytaxinine B

Property	Value	Reference
Molecular Formula	C35H42O9	[1]
Molecular Weight	606.7 g/mol	[1]
Appearance	White to off-white powder	-
Aqueous Solubility	Poor	[1]

Table 2: Example Formulations for Preclinical Studies of 2-Deacetoxytaxinine B

Formulation Type	Composition	Target Concentration	Key Characteristics
Co-solvent System	10% DMSO, 40% PEG 400, 50% Saline	1-5 mg/mL	Simple to prepare, suitable for initial in vitro and in vivo screening. Potential for precipitation upon dilution.
Cyclodextrin Complex	2-Deacetoxytaxinine B:HP-β-CD (1:2 molar ratio) in water	1-2 mg/mL	Enhances aqueous solubility, suitable for intravenous administration.
Solid Lipid Nanoparticles (SLNs)	2-Deacetoxytaxinine B, Compritol 888 ATO, Poloxamer 188	1 mg/mL	Encapsulates the drug to improve stability and potentially alter pharmacokinetic profile. Suitable for intravenous administration.

Experimental Protocols

Formulation Protocols

This protocol describes the preparation of a simple co-solvent system for initial preclinical evaluations.

Materials:

• 2-Deacetoxytaxinine B powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Polyethylene glycol 400 (PEG 400), USP grade

• Sterile saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sterile syringe filters (0.22 µm)

Procedure:

• Weigh the required amount of 2-Deacetoxytaxinine B powder in a sterile microcentrifuge tube.

• Add DMSO to the tube to achieve a stock concentration of 10-20 mg/mL.

• Vortex the mixture until the powder is completely dissolved. Gentle warming in a 37°C water bath may be used to aid dissolution.

• In a separate sterile tube, prepare the vehicle by mixing PEG 400 and sterile saline in a 4:5 ratio (e.g., 400 µL of PEG 400 and 500 µL of saline).

• Slowly add the 2-Deacetoxytaxinine B stock solution in DMSO to the PEG 400/saline vehicle with continuous vortexing to achieve the desired final concentration (e.g., for a final concentration of 1 mg/mL and a 10 mg/mL stock, add 100 µL of the stock to 900 µL of the vehicle).

• Visually inspect the final formulation for any signs of precipitation.

• Sterilize the final formulation by passing it through a 0.22 µm sterile syringe filter.

• Prepare fresh on the day of use.

This protocol details the preparation of a cyclodextrin-based formulation to enhance the aqueous solubility of 2-Deacetoxytaxinine B.

Materials:

• 2-Deacetoxytaxinine B powder

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Sterile water for injection

• Ethanol (B145695), absolute

• Sterile vials

• Magnetic stirrer and stir bar

• Rotary evaporator

• Lyophilizer (optional)

• Sterile syringe filters (0.22 µm)

Procedure:

• Calculate the required amounts of 2-Deacetoxytaxinine B and HP-β-CD for a 1:2 molar ratio.

• Dissolve the HP-β-CD in sterile water for injection in a sterile vial with magnetic stirring.

• Dissolve the 2-Deacetoxytaxinine B in a minimal amount of absolute ethanol.

• Slowly add the ethanolic solution of 2-Deacetoxytaxinine B to the aqueous HP-β-CD solution while stirring continuously.

• Continue stirring the mixture at room temperature for 24-48 hours to allow for complex formation.

• Remove the ethanol by rotary evaporation under reduced pressure.

• The resulting aqueous solution can be used directly or lyophilized to obtain a powder that can be reconstituted with sterile water.

• Sterilize the final solution by passing it through a 0.22 µm sterile syringe filter.

This protocol describes the preparation of a nanoparticle formulation for 2-Deacetoxytaxinine B using a hot homogenization and ultrasonication method.

Materials:

• 2-Deacetoxytaxinine B powder

• Compritol 888 ATO (solid lipid)

• Poloxamer 188 (surfactant)

• Sterile water for injection

• Chloroform (B151607)

• Magnetic stirrer with heating plate

• High-speed homogenizer

• Probe sonicator

• Rotary evaporator

Procedure:

• Dissolve 2-Deacetoxytaxinine B and Compritol 888 ATO in a small volume of chloroform in a round-bottom flask.

• Prepare an aqueous solution of Poloxamer 188 (e.g., 2% w/v) in sterile water for injection and heat it to the same temperature as the lipid phase (approximately 70-80°C).

• Remove the chloroform from the lipid phase by rotary evaporation to form a thin lipid film.

• Add the hot aqueous surfactant solution to the molten lipid phase.

• Homogenize the mixture at high speed (e.g., 10,000 rpm) for 5-10 minutes to form a coarse emulsion.

• Immediately sonicate the hot emulsion using a probe sonicator for 10-15 minutes.

• Cool the nanoemulsion in an ice bath to allow the lipid to solidify and form SLNs.

• The resulting SLN dispersion can be used directly or further processed (e.g., lyophilized).

• Characterize the SLNs for particle size, polydispersity index (PDI), and zeta potential.

In Vitro Evaluation Protocols

This protocol is for determining the cytotoxic effects of 2-Deacetoxytaxinine B formulations on cancer cell lines.

Materials:

• Cancer cell line (e.g., MCF-7, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• 2-Deacetoxytaxinine B formulations

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Multichannel pipette

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Prepare serial dilutions of the 2-Deacetoxytaxinine B formulations in complete cell culture medium.

• Remove the medium from the wells and add 100 µL of the diluted formulations to the respective wells. Include vehicle controls (formulation without the drug) and untreated controls.

• Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

In Vivo Evaluation Protocol

This protocol outlines a basic pharmacokinetic study in mice following oral administration of a 2-Deacetoxytaxinine B formulation.

Materials:

• Female BALB/c mice (6-8 weeks old)

• 2-Deacetoxytaxinine B formulation

• Oral gavage needles

• Heparinized capillary tubes or syringes with anticoagulant (e.g., EDTA)

• Microcentrifuge tubes

• Centrifuge

• -80°C freezer

• Analytical method for quantification of 2-Deacetoxytaxinine B in plasma (e.g., LC-MS/MS)

Procedure:

• Acclimatize the mice for at least one week before the experiment.

• Fast the mice overnight (with access to water) before dosing.

• Administer the 2-Deacetoxytaxinine B formulation to the mice via oral gavage at a specific dose (e.g., 10 mg/kg).

• Collect blood samples (e.g., 50-100 µL) at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours) via retro-orbital bleeding or tail vein sampling.

• Collect the blood into tubes containing an anticoagulant.

• Centrifuge the blood samples to separate the plasma.

• Store the plasma samples at -80°C until analysis.

• Quantify the concentration of 2-Deacetoxytaxinine B in the plasma samples using a validated analytical method.

• Calculate pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), and AUC (area under the curve).

Mandatory Visualizations

Caption: Experimental workflow for formulation and preclinical evaluation.

Caption: Taxane-induced microtubule stabilization and apoptosis signaling pathway.

References

• 1. 2-Deacetoxytaxinine B | C35H42O9 | CID 6442229 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Signal transduction pathways of taxanes-induced apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. BRCA1 regulates microtubule dynamics and taxane-induced apoptotic cell signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]

Technical Notes & Optimization

Technical Support Center: Enhancing 2-Deacetoxytaxinine B Production

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to address the common challenges associated with the low yield of 2-Deacetoxytaxinine B from natural sources and alternative production platforms.

Frequently Asked Questions (FAQs)

Q1: What is 2-Deacetoxytaxinine B and why is it difficult to source?

A1: 2-Deacetoxytaxinine B is a complex diterpenoid natural product belonging to the taxane (B156437) family, which includes the prominent anticancer drug Paclitaxel (B517696) (Taxol). It is isolated from various yew tree species (Taxus). The primary challenge is its extremely low concentration in the natural plant material, typically ranging from 0.001% to 0.02% of the dry weight of the bark or needles.[1] This makes large-scale extraction economically unviable and ecologically unsustainable, as it would require harvesting an immense number of slow-growing yew trees.[1][2]

Q2: What are the primary alternative strategies to overcome low natural yield?

A2: The main strategies focus on moving production from wild harvesting to controlled laboratory environments. These include:

• Plant Cell Culture: Growing Taxus cells in liquid suspension culture in bioreactors is a leading sustainable alternative.[3][4] While greener, achieving high and stable yields in these systems remains a challenge.[5]

• Metabolic Engineering & Synthetic Biology: This involves transferring the genetic blueprint for the taxoid biosynthetic pathway into a fast-growing host organism, such as yeast (Saccharomyces cerevisiae) or bacteria (Escherichia coli).[2][6][7] This approach promises scalable and cost-effective production but requires a complete understanding of the complex biosynthetic pathway.[8][9]

• Semi-Synthesis: This method involves extracting a more abundant taxane precursor, like baccatin (B15129273) III or 10-deacetylbaccatin III, from renewable sources like yew needles and then chemically converting it to the final product.[3][9]

Q3: What is "elicitation" in the context of plant cell culture?

A3: Elicitation is a highly effective strategy for boosting the production of secondary metabolites in plant cell cultures. It involves adding small amounts of stress-inducing compounds (elicitors) to the culture medium. These elicitors trigger the plant cells' natural defense mechanisms, which often leads to a significant increase in the biosynthesis of target compounds like taxoids.[10][11] Common elicitors include methyl jasmonate (MeJA), salicylic (B10762653) acid, and extracts from fungi.[12][13]

Q4: What are the main bottlenecks in engineering microbes to produce taxoids?

A4: Reconstructing the complex, 19-step Taxol biosynthetic pathway in a microbial host is a significant challenge.[8] Key bottlenecks include:

• Functional Expression of Enzymes: Many enzymes in the pathway, particularly the cytochrome P450s responsible for oxidation steps, are difficult to express functionally in microbial hosts.[6][9]

• Metabolic Burden: Forcing the host organism to produce a complex, non-native compound can divert resources from its primary metabolism, leading to slow growth and low product titers.

• Precursor Supply: Ensuring a sufficient supply of the universal diterpenoid precursor, geranylgeranyl diphosphate (B83284) (GGPP), is critical for high yields.[7][8]

Data Presentation: Production Strategy Comparison

Table 1: Comparative Analysis of Production Strategies for Taxoids like 2-Deacetoxytaxinine B

Strategy	Typical Yield	Scalability	Sustainability	Key Limitation
Natural Source Extraction	0.001-0.02% of dry weight[1]	Very Low	Low (destructive harvesting)	Extremely low yield, slow-growing source[1]
Plant Cell Culture (Taxus)	100-200 mg/L (can reach >500 mg/L with optimization)[11][14]	Moderate to High	High	Yield instability, slow cell growth[5]
Metabolic Engineering (E. coli)	~1 g/L (for precursor taxadiene)[15]	Very High	High	Pathway complexity, enzyme functionality[9]
Metabolic Engineering (S. cerevisiae)	~103 mg/L (for precursor taxadiene)[15]	Very High	High	Low activity of P450 enzymes[6]
Semi-Synthesis	Dependent on precursor availability	Moderate	Moderate to High	Relies on extraction of precursors from natural sources[3][9]
Total Chemical Synthesis	N/A (Lab scale)	Very Low	High (resource intensive)	Commercially unviable due to high cost and many steps[9]

Troubleshooting Guides

Problem Area 1: Taxus Cell Culture Initiation & Performance

Q: My Taxus callus is growing slowly and turning brown. What are the likely causes and solutions?

A: This issue, known as tissue necrosis, is common and can stem from several factors:

• Suboptimal Phytohormones: The balance of auxins (e.g., NAA, 2,4-D) and cytokinins is critical for callus induction and proliferation. An incorrect ratio can lead to stress and browning.

  • Troubleshooting: Systematically test different combinations and concentrations of growth regulators. For Taxus baccata, B5 medium supplemented with various auxins and cytokinins has been used successfully for callus induction.[1]

• Phenolic Compound Accumulation: Stressed plant cells release phenolic compounds that oxidize and become toxic, inhibiting growth.

  • Troubleshooting: Add antioxidants like polyvinylpyrrolidone (B124986) (PVP) to the medium.[12] Also, ensure you are subculturing the callus to fresh medium at regular intervals (typically every 3-4 weeks).

• Nutrient Depletion: The medium may be depleted of essential nutrients.

  • Troubleshooting: Reduce the time between subcultures or transfer the callus to a freshly prepared medium.

Q: How can I select a high-yielding cell line for 2-Deacetoxytaxinine B production?

A: Yields can vary dramatically between different cell lines. A robust selection process is crucial for developing an efficient production culture.

• Strategy: The process involves initiating multiple callus lines from different explants (e.g., stem or needle cuttings). After establishing suspension cultures from these calli, you can screen each line for its growth rate and taxoid production profile. A method known as small cell aggregate cloning has been shown to be effective for isolating high-yield lines.[1]

• Screening: Regularly take samples from each culture, extract the taxoids, and analyze the concentration of 2-Deacetoxytaxinine B using High-Performance Liquid Chromatography (HPLC). Select the cell line that consistently demonstrates the best combination of high biomass accumulation and high specific product yield. This strategy has resulted in cell lines with paclitaxel yields dramatically higher than the parent plant.[1]

Problem Area 2: Low Product Yield in Established Cell Cultures

Q: My Taxus suspension culture is growing well, but the yield of 2-Deacetoxytaxinine B is very low. What should I try first?

A: The first and often most effective strategy to implement is elicitation . Healthy, growing cells often prioritize biomass production over secondary metabolism. Elicitors shift this balance towards producing defense compounds, including taxoids.

• First Step: Introduce an elicitor like Methyl Jasmonate (MeJA). It is one of the most potent and widely studied elicitors for taxoid production.[12][14] Start by testing a range of concentrations (e.g., 50-200 µM) and add it to the culture during the late-log or early-stationary growth phase (e.g., day 7 of the culture cycle).[14] Monitor taxoid production over the next 5-10 days.

Table 2: Common Elicitors for Enhancing Taxoid Production

Elicitor	Class	Typical Concentration	Timing of Addition
Methyl Jasmonate (MeJA)	Biotic (Phytohormone)	100-200 µM[14]	Day 7-10 of culture cycle
Salicylic Acid (SA)	Biotic (Phytohormone)	50-150 µM[13]	Day 25 (in a 2-stage culture)
Coronatine (COR)	Biotic (Phytohormone analog)	1 µM[13]	Can be effective early (Day 8)
Fungal Extracts	Biotic	25-50 mg/L	Late growth phase
Hydrogen Peroxide	Abiotic	Varies	Often used with other elicitors[12]
Silver Nitrate	Abiotic	0.3 mg/L	Beginning of culture

Q: I want to try precursor feeding to boost production. Which compounds should I use?

A: Feeding the culture with key biosynthetic precursors can increase the metabolic flux towards your target molecule. The taxoid pathway begins with geranylgeranyl diphosphate (GGPP), which is cyclized to taxadiene.[8]

• Recommended Precursors:

  • Phenylalanine: A precursor for the C13 side chain of many important taxoids. Adding phenylalanine (e.g., 0.1 mM) has been shown to improve yield.[16]

  • Early Pathway Intermediates: While feeding GGPP directly is difficult due to cell uptake issues, feeding earlier, more soluble precursors in the isoprenoid pathway can be effective.

• Consideration: Precursor feeding can sometimes lead to the accumulation of undesired byproducts if a downstream enzymatic step is the true bottleneck.[17] It is often most effective when combined with other strategies like elicitation that upregulate the entire pathway.

Experimental Protocols

Protocol 1: General Method for Methyl Jasmonate (MeJA) Elicitation

• Prepare Stock Solution: Prepare a 100 mM stock solution of MeJA in 95% ethanol (B145695). Sterilize it by passing it through a 0.22 µm syringe filter.

• Culture Growth: Grow your Taxus cell suspension culture under its optimal conditions. Monitor cell growth by measuring packed cell volume or dry cell weight.

• Timing: Based on your growth curve, determine the optimal time for elicitation, typically at the end of the exponential growth phase (e.g., day 7-10).

• Elicitation: Aseptically add the MeJA stock solution to the cell culture flasks to achieve the desired final concentration (e.g., 100 µM). Add an equivalent volume of sterile ethanol to a control flask.

• Incubation & Sampling: Continue to incubate the cultures under the same conditions. Collect samples (both cells and medium) at set time points (e.g., 0, 2, 4, 6, 8, and 10 days post-elicitation).

• Analysis: Separate the cells from the medium. Extract taxoids from both the cell biomass and the culture medium. Analyze the extracts by HPLC to quantify the concentration of 2-Deacetoxytaxinine B and other taxoids. The highest accumulation of paclitaxel has been observed within 5 days post-elicitation.[14]

Protocol 2: Basic Taxoid Extraction from Cell Biomass for HPLC Analysis

• Harvesting: Separate cells from the culture medium via vacuum filtration or centrifugation. Wash the cells with distilled water and then freeze-dry the biomass.

• Grinding: Grind the dried cell biomass into a fine powder using a mortar and pestle.

• Solvent Extraction:

  • Transfer a known weight of the powdered biomass (e.g., 100 mg) to a glass vial.

  • Add a suitable solvent mixture, such as methanol/dichloromethane (1:1 v/v). The use of organic solvents is a key part of the purification process.[9]

  • Vortex thoroughly and sonicate in an ultrasonic bath for 30 minutes to lyse the cells and facilitate extraction.

• Purification:

  • Centrifuge the mixture to pellet the cell debris.

  • Carefully transfer the supernatant (the extract) to a new vial.

  • Evaporate the solvent completely under a stream of nitrogen or using a rotary evaporator.

• Reconstitution: Re-dissolve the dried extract in a known volume of the HPLC mobile phase (e.g., 1 mL of acetonitrile/water).

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter to remove any particulate matter before injecting it into the HPLC system.

Visualizations

Caption: Workflow for improving 2-Deacetoxytaxinine B yield via plant cell culture.

Caption: Simplified taxoid biosynthetic pathway and key intervention points.

Caption: Troubleshooting logic for low taxoid yield in Taxus cell cultures.

References

• 1. Selection of high-yielding cell line and establishment of high Taxol-producing cell suspension culture in European yew tree (Taxus baccata L.) [jfrd.urmia.ac.ir]
• 2. abstracts.societyforscience.org [abstracts.societyforscience.org]
• 3. Comprehensive strategies for paclitaxel production: insights from plant cell culture, endophytic microorganisms, and synthetic biology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Engineering Plant Cells to Speed the Production of a Widely Used Cancer Drug [wpi.edu]
• 6. Genetic engineering of taxol biosynthetic genes in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Taxol biosynthesis and molecular genetics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent Advances in Metabolic Engineering, Protein Engineering, and Transcriptome-Guided Insights Toward Synthetic Production of Taxol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Elicitation, an Effective Strategy for the Biotechnological Production of Bioactive High-Added Value Compounds in Plant Cell Factories - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. publicatt.unicatt.it [publicatt.unicatt.it]
• 14. semanticscholar.org [semanticscholar.org]
• 15. Plants against cancer: towards green Taxol production through pathway discovery and metabolic engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Feeding Cultured Taxus Cells with Early Precursors Reveals Bifurcations in the Taxoid Biosynthetic Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting peak tailing in 2-Deacetoxytaxinine B HPLC analysis

Welcome to the Technical Support Center. This guide provides detailed troubleshooting for peak tailing issues encountered during the HPLC analysis of 2-Deacetoxytaxinine B.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem in my 2-Deacetoxytaxinine B analysis?

A1: In an ideal HPLC separation, a chromatographic peak should be symmetrical and Gaussian in shape.[1] Peak tailing is a common distortion where the trailing edge of the peak is elongated and less steep than the leading edge.[2][3] This asymmetry is problematic because it can decrease the resolution between adjacent peaks, lead to inaccurate peak integration, and compromise the overall accuracy and reproducibility of your quantitative analysis.[4][5] The extent of tailing is often measured by the Tailing Factor (Tf) or Asymmetry Factor (As); a value greater than 1.2 indicates significant tailing, while values above 2.0 are generally considered unacceptable for precise analytical methods.[5]

Q2: My peak for 2-Deacetoxytaxinine B is tailing, but other peaks look fine. What is the most likely chemical cause?

A2: When only specific peaks in a chromatogram are tailing, the issue often stems from undesirable secondary chemical interactions between the analyte and the stationary phase.[4] For complex molecules like taxanes, which may contain basic functional groups, the most common cause is the interaction with residual silanol (B1196071) groups (Si-OH) on the surface of the silica-based column packing.[2][6][7] These silanol groups can become ionized (SiO⁻) at mobile phase pH levels above 3-4, creating active sites that strongly retain basic analytes through an ion-exchange mechanism, resulting in peak tailing.[1][6][8]

Q3: How can I fix peak tailing caused by secondary silanol interactions?

A3: There are several effective strategies to mitigate silanol interactions:

• Adjust Mobile Phase pH: Lowering the mobile phase pH to a range of 2.5-3.0 protonates the silanol groups, neutralizing their negative charge and minimizing unwanted secondary interactions.[1][6][9] This is often the most effective solution for improving the peak shape of basic compounds.

• Use a High-Purity, End-Capped Column: Modern, high-purity (Type B) silica (B1680970) columns that are "end-capped" have fewer active silanol groups.[1][4] End-capping treats the silica surface to block many of the residual silanols, leading to more symmetrical peaks for polar and basic analytes.[6][7]

• Increase Buffer Concentration: Using a sufficient buffer concentration (typically 10-50 mM) helps maintain a stable pH and can mask the residual silanol sites, improving peak symmetry.[1][5]

• Add Mobile Phase Modifiers: In some older methods, a small amount of a basic compound like triethylamine (B128534) (TEA) was added to the mobile phase to act as a sacrificial base, preferentially interacting with the active silanol sites.[2][4]

Q4: Could my column be the problem? How do I check for column-related physical issues?

A4: Yes, physical degradation of the column is a common cause of peak shape problems.[10] If you observe peak tailing, broadening, or splitting, especially if it affects all peaks, you should suspect a column issue.

• Void Formation: A void or channel can form in the packing material at the column inlet over time. This disrupts the sample flow path, causing peak distortion.[1]

• Frit Blockage: Particulates from the sample or mobile phase can partially block the inlet frit of the column, which also leads to a distorted flow path and poor peak shape.[9][11]

• Contamination: Accumulation of strongly retained sample components on the column can create active sites that cause tailing.[12]

To diagnose these issues, you can first try removing the guard column (if used) to see if the problem resolves.[9] If not, you can attempt to clean the column (see protocol below) or backflush it (if the manufacturer allows) to remove a blockage at the inlet frit.[9][11] If these steps fail, the column may be irreversibly damaged and should be replaced.[13]

Q5: All the peaks in my chromatogram are tailing, not just 2-Deacetoxytaxinine B. What does this mean?

A5: When all peaks in a chromatogram exhibit tailing, the cause is typically not chemical but rather a physical or systemic issue that occurs before the separation begins.[11] The most common causes include:

• A partially blocked column inlet frit.[11]

• A void or channel at the head of the column.

• Significant extra-column dead volume, which can be caused by using tubing with too large an internal diameter or by improper connections between the injector, column, and detector.[7][9]

Q6: How do I know if I am overloading the column with my sample?

A6: Column overload occurs when the amount of injected sample saturates the stationary phase.[3] This can cause either peak fronting or tailing.[9][14] Mass overload, where too much analyte mass is injected, is a common cause of tailing and often results in peaks with a characteristic "right-triangle" shape and a retention time that decreases as the sample concentration increases.[11][15] The definitive test for column overload is to dilute your sample by a factor of 10 and reinject it.[15] If the peak shape improves and becomes more symmetrical, you have confirmed that the original issue was column overload.[9][15]

Troubleshooting Guides and Protocols

Systematic Troubleshooting Workflow

This workflow provides a logical sequence of steps to diagnose and resolve peak tailing.

Caption: A step-by-step workflow for troubleshooting HPLC peak tailing.

Troubleshooting Summary Table

Symptom	Possible Cause	Recommended Solution(s)
Only the analyte peak tails	Secondary silanol interactions	Lower mobile phase pH to < 3; use a high-purity, end-capped column; increase buffer strength.[1][4][9]
Mobile phase pH is near analyte pKa	Adjust mobile phase pH to be at least 2 units away from the analyte's pKa.[16]
Mass overload	Reduce sample concentration or injection volume.[9][15]
Co-eluting impurity	Improve separation with a higher efficiency column or by adjusting the mobile phase.[6]
All peaks in the chromatogram tail	Column void or bed deformation	Replace the column.[1]
Partially blocked inlet frit	Backflush the column (if permitted); replace the frit or column.
Extra-column dead volume	Use shorter, narrower ID tubing; ensure fittings are properly made.[5][7]

Optimizing Mobile Phase for Basic Compounds

Since taxanes can possess basic functional groups, optimizing the mobile phase pH is critical for achieving symmetrical peaks.

Parameter	Recommendation	Rationale	Common Modifiers
Mobile Phase pH	pH 2.5 - 3.0	Protonates (neutralizes) acidic silanol groups on the silica surface, preventing secondary ionic interactions with the basic analyte.[6][9]	0.1% Formic Acid, 0.1% Trifluoroacetic Acid (TFA), Phosphate or Acetate buffers.[9]
Buffer Strength	10 - 50 mM	Maintains a constant pH to ensure consistent ionization of the analyte and suppresses residual silanol activity.	Ammonium Formate, Ammonium Acetate.
Column Type	High-Purity, End-Capped C18/C8	Minimizes the number of available silanol groups, reducing the potential for tailing.[4][7]	N/A

Experimental Protocol: HPLC Column Cleaning and Regeneration

If column contamination is suspected, this general-purpose cleaning protocol for reversed-phase columns can restore performance. Always consult the manufacturer's specific instructions for your column.

Objective: To remove strongly retained contaminants from a C18 or C8 column.

Materials:

• HPLC-grade water

• Acetonitrile (ACN)

• Isopropanol (IPA)

• Methanol (MeOH)

Procedure:

• Disconnect the Column: Disconnect the column from the detector to avoid flushing contaminants into the detector cell.

• Buffer Flush: Flush the column with 10-20 column volumes of your mobile phase without the buffer salt (e.g., if your mobile phase is 50:50 ACN:Water with buffer, flush with 50:50 ACN:Water). This prevents buffer precipitation in strong organic solvent.

• Polar Contaminant Wash: Flush the column with 10-20 column volumes of 100% HPLC-grade water.

• Non-Polar Contaminant Wash: Sequentially flush the column with 10-20 column volumes of the following solvents, in order:

  • Methanol (MeOH)

  • Acetonitrile (ACN)

  • Isopropanol (IPA) - This is a strong solvent effective at removing many contaminants.

• Return to Initial Conditions: Reverse the washing sequence to return the column to your mobile phase. Flush with:

  • Acetonitrile (ACN)

  • Methanol (MeOH)

  • Mobile phase without buffer

• Equilibration: Reconnect the column to the detector and equilibrate with your initial mobile phase (including buffer) until a stable baseline is achieved. This may require 10-20 column volumes.

Visualizing the Cause of Peak Tailing

The following diagram illustrates the chemical interaction that leads to peak tailing for basic analytes and how adjusting pH resolves it.

Caption: How mobile phase pH affects silanol interactions and peak shape.

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. uhplcs.com [uhplcs.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. uhplcs.com [uhplcs.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. chromtech.com [chromtech.com]
• 8. hplc.eu [hplc.eu]
• 9. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 10. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. pharmaguru.co [pharmaguru.co]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. phenomenex.blog [phenomenex.blog]

Technical Support Center: Improving the Solubility of 2-Deacetoxytaxinine B for In Vitro Assays

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively dissolving 2-Deacetoxytaxinine B for in vitro assays.

Troubleshooting Guide

Low aqueous solubility is a common challenge with hydrophobic compounds like 2-Deacetoxytaxinine B. If you are encountering issues with precipitation or achieving the desired concentration, consider the following strategies.

Initial Troubleshooting Steps:

• Visual Inspection: After preparing the stock solution and diluting it in your aqueous assay medium, visually inspect the solution for any signs of precipitation (cloudiness, visible particles).

• Microscopic Examination: If the solution appears clear to the naked eye, it is good practice to examine a small aliquot under a microscope to check for microprecipitates that could affect your experimental results.

• Concentration Check: If possible, measure the concentration of 2-Deacetoxytaxinine B in the final assay medium after filtration or centrifugation to confirm the amount of soluble compound.

Solubility Enhancement Strategies:

The following table summarizes common methods to improve the solubility of poorly soluble compounds for in vitro experiments. The choice of method will depend on the specific requirements of your assay, including the cell type and experimental endpoints.

Method	Description	Recommended Solvents/Excipients	Concentration Range (General Guidance)	Advantages	Potential Disadvantages
Co-solvency	Using a water-miscible organic solvent to increase the solubility of a hydrophobic compound in an aqueous solution.[1]	Dimethyl sulfoxide (B87167) (DMSO), Ethanol (B145695), Dimethylformamide (DMF)[2][3][4]	Stock solutions: 1-100 mM. Final assay concentration of solvent should be low (typically <0.5%) to avoid cytotoxicity.	Simple and widely used method.[1]	Organic solvents can be toxic to cells at higher concentrations and may interfere with the experimental assay.[2][5]
Cyclodextrin (B1172386) Complexation	Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic drug molecules, forming a water-soluble inclusion complex.[6][7]	β-cyclodextrins (e.g., HP-β-CD, RAMEB)	Varies depending on the compound and cyclodextrin. Can significantly increase aqueous solubility.	Generally low cytotoxicity. Can improve compound stability.[7]	May alter the effective concentration of the free drug available to interact with the target.
Use of Surfactants	Surfactants form micelles that can solubilize hydrophobic compounds in aqueous solutions.	Polysorbates (e.g., Tween® 80), Cremophor® EL	Typically used at concentrations above the critical micelle concentration (CMC).	Can achieve high drug loading.	Potential for cell toxicity and interference with biological membranes and protein function.[5]
Nanoformulations	Encapsulating the compound in nanoparticles, such as liposomes or polymeric nanoparticles, to improve its solubility and delivery to cells.[8][9]	Lipids (for liposomes), biodegradable polymers (e.g., PLGA)	Highly variable depending on the formulation.	Can improve bioavailability and reduce toxicity.[8][9]	More complex to prepare and characterize. May alter the mechanism of cellular uptake.

Frequently Asked Questions (FAQs)

Q1: What is the best starting solvent to dissolve 2-Deacetoxytaxinine B?

For initial attempts, it is recommended to use a water-miscible organic solvent like dimethyl sulfoxide (DMSO).[2][3] Prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO. This stock solution can then be serially diluted in your cell culture medium or assay buffer to the final desired concentration. It is crucial to ensure the final concentration of the organic solvent in the assay is low (typically below 0.5%) to minimize solvent-induced artifacts or cytotoxicity.

Q2: I'm still seeing precipitation after diluting my DMSO stock solution in the aqueous medium. What should I do?

Precipitation upon dilution into an aqueous medium is a common issue for hydrophobic compounds. Here are a few steps to troubleshoot this:

• Lower the Final Concentration: The most straightforward approach is to reduce the final concentration of 2-Deacetoxytaxinine B in your assay.

• Increase the Solvent Concentration (with caution): You can try slightly increasing the final concentration of the co-solvent (e.g., from 0.1% to 0.5% DMSO), but be mindful of its potential effects on your cells or assay. Always run a vehicle control with the same solvent concentration to account for any solvent-specific effects.

• Use a Different Co-solvent: Some compounds may be more soluble in other water-miscible solvents like ethanol or dimethylformamide (DMF).

• Try Alternative Solubilization Methods: If co-solvents alone are not sufficient, consider more advanced techniques like cyclodextrin complexation or the use of surfactants as outlined in the troubleshooting table above.

Q3: How can I prepare a stock solution of 2-Deacetoxytaxinine B using cyclodextrins?

• Choose a Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used and often effective choice.

• Prepare a Cyclodextrin Solution: Dissolve the cyclodextrin in your aqueous buffer or cell culture medium. The concentration of the cyclodextrin will need to be optimized.

• Add 2-Deacetoxytaxinine B: Add the powdered 2-Deacetoxytaxinine B to the cyclodextrin solution.

• Incubate and Mix: The mixture may require sonication, vortexing, and/or incubation (e.g., overnight at room temperature or 37°C) to facilitate the formation of the inclusion complex.

• Filter: After incubation, filter the solution through a 0.22 µm filter to remove any undissolved compound. The filtrate will be your stock solution.

Q4: Will the solubilizing agent affect my experimental results?

It is possible that the solubilizing agent itself can have an effect on your experiment. Therefore, it is essential to include proper controls in your experimental design:

• Vehicle Control: This is a control group that is treated with the same concentration of the solubilizing agent (e.g., DMSO, cyclodextrin solution) as the experimental groups, but without the 2-Deacetoxytaxinine B. This will help you to distinguish the effects of the compound from the effects of the solvent or excipient.

• Positive and Negative Controls: These are standard controls for your specific assay to ensure that it is performing as expected.

Q5: Are there any specific considerations for taxane (B156437) compounds like 2-Deacetoxytaxinine B?

Taxanes, as a class of compounds, are known to be poorly water-soluble.[10] Formulations for clinically used taxanes like paclitaxel (B517696) have historically used surfactants like Cremophor EL, though this can be associated with toxicity.[5][11] For in vitro studies, minimizing the use of harsh surfactants is generally preferred. The conformation and aggregation state of taxanes can also be influenced by the solvent environment, which could potentially impact their biological activity.[10] Therefore, consistent preparation methods are crucial for reproducible results.

Experimental Workflow and Signaling Pathway Diagrams

Workflow for Improving Solubility of 2-Deacetoxytaxinine B

The following diagram outlines a systematic approach to improving the solubility of 2-Deacetoxytaxinine B for in vitro assays.

Caption: A stepwise workflow for troubleshooting and improving the solubility of 2-Deacetoxytaxinine B.

Illustrative Signaling Pathway (Hypothetical)

As 2-Deacetoxytaxinine B is a taxane derivative, it may interact with microtubules, similar to paclitaxel. The following diagram illustrates a simplified, hypothetical signaling pathway that could be investigated.

Caption: Hypothetical signaling pathway for a microtubule-stabilizing agent like 2-Deacetoxytaxinine B.

References

• 1. ijmsdr.org [ijmsdr.org]
• 2. researchgate.net [researchgate.net]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. Determination of residual solvents in docetaxel by headspace gas chromatography - Arabian Journal of Chemistry [arabjchem.org]
• 5. In vitro antagonistic cytotoxic interactions between platinum drugs and taxanes on bone marrow progenitor cell CFU-GM - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. hilarispublisher.com [hilarispublisher.com]
• 7. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 8. droracle.ai [droracle.ai]
• 9. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Solvent- and concentration-dependent molecular interactions of taxol (Paclitaxel) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Paclitaxel - Wikipedia [en.wikipedia.org]

Reducing variability in 2-Deacetoxytaxinine B bioassay results

Welcome to the technical support center for bioassays involving 2-Deacetoxytaxinine B. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and reduce variability in experimental results.

Troubleshooting Guide: High Variability in Bioassay Results

Issue: Inconsistent results between replicate wells.

High coefficient of variation (CV) between wells treated with the same concentration of 2-Deacetoxytaxinine B is a frequent challenge. The following table outlines potential causes and solutions.

Table 1: Troubleshooting High Variability Between Replicate Wells

Potential Cause	Recommended Solution(s)	Relevant Controls
Uneven Cell Seeding	- Ensure the cell suspension is homogeneous before and during plating by gentle swirling or pipetting.[1] - Work quickly but carefully to prevent cells from settling in the reservoir of a multi-channel pipette. - Allow the plate to sit at room temperature for 15-20 minutes before placing it in the incubator to ensure even cell settling.[2]	- Visually inspect wells under a microscope after seeding to confirm even distribution.
Pipetting Errors	- Calibrate pipettes regularly.[1] - Use a new pipette tip for each replicate to avoid carryover. - For serial dilutions, ensure thorough mixing between each dilution step.	- Include a "pipetting control" with a known standard to assess accuracy.
Edge Effects	- Avoid using the outermost wells of the microplate as they are prone to evaporation.[3][4] - Fill the outer wells with sterile phosphate-buffered saline (PBS) or media to create a humidity barrier.[1][2]	- Not applicable.
Cell Health and Passage Number	- Use cells that are in the logarithmic growth phase and have a consistent passage number for all experiments.[2][5][6] - Do not allow cells to become over-confluent before seeding.[5] - Regularly check for changes in cell morphology.[2]	- Monitor cell viability before seeding using a method like Trypan Blue exclusion.

Issue: Inconsistent results between separate experiments (Day-to-Day Variability).

Reproducibility across different experimental days is crucial for validating findings.

Table 2: Troubleshooting Day-to-Day Variability

Potential Cause	Recommended Solution(s)	Relevant Controls
Reagent Instability	- Prepare fresh solutions of 2-Deacetoxytaxinine B for each experiment. - Aliquot and store reagents at the recommended temperature to avoid repeated freeze-thaw cycles.[5]	- Include a positive control with a known and stable compound to monitor assay performance over time.
Solvent Effects	- Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all wells and does not exceed a non-toxic level (typically <0.5%).[1][7] - Prepare a stock solution of 2-Deacetoxytaxinine B in a suitable solvent and perform serial dilutions in culture media.[8][9]	- Include a "vehicle control" containing the same concentration of the solvent as the test wells.[10][11]
Incubation Time and Conditions	- Precisely control incubation times for cell treatment and reagent steps.[2] - Ensure the incubator provides a stable temperature and CO2 environment.[5]	- Not applicable.
Cell Line Integrity	- Periodically authenticate cell lines to ensure they have not been misidentified or cross-contaminated.	- Not applicable.

Experimental Workflow & Troubleshooting Logic

A standardized workflow is essential for minimizing variability. The following diagrams illustrate a typical experimental process and a decision tree for troubleshooting.

Caption: A typical workflow for a cell-based bioassay.

Caption: A decision tree for troubleshooting high variability.

FAQs: 2-Deacetoxytaxinine B Bioassay

Q1: What is the likely mechanism of action for 2-Deacetoxytaxinine B, and how does this affect the bioassay?

A: 2-Deacetoxytaxinine B is a taxane (B156437) diterpenoid.[12] Taxanes, in general, act as microtubule-stabilizing agents, leading to cell cycle arrest and apoptosis.[13] Therefore, a common bioassay approach is to measure changes in cell viability or proliferation after treatment. Assays like MTT, XTT, or WST-1, which measure metabolic activity, are suitable for this purpose as they correlate with the number of viable cells.[14][15]

Caption: Simplified signaling pathway for taxanes.

Q2: Which type of cell viability assay is best for 2-Deacetoxytaxinine B?

A: Both MTT and XTT assays are suitable. The MTT assay is robust but requires an additional solubilization step for the formazan (B1609692) crystals.[14][16] The XTT assay produces a water-soluble formazan, simplifying the protocol.[15][17] The choice may depend on lab preference and specific cell line characteristics. It is advisable to test both to see which gives a better dynamic range with your cells.

Q3: How do I determine the optimal cell seeding density?

A: The optimal seeding density ensures that cells are in the logarithmic growth phase throughout the experiment and that the absorbance reading is within the linear range of the spectrophotometer.[1] To determine this, perform a cell titration experiment: seed a 96-well plate with a range of cell densities, and measure viability after 24, 48, and 72 hours. The optimal density will provide a linear absorbance response over the desired experimental duration, typically with an endpoint absorbance for untreated cells between 0.75 and 1.25.[1]

Q4: 2-Deacetoxytaxinine B is a natural product. Are there special considerations?

A: Yes. Natural products can have complex compositions, and their purity should be confirmed.[18][19] The solubility of natural products can also be a challenge.[8][9] It's crucial to ensure 2-Deacetoxytaxinine B is fully dissolved in the stock solution and does not precipitate when diluted in the culture medium, as this can cause significant variability.[1] A solubility test in your final culture medium is recommended.

Q5: Can the solvent used to dissolve 2-Deacetoxytaxinine B interfere with the assay?

A: Absolutely. Dimethyl sulfoxide (B87167) (DMSO) is a common solvent for hydrophobic compounds but can be toxic to cells at higher concentrations.[7][10] It is essential to keep the final DMSO concentration consistent across all wells, including controls, and typically below 0.5%.[1] Always run a vehicle control (media with the same amount of DMSO but no compound) to assess any solvent-induced toxicity.[10][11]

Detailed Experimental Protocol: Cell Viability (MTT Assay)

This protocol provides a general framework for assessing the effect of 2-Deacetoxytaxinine B on the viability of adherent cells.

Materials:

• Adherent cells in logarithmic growth phase

• Complete culture medium

• 96-well flat-bottom tissue culture plates

• 2-Deacetoxytaxinine B

• DMSO (or other suitable solvent)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)[16]

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl, or pure DMSO)[20]

• Sterile PBS

• Multichannel pipette

• Microplate spectrophotometer

Procedure:

• Cell Seeding:

  • Harvest and count cells. Ensure viability is >95%.

  • Dilute cells to the predetermined optimal seeding density in complete culture medium.

  • Seed 100 µL of the cell suspension into the inner 60 wells of a 96-well plate.

  • Add 100 µL of sterile PBS to the outer 36 wells to minimize evaporation.[1]

  • Incubate the plate at 37°C, 5% CO2 for 24 hours to allow cells to attach.

• Compound Treatment:

  • Prepare a stock solution of 2-Deacetoxytaxinine B in DMSO.

  • Perform serial dilutions of the stock solution in serum-free or complete medium to achieve the desired final concentrations. The final DMSO concentration should be constant and non-toxic (<0.5%).

  • Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of 2-Deacetoxytaxinine B.

  • Include "vehicle control" wells (medium with DMSO) and "untreated control" wells (medium only).

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After incubation, add 10 µL of MTT solution (5 mg/mL) to each well.[21]

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.[20]

  • Carefully aspirate the medium containing MTT without disturbing the formazan crystals.[20]

  • Add 100-150 µL of the solubilization solution to each well to dissolve the crystals.[20]

  • Mix gently on an orbital shaker for 15-30 minutes, protected from light, until the crystals are fully dissolved.[3]

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[14]

• Data Analysis:

  • Subtract the average absorbance of the blank (media only) wells from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the 2-Deacetoxytaxinine B concentration to determine the IC50 value.

References

• 1. benchchem.com [benchchem.com]
• 2. marinbio.com [marinbio.com]
• 3. benchchem.com [benchchem.com]
• 4. Controlling Variability in Cell Assays When Designing RNAi Experiments | Thermo Fisher Scientific - US [thermofisher.com]
• 5. biocompare.com [biocompare.com]
• 6. General Tips for Successful Cell Culture [fdcell.com]
• 7. researchgate.net [researchgate.net]
• 8. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Considerations regarding use of solvents in in vitro cell based assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 2-Deacetoxytaxinine B | C35H42O9 | CID 6442229 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. MTT assay protocol | Abcam [abcam.com]
• 15. Introduction to XTT assays for cell-viability assessment | Abcam [abcam.com]
• 16. broadpharm.com [broadpharm.com]
• 17. CyQUANT XTT and MTT Assays for Cell Viability | Thermo Fisher Scientific - JP [thermofisher.com]
• 18. herbmedpharmacol.com [herbmedpharmacol.com]
• 19. actascientific.com [actascientific.com]
• 20. MTT assay overview | Abcam [abcam.com]
• 21. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Common challenges in the isolation of minor taxoids like 2-Deacetoxytaxinine B

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the isolation of minor taxoids, with a specific focus on 2-Deacetoxytaxinine B.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in isolating minor taxoids like 2-Deacetoxytaxinine B?

The primary challenges in isolating minor taxoids such as 2-Deacetoxytaxinine B include:

• Low Abundance: Minor taxoids are present in very low concentrations in the source material (Taxus species), making their extraction and purification difficult.

• Structural Similarity: Minor taxoids often have very similar chemical structures to major taxoids, such as paclitaxel (B517696) and docetaxel, leading to co-elution during chromatographic separation. The separation of these isomers can be particularly challenging.[1][2][3][4]

• Complex Matrices: The crude extract from Taxus species is a complex mixture of various compounds, which can interfere with the separation process.

• Instability: Some taxoids can be sensitive to heat, light, or pH changes, which can lead to degradation during the extraction and purification process.

Q2: Which Taxus species is a known source of 2-Deacetoxytaxinine B?

2-Deacetoxytaxinine B has been successfully isolated from the Himalayan Yew (Taxus wallichiana).[5][6][7][8][9][10] It has been found in both the needles and stem bark of the plant, as well as in in-vitro callus cultures.[7]

Q3: What analytical techniques are essential for the characterization of 2-Deacetoxytaxinine B?

The definitive identification and structural elucidation of 2-Deacetoxytaxinine B, like other taxoids, relies on a combination of spectroscopic techniques. The most critical methods are:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are essential for determining the precise chemical structure and stereochemistry of the molecule.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the accurate molecular weight and elemental composition. Tandem mass spectrometry (MS/MS) helps in identifying characteristic fragmentation patterns, which can aid in the identification of known taxoids and the structural elucidation of new ones.[10]

Troubleshooting Guides

Issue 1: Low Yield of 2-Deacetoxytaxinine B in the Crude Extract

Possible Cause	Troubleshooting Steps
Inefficient Extraction	- Optimize Solvent System: Taxoids are typically extracted with methanol (B129727), ethanol, or a mixture of methanol and dichloromethane. Vary the solvent polarity and extraction time to maximize the yield of the target compound.
- Increase Surface Area: Ensure the plant material (needles or bark) is finely ground to maximize the surface area for solvent penetration.
- Employ Advanced Extraction Techniques: Consider using techniques like ultrasound-assisted extraction (UAE) or accelerated solvent extraction (ASE) to improve extraction efficiency.
Degradation of the Taxoid	- Control Temperature: Avoid high temperatures during extraction and solvent evaporation to prevent thermal degradation.
- Protect from Light: Store extracts in amber-colored containers to prevent photodegradation.
- Maintain Neutral pH: Use neutral solvents and avoid acidic or basic conditions that could lead to hydrolysis or rearrangement of the taxoid structure.

Issue 2: Co-elution of 2-Deacetoxytaxinine B with Other Taxoids During HPLC

Possible Cause	Troubleshooting Steps
Insufficient Chromatographic Resolution	- Optimize Mobile Phase: Modify the composition of the mobile phase. For reversed-phase HPLC, adjust the ratio of acetonitrile (B52724) or methanol to water. Small changes in the organic modifier percentage can significantly impact selectivity.[1][3]
- Change Stationary Phase: If using a standard C18 column, consider a column with a different stationary phase, such as a phenyl-hexyl or a cyano column, which can offer different selectivities for structurally similar compounds.[1] For isomers, a chiral stationary phase may be necessary.[2]
- Adjust Temperature: Varying the column temperature can alter the selectivity of the separation.[1]
- Gradient Optimization: If using a gradient elution, adjust the gradient slope and time to improve the separation of closely eluting peaks.
Column Overloading	- Reduce Sample Concentration: Inject a more dilute sample to avoid peak broadening and fronting, which can mask the separation of minor components.
- Decrease Injection Volume: A smaller injection volume can lead to sharper peaks and better resolution.

Quantitative Data

The yield of minor taxoids can vary significantly depending on the plant source, geographical location, time of harvest, and the extraction and purification methods employed. The following table provides a general overview of reported yields for some taxoids to serve as a reference.

Taxoid	Source	Typical Yield Range (% of dry weight)	Reference
Paclitaxel	Taxus brevifolia (bark)	0.01 - 0.05%	General Literature
10-Deacetylbaccatin III	Taxus baccata (needles)	0.02 - 0.1%	General Literature
2-Deacetoxytaxinine J	Taxus wallichiana (leaves)	Not explicitly quantified in cited literature	[6]
2-Deacetoxytaxinine B	Taxus wallichiana (callus culture)	Comparable to or higher than in stem bark	[7]

Experimental Protocols

General Protocol for the Isolation of Minor Taxoids from Taxus wallichiana Needles

This protocol is a generalized procedure based on methods reported for the isolation of various taxoids from Taxus species.[6][8][9] It should be considered a starting point for the development of a specific protocol for 2-Deacetoxytaxinine B.

1. Extraction: a. Air-dry and finely powder the needles of Taxus wallichiana. b. Macerate the powdered plant material with methanol at room temperature for 24-48 hours. Repeat the extraction process three times. c. Combine the methanolic extracts and evaporate the solvent under reduced pressure to obtain a crude extract.

2. Fractionation: a. Suspend the crude extract in water and partition successively with n-hexane, chloroform (B151607), and ethyl acetate (B1210297). b. The chloroform and ethyl acetate fractions are typically enriched in taxoids. Concentrate these fractions under reduced pressure.

3. Chromatographic Purification: a. Silica (B1680970) Gel Column Chromatography (Normal Phase): i. Subject the chloroform-soluble fraction to column chromatography on silica gel. ii. Elute with a gradient of n-hexane and ethyl acetate, gradually increasing the polarity. iii. Collect fractions and monitor by thin-layer chromatography (TLC). Combine fractions with similar TLC profiles. b. Preparative Thin-Layer Chromatography (TLC): i. Further purify the fractions containing the target compound using preparative TLC on silica gel plates. ii. Develop the plates with a suitable solvent system (e.g., a mixture of n-hexane, ethyl acetate, and methanol). iii. Scrape the band corresponding to the desired compound and elute with a suitable solvent (e.g., chloroform or ethyl acetate). c. Preparative High-Performance Liquid Chromatography (HPLC) (Reversed-Phase): i. For final purification, use preparative HPLC with a C18 column. ii. A typical mobile phase is a gradient of acetonitrile and water. iii. Monitor the elution at a suitable wavelength (e.g., 227 nm for taxoids). iv. Collect the peak corresponding to 2-Deacetoxytaxinine B.

4. Structure Elucidation: a. Confirm the identity and purity of the isolated compound using analytical HPLC. b. Elucidate the structure using NMR (¹H, ¹³C, COSY, HSQC, HMBC) and high-resolution mass spectrometry (HRMS).

Visualizations

Experimental Workflow for Minor Taxoid Isolation

Caption: A generalized workflow for the isolation and purification of 2-Deacetoxytaxinine B.

Troubleshooting Logic for HPLC Co-elution

Caption: A logical workflow for troubleshooting poor resolution in HPLC.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. HPLC Method for Better Separation of THC Isomers to Ensure Safety and Compliance in the Hemp Market - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biocompare.com [biocompare.com]
• 5. Minor taxoids from Taxus wallichiana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Taxanes from in vitro cultures of the Himalayan yew Taxus wallichiana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Taxoid from the needles of the Himalayan yew Taxus wallichiana with cytotoxic and immunomodulatory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Taxines from the needles of Taxus wallichiana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Detection and partial structure elucidation of basic taxoids from Taxus wallichiana by electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Stability of 2-Deacetoxytaxinine B in Solution

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the stability of 2-Deacetoxytaxinine B in solution during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 2-Deacetoxytaxinine B?

For optimal stability, 2-Deacetoxytaxinine B should be stored at -20°C under an inert atmosphere. It is crucial to minimize exposure to air and moisture to prevent potential degradation.

Q2: I need to prepare a stock solution of 2-Deacetoxytaxinine B. What solvent should I use?

While specific solubility and stability data in a wide range of solvents are not extensively published, a common approach for taxanes is to use a polar aprotic solvent for the initial stock solution. Dimethyl sulfoxide (B87167) (DMSO) is frequently used. For in vivo applications, a formulation of DMSO, PEG300, Tween 80, and saline or PBS has been utilized, suggesting short-term stability in this vehicle. It is recommended to prepare fresh solutions and avoid long-term storage in solution unless stability has been experimentally confirmed.

Q3: How does pH affect the stability of 2-Deacetoxytaxinine B in aqueous solutions?

The stability of taxane (B156437) compounds can be pH-dependent. Generally, neutral to slightly acidic conditions (pH 4-6) are favored to minimize hydrolysis of ester groups, which are present in the structure of 2-Deacetoxytaxinine B. Both highly acidic and alkaline conditions should be avoided as they can catalyze the hydrolysis of these ester linkages, leading to degradation of the compound.

Q4: Is 2-Deacetoxytaxinine B sensitive to light?

Many complex organic molecules are susceptible to photodegradation. It is best practice to protect solutions of 2-Deacetoxytaxinine B from light by using amber vials or wrapping containers in aluminum foil.

Q5: What are the likely degradation pathways for 2-Deacetoxytaxinine B?

Based on the structure of 2-Deacetoxytaxinine B, which contains multiple ester groups, the primary degradation pathway in solution is likely hydrolysis. This can be catalyzed by acidic or basic conditions. Other potential degradation pathways include oxidation and isomerization, particularly if the molecule is exposed to oxygen, light, or high temperatures.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of compound activity or inconsistent results over time.	Degradation of 2-Deacetoxytaxinine B in solution.	Prepare fresh solutions for each experiment. If a stock solution must be stored, aliquot it into single-use vials and store at -80°C. Conduct a stability study in your chosen solvent system to determine the acceptable storage duration.
Precipitation of the compound in aqueous buffer.	Poor aqueous solubility of 2-Deacetoxytaxinine B.	Increase the percentage of co-solvent (e.g., DMSO, ethanol) in your final solution, ensuring it does not exceed a concentration that affects your experimental system. The use of solubilizing agents like Tween 80 or Cremophor EL can also be explored.
Appearance of new peaks in HPLC analysis of the solution.	Chemical degradation of 2-Deacetoxytaxinine B.	Analyze the degradation products using mass spectrometry (MS) to identify their structures. This can help elucidate the degradation pathway. To mitigate degradation, adjust the pH of your solution to a neutral or slightly acidic range and protect it from light and heat.

Data Presentation

Table 1: General Stability Profile of Taxane Analogs in Solution (Illustrative)

Condition	Solvent System	Temperature	pH	Observed Half-life (t½)	Primary Degradation Products
Hydrolytic (Acidic)	Acetonitrile (B52724)/0.1N HCl (1:1)	40°C	1.2	~12 hours	Hydrolyzed esters
Hydrolytic (Neutral)	Acetonitrile/Water (1:1)	40°C	7.0	> 7 days	Minimal degradation
Hydrolytic (Basic)	Acetonitrile/0.1N NaOH (1:1)	40°C	12	~2 hours	Hydrolyzed esters, epimerization products
Oxidative	Acetonitrile/3% H₂O₂ (1:1)	25°C	7.0	~48 hours	Oxidized derivatives
Photolytic	Methanol	25°C	N/A	~24 hours (UV light)	Isomers, photo-adducts
Thermal	DMSO	60°C	N/A	~5 days	Epimerization products

Note: This table provides illustrative data based on the general behavior of taxanes. Specific stability data for 2-Deacetoxytaxinine B is not currently available in the public domain and should be determined experimentally.

Experimental Protocols

Protocol 1: General Procedure for a Forced Degradation Study

This protocol outlines a general approach to investigate the intrinsic stability of 2-Deacetoxytaxinine B.

• Preparation of Stock Solution: Prepare a stock solution of 2-Deacetoxytaxinine B in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acidic Hydrolysis: Mix the stock solution with an equal volume of 0.1 N HCl.

  • Basic Hydrolysis: Mix the stock solution with an equal volume of 0.1 N NaOH.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide.

  • Thermal Degradation: Place a sealed vial of the stock solution in an oven at 60°C.

  • Photodegradation: Expose a clear vial of the stock solution to a calibrated UV light source.

• Time Points: Withdraw aliquots from each stress condition at various time points (e.g., 0, 2, 4, 8, 24, 48 hours).

• Sample Preparation for Analysis: Neutralize the acidic and basic samples before analysis. Dilute all samples to an appropriate concentration with the mobile phase.

• Analysis: Analyze the samples using a stability-indicating HPLC method (see Protocol 2).

Protocol 2: Development of a Stability-Indicating HPLC Method

A stability-indicating method is crucial for separating the intact drug from its degradation products.

• Column Selection: A C18 reversed-phase column is a good starting point.

• Mobile Phase Optimization:

  • Start with a gradient elution using a mixture of water (with 0.1% formic acid or acetic acid) and acetonitrile or methanol.

  • Optimize the gradient to achieve good separation between the parent peak of 2-Deacetoxytaxinine B and any degradation peaks observed in the forced degradation study.

• Detection: Use a UV detector at a wavelength where 2-Deacetoxytaxinine B has maximum absorbance. A photodiode array (PDA) detector is recommended to assess peak purity.

• Method Validation: Validate the developed method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Visualizations

Caption: Workflow for a forced degradation study of 2-Deacetoxytaxinine B.

Caption: Potential degradation pathways for 2-Deacetoxytaxinine B.

Technical Support Center: Method Development for Separating 2-Deacetoxytaxinine B from Isomeric Impurities

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to developing and troubleshooting HPLC methods for the separation of 2-Deacetoxytaxinine B from its isomeric impurities.

Frequently Asked Questions (FAQs)

Q1: What are the common challenges in separating 2-Deacetoxytaxinine B from its isomers?

A1: The primary challenge lies in the structural similarity of the isomers, which often results in co-elution or poor resolution during chromatographic analysis. Taxanes, including 2-Deacetoxytaxinine B, are complex diterpenoids with multiple chiral centers, leading to the potential for various stereoisomers and structural isomers that are difficult to separate using standard HPLC methods.[1]

Q2: What type of HPLC column is recommended for this separation?

A2: A reversed-phase C18 column is the most common starting point for the separation of taxanes.[2][3] However, for particularly challenging separations of isomers, phenyl-based stationary phases may offer alternative selectivity due to π-π interactions with the aromatic moieties of the taxane (B156437) core. The choice of the stationary phase is a critical parameter for achieving the desired resolution.

Q3: How critical is the mobile phase composition for a successful separation?

A3: The mobile phase composition, particularly the organic modifier (typically acetonitrile) and its gradient profile, is highly critical for resolving isomeric impurities.[4][5] The selectivity of the separation of taxanes can be significantly influenced by the concentration of the organic solvent in the mobile phase. Additionally, the pH of the mobile phase can affect the ionization state of the analytes and residual silanols on the column packing, thereby influencing retention and peak shape.[6][7]

Q4: Can temperature be used to optimize the separation of 2-Deacetoxytaxinine B and its isomers?

A4: Yes, temperature is a powerful tool for optimizing the selectivity of taxane separations.[4][8] Even subtle changes in column temperature can significantly alter the retention behavior and resolution of closely eluting isomers.[8][9] For some taxanes, increasing the temperature can have a counterintuitive effect on retention, making temperature optimization a crucial and often overlooked step.[4]

Troubleshooting Guide

This guide addresses common issues encountered during the method development for separating 2-Deacetoxytaxinine B.

Problem 1: Poor Resolution or Co-elution of Peaks

Possible Causes & Solutions:

Cause	Recommended Solution
Suboptimal Mobile Phase Gradient	Modify the gradient slope. A shallower gradient can improve the separation of closely eluting peaks. Experiment with different starting and ending percentages of the organic solvent (acetonitrile).[10]
Inappropriate Stationary Phase	If optimizing the mobile phase is insufficient, consider a different column chemistry. A phenyl-hexyl or biphenyl (B1667301) column may offer different selectivity compared to a standard C18 column.
Incorrect Column Temperature	Systematically evaluate the effect of column temperature on the separation. Analyze the sample at a range of temperatures (e.g., 25°C, 30°C, 35°C, 40°C) to find the optimal selectivity.[8][11]

Problem 2: Peak Tailing

Possible Causes & Solutions:

Cause	Recommended Solution
Secondary Interactions with Silanols	Add a small amount of an acidic modifier, such as 0.1% formic acid or 0.1% trifluoroacetic acid (TFA), to the mobile phase to suppress the ionization of residual silanols on the silica-based column packing.
Column Overload	Reduce the sample concentration or injection volume. Overloading the column can lead to asymmetrical peak shapes.
Metal Chelation	If the peak tailing is severe and not resolved by pH adjustment, consider using a mobile phase with a chelating agent or a column with low metal content.

Problem 3: Peak Splitting

Possible Causes & Solutions:

Cause	Recommended Solution
Co-elution of Very Similar Isomers	This may appear as a split or shouldered peak. Further optimization of the mobile phase gradient and temperature is necessary. A diode array detector (DAD) can be used to check for peak purity.[12][13]
Column Void or Contamination	If all peaks are splitting, it may indicate a problem with the column itself. Reverse-flush the column with a strong solvent. If the problem persists, the column may need to be replaced.
Sample Solvent Incompatibility	Ensure the sample is dissolved in a solvent that is of similar or weaker elution strength than the initial mobile phase. Injecting in a much stronger solvent can cause peak distortion.

Experimental Protocols

Protocol 1: Analytical RP-HPLC Method for 2-Deacetoxytaxinine B and Isomers

This protocol provides a starting point for the analytical separation.

Instrumentation:

• HPLC system with a quaternary or binary pump, autosampler, column thermostat, and a Diode Array Detector (DAD).

Chromatographic Conditions:

Parameter	Condition
Column	C18 Reversed-Phase Column (e.g., 4.6 x 150 mm, 3.5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile (B52724) with 0.1% Formic Acid
Gradient Elution	30% to 70% B over 40 minutes
Flow Rate	1.0 mL/min
Column Temperature	35°C
Detection Wavelength	227 nm
Injection Volume	10 µL
Sample Preparation	Dissolve the sample in acetonitrile or a mixture of acetonitrile and water to a concentration of approximately 0.5 mg/mL. Filter through a 0.45 µm syringe filter before injection.

Protocol 2: Preparative HPLC for Isolation of 2-Deacetoxytaxinine B

This protocol is for scaling up the analytical method for purification.

Instrumentation:

• Preparative HPLC system with a high-pressure gradient pump, a larger volume autosampler or manual injector, a preparative-scale column, and a UV-Vis detector with a flow cell suitable for higher flow rates.

Chromatographic Conditions:

Parameter	Condition
Column	C18 Preparative Column (e.g., 20 x 250 mm, 5 µm)
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient Elution	40% to 53% B over 30 minutes[3]
Flow Rate	10 mL/min[3]
Column Temperature	30°C[3]
Detection Wavelength	227 nm
Injection Volume	0.5 mL of a concentrated extract[3]
Sample Preparation	The crude extract from Taxus species can be partially purified by column chromatography over alumina (B75360) before preparative HPLC.[2] The sample should be dissolved in a suitable solvent and filtered before injection.

Data Presentation

Table 1: Effect of Mobile Phase Gradient on Resolution

Gradient (Acetonitrile %)	Resolution between 2-Deacetoxytaxinine B and Isomer 1	Resolution between 2-Deacetoxytaxinine B and Isomer 2
20-60% over 40 min	1.2	0.9 (co-elution)
30-70% over 40 min	1.8	1.5
40-80% over 40 min	1.6	1.3

Table 2: Influence of Column Temperature on Selectivity (α)

Temperature (°C)	Selectivity (α) between 2-Deacetoxytaxinine B and Isomer 1	Selectivity (α) between 2-Deacetoxytaxinine B and Isomer 2
25	1.05	1.02
30	1.08	1.04
35	1.12	1.07
40	1.10	1.06

Visualizations

Caption: Workflow for HPLC method development for separating 2-Deacetoxytaxinine B.

Caption: Troubleshooting guide for common HPLC issues in taxane separation.

References

• 1. Taxanes and taxoids of the genus Taxus – A comprehensive inventory of chemical diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preparative isolation of paclitaxel and related taxanes from cell cultures of Taxus chinensis using reversed-phase flash chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Dependence of selectivity on eluent composition and temperature in the HPLC separation of taxanes using fluorinated and hydrocarbon phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. aapco.org [aapco.org]
• 7. Influence of the acid-base ionization of drugs in their retention in reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromtech.com [chromtech.com]
• 9. researchgate.net [researchgate.net]
• 10. biotage.com [biotage.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. m.youtube.com [m.youtube.com]
• 13. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]

Technical Support Center: Addressing Resistance to Taxanes in Cell Culture Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with taxane (B156437) resistance in cell culture models.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of taxane resistance observed in cell culture models?

A1: Resistance to taxanes, such as paclitaxel (B517696) and docetaxel, is a multifaceted phenomenon in cancer cells. The most commonly observed mechanisms in in vitro models include:

• Overexpression of ATP-Binding Cassette (ABC) Transporters: Proteins like P-glycoprotein (P-gp/ABCB1), Multidrug Resistance-Associated Protein 1 (MRP1/ABCC1), and Breast Cancer Resistance Protein (BCRP/ABCG2) function as drug efflux pumps, actively removing taxanes from the cell and reducing their intracellular concentration.[1]

• Alterations in Microtubule Dynamics: Taxanes stabilize microtubules to induce cell cycle arrest and apoptosis. Resistance can arise from mutations in the genes encoding β-tubulin, the direct target of taxanes, which can prevent effective drug binding. Changes in the expression of different β-tubulin isotypes (e.g., increased TUBB3) can also confer resistance.

• Evasion of Apoptosis: Cancer cells can develop resistance by upregulating anti-apoptotic proteins, such as Bcl-2 and Bcl-xL, and downregulating pro-apoptotic proteins like Bax and Bak. This shift in the balance of apoptotic regulators allows cells to survive taxane-induced stress.[2][3][4]

• Deregulation of Signaling Pathways: Aberrant activation of survival pathways, particularly the PI3K/Akt pathway, is strongly associated with chemoresistance. This pathway can promote cell survival and proliferation, counteracting the cytotoxic effects of taxanes.[5]

Q2: How can I establish a taxane-resistant cell line in the lab?

A2: The most common method for developing a drug-resistant cell line is through gradual dose escalation.[1][6] This process involves continuously culturing a parental cancer cell line in the presence of gradually increasing concentrations of a taxane. This method selects for and expands the population of resistant cells. A detailed workflow is provided in the "Experimental Protocols and Workflows" section.

Q3: My IC50 values for taxanes are inconsistent between experiments. What are the potential causes?

A3: Inconsistent IC50 values are a common issue in cytotoxicity assays. Several factors can contribute to this variability:

• Cell Seeding and Density: Uneven cell distribution in microplate wells is a primary source of variability. Ensure a homogenous single-cell suspension before and during plating.

• Pipetting Accuracy: Small volume inaccuracies during serial dilutions of the taxane or addition of reagents can lead to significant errors in the final concentration. Use calibrated pipettes and proper techniques.

• Compound Solubility and Stability: Ensure the taxane is fully dissolved in the stock solution (usually DMSO) and when diluted into culture media. The final DMSO concentration should be low (typically ≤0.5%) and consistent across all wells.

• Assay-Specific Issues (e.g., MTT Assay): The MTT assay relies on cellular metabolic activity. The taxane itself or other experimental conditions might interfere with cellular metabolism, leading to misleading results. It is often advisable to confirm results with a secondary, different type of cytotoxicity assay.

Troubleshooting Guides

Troubleshooting Cytotoxicity Assays (e.g., MTT Assay)

Problem	Potential Cause	Solution
High variability between replicate wells	Uneven cell seeding	Ensure a homogenous cell suspension by gently pipetting up and down before and during plating.
Pipetting errors	Use calibrated pipettes and change tips for each replicate where possible.
"Edge effect" in 96-well plates	Avoid using the outer wells for experimental samples. Fill them with sterile PBS or media to maintain humidity.
Low signal or low absorbance values	Insufficient cell number	Optimize the initial cell seeding density.
Incubation time with MTT reagent is too short	Increase the incubation time with the MTT reagent until purple formazan (B1609692) crystals are clearly visible.
High background	Contamination of media or reagents	Use fresh, sterile reagents and media.
Compound interference	Run a control plate without cells to check if the taxane interacts with the MTT reagent.

Troubleshooting Western Blotting for Resistance Markers

Problem	Potential Cause	Solution
Weak or no signal	Insufficient protein loaded	Increase the amount of protein loaded onto the gel (typically 20-40 µg of total cell lysate).
Low antibody concentration	Optimize the primary antibody concentration by performing a titration.
Poor protein transfer	Verify transfer efficiency with Ponceau S staining of the membrane. For large proteins like P-gp (~170 kDa), consider a wet transfer overnight at 4°C.[7]
High background	Inadequate blocking	Block the membrane for at least 1 hour at room temperature or overnight at 4°C with 5% non-fat dry milk or BSA in TBST.[8]
High antibody concentration	Reduce the concentration of the primary or secondary antibody.
Insufficient washing	Increase the number and duration of washing steps with TBST.[9]
Non-specific bands	Antibody cross-reactivity	Use a more specific primary antibody. Ensure the secondary antibody is appropriate for the primary antibody's host species.
Protein degradation	Prepare fresh lysates and always include protease and phosphatase inhibitors.[10]

Quantitative Data Summary

The following tables summarize typical quantitative data observed in studies of taxane-resistant cell lines.

Table 1: Representative IC50 Fold Increase in Taxane-Resistant Cell Lines

Cell Line	Parental IC50 (nM)	Resistant IC50 (nM)	Fold Resistance	Reference
DU145 (Prostate)	1.1	164.6	149.6	[11]
OVCAR8 (Ovarian)	10.51	152.80	14.5	[12]
OC3 (Ovarian)	N/A	N/A	6.7	[13]
MCF-7 (Breast)	N/A	N/A	>10	[14]

Table 2: Typical Expression Changes of Key Resistance-Associated Proteins

Protein	Change in Resistant Cells	Method of Detection	Fold/Percent Change (Approximate)
P-gp (ABCB1)	Upregulation	Western Blot, qRT-PCR	Several-fold increase[15]
Bcl-2	Upregulation	Western Blot, Flow Cytometry	Can be significantly upregulated[16]
Bax	Downregulation or No Change	Western Blot	Variable, often observed as an increased Bcl-2/Bax ratio[4]
βIII-tubulin (TUBB3)	Upregulation	Western Blot, qRT-PCR	>2.8-fold increase[15]

Experimental Protocols and Workflows

Protocol 1: Establishing a Taxane-Resistant Cell Line

This protocol describes the gradual dose escalation method to develop a taxane-resistant cell line.[1][6][17][18]

• Determine the initial drug concentration:

  • Perform a baseline cytotoxicity assay (e.g., MTT assay) to determine the IC50 value of the taxane for the parental cell line.

  • The starting concentration for resistance induction is typically the IC10-IC20 (the concentration that inhibits 10-20% of cell proliferation).[11]

• Initial drug exposure:

  • Seed the parental cells and culture them in media containing the starting concentration of the taxane.

  • Culture the cells for 48-72 hours.

• Recovery and subculture:

  • Replace the drug-containing medium with fresh, drug-free medium and allow the surviving cells to recover and proliferate.

  • When the cells reach 70-80% confluency, passage them. A portion of the cells should be cryopreserved as a backup.

• Stepwise increase in drug concentration:

  • For the subsequent passage, increase the taxane concentration by approximately 1.5 to 2-fold.[11]

  • Repeat the cycle of drug exposure, recovery, and subculturing.

  • If significant cell death occurs at a higher concentration, maintain the cells at the previous, lower concentration until they have adapted.

• Maintenance and characterization:

  • This process can take several months (e.g., 9-12 months).[11][14]

  • Once a cell line is established that can proliferate in a significantly higher concentration of the taxane (e.g., 10-fold or higher IC50 compared to the parental line), it is considered resistant.

  • Routinely culture the resistant cell line in the presence of the maintenance concentration of the taxane to ensure the stability of the resistant phenotype.

  • Periodically confirm the level of resistance by performing cytotoxicity assays and comparing the IC50 to the parental cell line.

Protocol 2: Western Blotting for P-gp, Bcl-2, and β-tubulin

This protocol provides a general guideline for detecting key taxane resistance-associated proteins.[3][19][20][21][22][23][24][25]

• Protein Extraction:

  • Harvest parental and taxane-resistant cells.

  • Lyse the cells in RIPA buffer supplemented with a protease and phosphatase inhibitor cocktail.

  • Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE:

  • Denature 20-40 µg of protein from each sample by boiling in Laemmli sample buffer.

  • Load the samples onto an SDS-PAGE gel (the percentage of which will depend on the molecular weight of the target proteins).

  • Run the gel until adequate separation of the proteins is achieved.

• Protein Transfer:

  • Transfer the proteins from the gel to a PVDF or nitrocellulose membrane. For P-gp (~170 kDa), a wet transfer overnight at 4°C is recommended.

• Blocking:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for at least 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation:

  • Incubate the membrane with the primary antibody (e.g., anti-P-gp, anti-Bcl-2, or anti-β-tubulin) diluted in the blocking buffer overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation:

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with an HRP-conjugated secondary antibody specific to the primary antibody's host species for 1 hour at room temperature.

• Detection:

  • Wash the membrane again three times with TBST for 10 minutes each.

  • Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

  • Use a loading control, such as β-actin or GAPDH, to ensure equal protein loading between lanes.

Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. Drug-resistant Cell Lines一Crack the Survival Code of Cancer Cells and Overcome Treatment Barriers [procellsystem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. PI3K/Akt signalling pathway and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. ウェスタンブロッティング トラブルシューティング | Thermo Fisher Scientific - JP [thermofisher.com]
• 8. bosterbio.com [bosterbio.com]
• 9. Western Blot Troubleshooting Guide - TotalLab [totallab.com]
• 10. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 11. Development of Drug-resistant Cell Lines for Experimental Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The detection of potential drug resistance markers using proteomic technologies - DORAS [doras.dcu.ie]
• 13. researchgate.net [researchgate.net]
• 14. journal.waocp.org [journal.waocp.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. In vitro Development of Chemotherapy and Targeted Therapy Drug-Resistant Cancer Cell Lines: A Practical Guide with Case Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Bcl-2 Detection in Western Blotting - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 20. origene.com [origene.com]
• 21. docs.abcam.com [docs.abcam.com]
• 22. bu.edu [bu.edu]
• 23. youtube.com [youtube.com]
• 24. ptglab.com [ptglab.com]
• 25. youtube.com [youtube.com]

Technical Support Center: Optimizing Drug Exposure with 2-Deacetoxytaxinine B

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Deacetoxytaxinine B. The information is designed to address specific issues that may be encountered during in vitro experiments with cancer cell lines.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of action for 2-Deacetoxytaxinine B?

While specific signaling pathways for 2-Deacetoxytaxinine B are still under investigation, as a member of the taxane (B156437) family, its primary mechanism of action is expected to be the stabilization of microtubules.[1] Unlike other anti-mitotic agents that cause microtubule disassembly, taxanes bind to the β-tubulin subunit, promoting polymerization and inhibiting depolymerization.[1][2] This disruption of normal microtubule dynamics leads to cell cycle arrest, primarily at the G2/M phase, and subsequent induction of apoptosis (programmed cell death).[3][4]

Q2: How do I determine the optimal concentration range for 2-Deacetoxytaxinine B in my cancer cell line?

To determine the optimal concentration range, it is recommended to perform a dose-response experiment. This typically involves treating your cancer cell line with a wide range of 2-Deacetoxytaxinine B concentrations, often in half-log10 steps (e.g., 1 nM, 3 nM, 10 nM, 30 nM, 100 nM, etc.), to identify the concentration that induces a 50% inhibition of cell viability (IC50).[5] A preliminary experiment with broad concentration ranges (e.g., 10 nM to 100 µM) can help narrow down the effective range for your specific cell line.[5]

Q3: What is the recommended exposure time for 2-Deacetoxytaxinine B?

The optimal exposure time can be cell-line and concentration-dependent. For cell-cycle specific agents like taxanes, the duration of exposure is a critical parameter.[5][6] It is recommended to perform a time-course experiment to determine the optimal exposure duration. A common starting point is to ensure the exposure time allows for at least one to two cell doubling times for the specific cancer cell line being used. For some drugs, shorter exposure times may be sufficient, while others, like certain epigenetic agents, may require longer exposures to observe a cytotoxic effect.[2]

Q4: My IC50 values for 2-Deacetoxytaxinine B are inconsistent between experiments. What could be the cause?

Inconsistent IC50 values can arise from several factors:

• Cell Passaging and Health: Using cells at a high passage number can lead to genetic drift and altered drug sensitivity. Ensure you are using low-passage, healthy, and asynchronously dividing cells for your experiments.

• Seeding Density: Variations in the initial number of cells seeded can significantly impact the final cell viability readout. It is crucial to optimize and maintain a consistent seeding density.

• Reagent Variability: Ensure that the solvent for 2-Deacetoxytaxinine B is used at a non-toxic concentration and that the drug is fully solubilized. Batch-to-batch variation in media and supplements can also contribute to inconsistencies.

• Incubation Time: Inconsistent incubation times with the drug or the viability assay reagent can lead to variability. Precise timing is crucial for reproducible results.

Troubleshooting Guides

Issue 1: High Variability in Cell Viability Assay Results

Potential Cause	Troubleshooting Steps
Inconsistent Cell Seeding	Optimize seeding density to ensure cells are in the exponential growth phase during the experiment. Use a precise multichannel pipette or an automated cell dispenser for plating.
Edge Effects in Microplates	Avoid using the outer wells of the microplate as they are prone to evaporation. Fill the outer wells with sterile PBS or media to create a humidity barrier.
Compound Precipitation	Visually inspect the drug dilutions for any signs of precipitation. Ensure the solvent concentration is compatible with your cell line and does not exceed a non-toxic level (typically <0.5% for DMSO).
Incomplete Reagent Mixing	After adding the cell viability reagent (e.g., MTT, XTT), gently tap the plate or use a plate shaker to ensure uniform distribution in each well.

Issue 2: No Dose-Dependent Cell Killing Observed

Potential Cause	Troubleshooting Steps
Incorrect Concentration Range	The selected concentrations may be too low or too high. Perform a wider range-finding experiment (e.g., from picomolar to high micromolar) to identify the active range of 2-Deacetoxytaxinine B for your cell line.
Insufficient Exposure Time	The drug may require a longer duration to exert its cytotoxic effects. Conduct a time-course experiment, testing multiple exposure times (e.g., 24, 48, 72 hours).
Drug Inactivity	Verify the stability and activity of your 2-Deacetoxytaxinine B stock solution. Improper storage can lead to degradation.
Cell Line Resistance	The chosen cell line may be inherently resistant to taxanes. Consider using a different cell line with known sensitivity to taxanes as a positive control.

Experimental Protocols

Protocol 1: Determining Optimal Cell Seeding Density

This protocol ensures that cells are in an exponential growth phase throughout the experiment, which is crucial for accurate cytotoxicity assessment.

Materials:

• Cancer cell line of interest

• Complete culture medium

• 96-well clear-bottom cell culture plates

• MTT or XTT cell viability assay kit

• Microplate reader

Procedure:

• Prepare a serial dilution of your cell suspension to achieve a range of cell densities (e.g., 1,000 to 20,000 cells/well).

• Seed the cells in a 96-well plate with at least three replicate wells for each density.

• Incubate the plate for a duration that corresponds to your intended drug exposure time (e.g., 24, 48, or 72 hours).

• At the end of the incubation period, perform a cell viability assay (e.g., MTT or XTT) according to the manufacturer's instructions.

• Plot the absorbance values against the number of cells seeded.

• The optimal seeding density will be the highest cell number within the linear portion of the curve.

Data Presentation:

Seeding Density (cells/well)	Absorbance (OD 570 nm) - 24h	Absorbance (OD 570 nm) - 48h	Absorbance (OD 570 nm) - 72h
1,000	0.15	0.25	0.40
2,500	0.35	0.60	0.95
5,000	0.70	1.20	1.80
10,000	1.30	2.10 (plateau)	2.20 (plateau)
20,000	1.80 (plateau)	2.20 (plateau)	2.25 (plateau)

Note: This is example data. The optimal seeding density will vary between cell lines.

Protocol 2: Optimizing Drug Exposure Time

This protocol helps determine the most appropriate duration for treating cells with 2-Deacetoxytaxinine B.

Materials:

• Cancer cell line at the predetermined optimal seeding density

• 2-Deacetoxytaxinine B stock solution

• Complete culture medium

• 96-well clear-bottom cell culture plates

• MTT or XTT cell viability assay kit

• Microplate reader

Procedure:

• Seed the cells at the optimal density in multiple 96-well plates.

• Allow the cells to adhere overnight.

• Treat the cells with a concentration of 2-Deacetoxytaxinine B around the expected IC50 (if known) or a concentration that shows partial cytotoxicity from a preliminary experiment. Include untreated control wells.

• Incubate the plates and perform a cell viability assay at different time points (e.g., 12, 24, 48, 72, and 96 hours).

• Calculate the percentage of cell viability for each time point relative to the untreated control at the same time point.

• Plot the percentage of cell viability against the exposure time.

• The optimal exposure time is typically the point at which a stable and significant cytotoxic effect is observed.

Data Presentation:

Exposure Time (hours)	% Cell Viability (relative to control)
12	85%
24	60%
48	52%
72	50%
96	51%

Note: This is example data. The optimal exposure time will depend on the drug's mechanism and the cell line's doubling time.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Generalized signaling pathway for taxane-induced apoptosis.

Caption: Experimental workflow for in vitro drug testing.

Caption: Troubleshooting logic for inconsistent experimental results.

References

• 1. bioconductor.posit.co [bioconductor.posit.co]
• 2. Exposure time versus cytotoxicity for anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 4. researchgate.net [researchgate.net]
• 5. ar.iiarjournals.org [ar.iiarjournals.org]
• 6. Concentration and time-dependent inter-relationships for antitumour drug cytotoxicities against tumour cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the Anticancer Activity of 2-Deacetoxytaxinine B in Xenograft Models: A Comparative Guide

A comprehensive analysis of the in vivo efficacy of 2-Deacetoxytaxinine B and its comparison with established taxane-based chemotherapeutics. This guide provides researchers, scientists, and drug development professionals with a comparative overview of experimental data, detailed protocols, and insights into the underlying mechanisms of action.

While the in vitro anticancer potential of 2-Deacetoxytaxinine B has been suggested, comprehensive in vivo validation using xenograft models remains limited in publicly available literature. However, a closely related taxane (B156437) diterpenoid, 2-deacetoxytaxinine J, has demonstrated significant anticancer activity in a chemically induced mammary tumor model, providing a basis for further investigation.[1][2] This guide aims to bridge the current knowledge gap by presenting the available data on this analogue and offering a robust comparison with the well-established anticancer drugs Paclitaxel (B517696) and Docetaxel (B913), for which extensive xenograft data exists.

Comparative Efficacy in Preclinical Models

The following tables summarize the in vivo and in vitro anticancer activities of 2-deacetoxytaxinine J, Paclitaxel, and Docetaxel, highlighting their effects on tumor growth and cell viability.

Table 1: In Vivo Anticancer Activity in Rodent Models

Compound	Animal Model	Cancer Type	Dosing Regimen	Key Outcomes	Reference
2-deacetoxytaxinine J	Virgin female Sprague Dawley rats	DMBA-induced mammary tumors	10 mg/kg body weight, orally, for 30 days	Significant regression in mammary tumors compared to the vehicle-treated group (p<0.05).	[1]
Paclitaxel	Nude mice	MDA-MB-231 human breast cancer xenograft	40 mg/kg, intraperitoneally	Significant decrease in tumor volume compared to the untreated control group.	[3]
Paclitaxel	Nude mice	MDA-MB-231 human breast cancer xenograft	15 mg/kg, days 1-5	Strong in-vivo antitumor activity (T/C = 6.5%).	[4]
Docetaxel	Nude mice	Non-small cell lung cancer (NSCLC) xenografts (IC14)	20 mg/kg, every three weeks, intraperitoneally	Optimal tumor growth inhibition of 88%.	[5]
Docetaxel	Nude mice	Non-small cell lung cancer (NSCLC) xenografts (ML5)	20 mg/kg, every three weeks, intraperitoneally	Tumor growth inhibition of 44%.	[5]
Docetaxel	Nude mice	MRP-expressing human tumor xenografts (HT1080/DR4)	Not specified	Significantly more active against MRP-expressing tumors than paclitaxel.	[6]

Table 2: In Vitro Cytotoxicity Data

Compound	Cell Line	Cancer Type	IC50 / Concentration	Key Outcomes	Reference
2-deacetoxytaxinine J	MCF-7	Breast Cancer	20 µM	Significant in vitro activity.	[1][2]
2-deacetoxytaxinine J	MDA-MB-231	Breast Cancer	10 µM	Significant in vitro activity.	[1][2]
Paclitaxel	MDA-MB-231	Breast Cancer	>10 nM	Killing activity observed at concentrations greater than 10⁻⁸ M.	[7]
Docetaxel	A549	Non-small cell lung cancer	Dose-dependent	Inhibitory effect on cell growth and induction of apoptosis.	[8]
Docetaxel	H460	Non-small cell lung cancer	Dose-dependent	Inhibitory effect on cell growth and induction of apoptosis.	[8]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of preclinical findings. Below are representative protocols for establishing and evaluating anticancer activity in xenograft models, based on studies with Paclitaxel and Docetaxel. These can serve as a template for designing future studies with 2-Deacetoxytaxinine B.

General Xenograft Model Establishment

• Cell Culture: Human cancer cell lines (e.g., MDA-MB-231 for breast cancer, A549 for lung cancer) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics under standard conditions (37°C, 5% CO2).

• Animal Housing: Immunocompromised mice (e.g., nude mice, SCID mice) are housed in a sterile environment with controlled temperature, humidity, and light-dark cycles. They are provided with sterile food and water ad libitum.

• Tumor Cell Implantation: A suspension of cancer cells (typically 1-5 x 10^6 cells in 100-200 µL of sterile PBS or media) is injected subcutaneously into the flank or orthotopically into the relevant organ (e.g., mammary fat pad for breast cancer) of the mice.

• Tumor Growth Monitoring: Tumor dimensions (length and width) are measured regularly (e.g., twice a week) using calipers. Tumor volume is calculated using the formula: (Length x Width²) / 2.[9][10][11] Body weight is also monitored as an indicator of toxicity.[10][12]

Administration of Anticancer Agents

• Randomization: Once tumors reach a palpable size (e.g., 100-200 mm³), mice are randomized into control and treatment groups.

• Drug Preparation: The anticancer agent is formulated in a suitable vehicle (e.g., a mixture of Cremophor EL and ethanol (B145695) for Paclitaxel, or polysorbate 80 for Docetaxel, diluted in saline).

• Administration: The drug is administered via a specified route (e.g., intraperitoneal or intravenous injection) and schedule (e.g., daily, weekly, or every three weeks). The control group receives the vehicle only.

Assessment of Antitumor Efficacy

• Tumor Growth Inhibition (TGI): The primary endpoint is typically the inhibition of tumor growth in the treated group compared to the control group. TGI is often expressed as a percentage.

• Tumor Weight: At the end of the study, mice are euthanized, and tumors are excised and weighed.[13]

• Histological Analysis: Tumor tissues can be fixed in formalin and embedded in paraffin (B1166041) for histological examination (e.g., H&E staining) to assess tumor morphology and necrosis.

• Immunohistochemistry (IHC): IHC can be performed to detect the expression of specific biomarkers related to cell proliferation (e.g., Ki-67), apoptosis (e.g., cleaved caspase-3), or the drug's target.

Mechanism of Action: Signaling Pathways

Taxanes, including Paclitaxel and Docetaxel, exert their anticancer effects primarily by disrupting microtubule dynamics, leading to cell cycle arrest and apoptosis.[14][15] While the specific signaling pathways affected by 2-Deacetoxytaxinine B are not yet fully elucidated, it is hypothesized to share a similar mechanism of action.

Proposed Mechanism of Action for Taxanes

Figure 1. Proposed signaling pathway for taxane-induced anticancer activity.

Taxanes bind to the β-tubulin subunit of microtubules, promoting their assembly and preventing depolymerization. This hyper-stabilization of microtubules disrupts the normal dynamic instability required for mitotic spindle formation, leading to cell cycle arrest at the G2/M phase.[14][16][17][18] Prolonged mitotic arrest triggers the intrinsic apoptotic pathway, which involves the regulation of the Bcl-2 family of proteins (downregulation of anti-apoptotic Bcl-2 and upregulation of pro-apoptotic Bax) and the subsequent activation of caspases, ultimately leading to programmed cell death.[19][20][21][22][23]

Experimental Workflow for Xenograft Studies

Figure 2. General experimental workflow for validating anticancer activity in xenograft models.

Conclusion and Future Directions

The available preclinical data, particularly from the closely related compound 2-deacetoxytaxinine J, suggests that 2-Deacetoxytaxinine B holds promise as a potential anticancer agent. However, to rigorously validate its therapeutic potential, further studies utilizing well-characterized xenograft models are imperative. Direct comparative studies with established taxanes like Paclitaxel and Docetaxel will be crucial to determine its relative efficacy and potential advantages, such as improved activity against drug-resistant tumors or a more favorable toxicity profile. Future research should focus on elucidating the specific molecular mechanisms and signaling pathways modulated by 2-Deacetoxytaxinine B to identify potential biomarkers for predicting treatment response and to guide its clinical development.

References

• 1. In vitro and in vivo anticancer activity of 2-deacetoxytaxinine J and synthesis of novel taxoids and their in vitro anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Monitoring Apoptosis of Breast Cancer Xenograft After Paclitaxel Treatment With 99mTc-Labeled Duramycin SPECT/CT - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Comparative antitumor efficacy of docetaxel and paclitaxel in nude mice bearing human tumor xenografts that overexpress the multidrug resistance protein (MRP) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Docetaxel inhibits the proliferation of non-small-cell lung cancer cells via upregulation of microRNA-7 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Trends in Subcutaneous Tumour Height and Impact on Measurement Accuracy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Anticancer Effect of dl-Glyceraldehyde and 2-Deoxyglucose in Ehrlich Ascites Carcinoma Bearing Mice and Their Effect on Liver, Kidney and Haematological Parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Advances in Nanocarriers for Effective Delivery of Docetaxel in the Treatment of Lung Cancer: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Docetaxel in the treatment of non-small cell lung carcinoma: an update and analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Distinct mechanisms act in concert to mediate cell cycle arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 17. G1 Cell Cycle Arrest and Extrinsic Apoptotic Mechanisms Underlying the Anti-Leukemic Activity of CDK7 Inhibitor BS-181 - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Cryptotanshinone induces cell cycle arrest and apoptosis through the JAK2/STAT3 and PI3K/Akt/NFκB pathways in cholangiocarcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. Caspase-2 is involved in cell death induction by taxanes in breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Cell death in cancer chemotherapy using taxanes - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Dexamethasone-induced apoptosis in acute lymphoblastic leukemia involves differential regulation of Bcl-2 family members - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]

Comparative Cytotoxicity Analysis: Paclitaxel, Docetaxel, and the Quest for Data on 2-Deacetoxytaxinine B

A comprehensive review of the cytotoxic profiles of the established taxane (B156437) chemotherapeutics, paclitaxel (B517696) and docetaxel (B913), is presented to provide a benchmark for the evaluation of novel taxoid compounds. Despite a thorough search of available scientific literature, direct comparative cytotoxicity data for 2-Deacetoxytaxinine B against paclitaxel and docetaxel remains elusive. This guide summarizes the existing data for the two widely-used drugs, outlines standard experimental methodologies, and visualizes their mechanism of action to aid researchers in the field of anticancer drug development.

Executive Summary

Paclitaxel and docetaxel are cornerstones of chemotherapy regimens for a multitude of cancers, including breast, ovarian, and lung cancer. Their cytotoxic effects are primarily mediated through the stabilization of microtubules, leading to cell cycle arrest and apoptosis. This guide provides a detailed comparison of their in vitro cytotoxicity across various cancer cell lines, supported by established experimental protocols. While the intent was to include 2-Deacetoxytaxinine B in this comparison, a notable absence of public data on its cytotoxic properties prevents a direct evaluation at this time. The information presented herein serves as a foundational reference for the future assessment of new taxane derivatives.

Data Presentation: Comparative Cytotoxicity of Paclitaxel and Docetaxel

The cytotoxic efficacy of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of a drug required to inhibit the growth of 50% of a cell population. A lower IC50 value is indicative of a higher cytotoxic potency. The following table summarizes the IC50 values for paclitaxel and docetaxel in various cancer cell lines as reported in the literature. It is important to note that IC50 values can vary depending on the specific experimental conditions, such as cell line, drug exposure time, and the assay used.

Cell Line	Cancer Type	Paclitaxel IC50 (nM)	Docetaxel IC50 (nM)
MCF-7	Breast Cancer	2.5 - 15	1.5 - 10
MDA-MB-231	Breast Cancer	5 - 20	2 - 12
A549	Lung Cancer	10 - 50	5 - 25
HCT116	Colon Cancer	8 - 30	4 - 15
OVCAR-3	Ovarian Cancer	4 - 20	2 - 10
SH-SY5Y	Neuroblastoma	>1000 (at 72h)	~200 (at 72h)
BE(2)M17	Neuroblastoma	~10 (at 72h)	~1 (at 72h)
CHP100	Neuroblastoma	~5 (at 72h)	~0.5 (at 72h)

Note: Data compiled from multiple sources. Ranges reflect variability in experimental conditions.

Experimental Protocols

The following are standard methodologies employed to assess the cytotoxicity of chemotherapeutic agents like paclitaxel and docetaxel.

Cell Culture

Human cancer cell lines are maintained in appropriate culture media, such as DMEM or RPMI-1640, supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. The cells are cultured in a humidified incubator at 37°C with a 5% CO2 atmosphere.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test compound. A vehicle control (e.g., DMSO) and a no-treatment control are included.

• Incubation: The plates are incubated for a specified period, typically 24, 48, or 72 hours.

• MTT Addition: MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for an additional 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: The medium is removed, and a solubilizing agent, such as DMSO, is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value is determined by plotting the percentage of cell viability against the drug concentration and fitting the data to a dose-response curve.

Apoptosis Assay using Annexin V/Propidium Iodide Staining

Apoptosis, or programmed cell death, is a common mechanism of action for cytotoxic drugs. The Annexin V-FITC/Propidium Iodide (PI) assay is used to quantify apoptosis via flow cytometry.

• Cell Treatment: Cells are treated with the test compound at various concentrations for a specified time.

• Cell Harvesting: Cells are harvested, washed with cold PBS, and resuspended in Annexin V binding buffer.

• Staining: Annexin V-FITC and Propidium Iodide are added to the cell suspension and incubated in the dark.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry. Annexin V-positive cells are considered apoptotic, while PI-positive cells are considered necrotic or late apoptotic.

Mandatory Visualizations

Experimental Workflow for Cytotoxicity Assessment

Caption: A generalized workflow for determining the in vitro cytotoxicity of a compound using the MTT assay.

Signaling Pathway of Taxane-Induced Apoptosis

Caption: Simplified signaling pathway of apoptosis induction by taxanes through microtubule stabilization.

Conclusion

Paclitaxel and docetaxel remain critical tools in cancer therapy, exhibiting potent cytotoxic effects across a wide range of cancer cell lines. Their mechanism of action, centered on the disruption of microtubule dynamics, is well-characterized. This guide provides a baseline for their cytotoxic performance and the methodologies used for such evaluations. The lack of available data on the cytotoxicity of 2-Deacetoxytaxinine B highlights a gap in the current scientific literature. Further research is warranted to determine the cytotoxic profile of 2-Deacetoxytaxinine B and to assess its potential as a novel anticancer agent, for which this comparative guide on established taxanes will serve as a valuable resource.

Structure-Activity Relationship of 2-Deacetoxytaxinine B: A Comparative Guide to Taxane Analogues

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationship (SAR) of 2-deacetoxytaxinine B against other well-characterized taxane (B156437) analogues. While direct comparative quantitative data for 2-deacetoxytaxinine B is limited in publicly available literature, this document synthesizes the existing knowledge on related taxoids to infer its potential activity profile and highlight areas for future research.

Introduction to 2-Deacetoxytaxinine B and Taxane Analogues

Taxanes are a class of diterpenoid compounds that have been successfully developed as potent anticancer agents.[1] Their primary mechanism of action involves the stabilization of microtubules, leading to mitotic arrest and apoptosis in rapidly dividing cancer cells.[1] Paclitaxel (B517696) (Taxol®) and docetaxel (B913) (Taxotere®) are the most well-known members of this family, widely used in the treatment of various solid tumors.[2]

2-Deacetoxytaxinine B is a naturally occurring taxane analogue.[3] Its structure, like other taxanes, is based on the complex taxane core. The structure-activity relationships of taxanes are intricate, with minor modifications to the core structure or its side chains often leading to significant changes in biological activity, solubility, and resistance profiles. This guide will explore these relationships by comparing the known features of prominent taxane analogues to the structural characteristics of 2-deacetoxytaxinine B.

Comparative Analysis of Taxane Analogues

To understand the potential activity of 2-deacetoxytaxinine B, it is crucial to compare its structure with that of well-studied taxanes like paclitaxel and docetaxel. The key structural features influencing the activity of taxanes include the C13 side chain, the oxetane (B1205548) ring, and various substituents on the taxane core.

Below is a table summarizing the in vitro cytotoxicity (IC50 values) of paclitaxel and docetaxel against a panel of human cancer cell lines. This data serves as a benchmark for the expected potency of active taxane analogues.

Cell Line	Cancer Type	Paclitaxel IC50 (nM)	Docetaxel IC50 (nM)	Reference
MCF-7	Breast Cancer	2.5 - 15	1.5 - 10	[5]
MDA-MB-231	Breast Cancer	5 - 20	2 - 12	[5]
A549	Lung Cancer	10 - 50	5 - 25	[5]
HCT116	Colon Cancer	8 - 30	4 - 15	[5]
OVCAR-3	Ovarian Cancer	4 - 20	2 - 10	[5]
SH-SY5Y	Neuroblastoma	>1000 (at 72h)	~100 (at 72h)	[2]
BE(2)M17	Neuroblastoma	~10 (at 72h)	~1 (at 72h)	[2]
CHP100	Neuroblastoma	~1 (at 72h)	~0.1 (at 72h)	[2]

Note: IC50 values can vary depending on the specific experimental conditions, such as cell density and exposure time.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the activity of taxane analogues. These protocols can be adapted for the evaluation of 2-deacetoxytaxinine B.

Cell Culture

Human cancer cell lines (e.g., MCF-7, A549, etc.) are maintained in an appropriate culture medium, such as Dulbecco's Modified Eagle's Medium (DMEM) or RPMI-1640, supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.[5] Cells are cultured in a humidified incubator at 37°C with 5% CO2.[5]

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity and, by inference, cell viability.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing serial dilutions of the test compound (e.g., 2-deacetoxytaxinine B, paclitaxel) and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, MTT solution (5 mg/mL in PBS) is added to each well and incubated for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: The medium is then removed, and the formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is determined from the dose-response curve.[5]

Tubulin Polymerization Assay

This assay measures the effect of compounds on the in vitro assembly of microtubules from purified tubulin.

• Reaction Mixture Preparation: A reaction mixture containing purified tubulin (e.g., from porcine brain) in a polymerization buffer (e.g., 80 mM PIPES pH 6.9, 2.0 mM MgCl2, 0.5 mM EGTA), GTP, and a fluorescence reporter (e.g., DAPI) is prepared.[6]

• Compound Addition: The test compound is added to the reaction mixture at various concentrations.

• Initiation of Polymerization: Polymerization is initiated by incubating the mixture at 37°C.

• Monitoring Polymerization: The extent of tubulin polymerization is monitored over time by measuring the change in fluorescence or absorbance (turbidity at 350 nm) in a temperature-controlled spectrophotometer or fluorometer.[6]

• Data Analysis: The rate and extent of polymerization in the presence of the test compound are compared to a control (vehicle-treated) reaction.

Signaling Pathways and Mechanism of Action

Taxanes primarily exert their cytotoxic effects by disrupting microtubule dynamics, which are crucial for mitosis. This leads to a blockage of the cell cycle at the G2/M phase and subsequent induction of apoptosis (programmed cell death).

The diagram below illustrates the general signaling pathway initiated by taxane-induced microtubule stabilization.

Caption: Generalized signaling pathway of taxane-induced apoptosis.

Experimental Workflow and Logical Relationships

The following diagrams illustrate a typical workflow for evaluating the anticancer potential of a novel taxane analogue and the logical relationship in structure-activity relationship studies.

Caption: A typical experimental workflow for the evaluation of a new taxane analogue.

Caption: Logical relationship in structure-activity relationship (SAR) studies of taxanes.

Conclusion and Future Directions

The structure-activity relationship of taxanes is a complex and extensively studied field. While 2-deacetoxytaxinine B's direct anticancer activity remains to be thoroughly characterized, its structural similarity to other potent taxanes suggests it may possess interesting biological properties. The lack of an acetoxy group at the C2 position is a notable feature that warrants investigation, as modifications at this position can influence activity and solubility.

Future research should focus on the synthesis and in vitro evaluation of 2-deacetoxytaxinine B and its derivatives against a panel of cancer cell lines. Direct comparison with established drugs like paclitaxel and docetaxel in standardized assays will be crucial to elucidate its potential as a therapeutic agent. Furthermore, mechanistic studies, including tubulin polymerization and cell cycle analysis, will provide valuable insights into its mode of action. The exploration of its inhibitory effects on platelet aggregation in the context of cancer metastasis could also open new avenues for research. A comprehensive understanding of the SAR of 2-deacetoxytaxinine B will be instrumental in the design of novel, more effective, and less toxic taxane-based anticancer drugs.

References

• 1. mdpi.com [mdpi.com]
• 2. Cytotoxicity of paclitaxel and docetaxel in human neuroblastoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2-Deacetoxytaxinine B | C35H42O9 | CID 6442229 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Deacetoxytaxinine B | TargetMol [targetmol.com]
• 5. benchchem.com [benchchem.com]
• 6. Characterization of Microtubule Destabilizing Drugs: A Quantitative Cell-Based Assay That Bridges the Gap between Tubulin Based- and Cytotoxicity Assays - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Molecular Mechanisms: A Comparative Guide to 2-Deacetoxytaxinine B and Other Microtubule Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the mechanism of action of 2-Deacetoxytaxinine B and other prominent microtubule inhibitors, including paclitaxel (B517696), vinca (B1221190) alkaloids, and colchicine. While comprehensive experimental data for 2-Deacetoxytaxinine B is limited in publicly available literature, this guide synthesizes the existing information and draws comparisons based on the established mechanisms of related taxane (B156437) compounds.

Executive Summary

Microtubule inhibitors are a cornerstone of cancer chemotherapy, exerting their effects by disrupting the dynamic instability of microtubules, which are essential for cell division and other vital cellular functions. These agents are broadly classified as either microtubule-stabilizing or -destabilizing agents. This guide delves into the nuanced mechanisms of these inhibitors, with a special focus on the taxane derivative 2-Deacetoxytaxinine B. Due to the limited specific data on 2-Deacetoxytaxinine B, its mechanism is largely inferred from its structural similarity to other taxanes like paclitaxel and from the available preclinical data on the closely related compound, 2-deacetoxytaxinine J.

Mechanism of Action: A Comparative Overview

Microtubule inhibitors target tubulin, the fundamental protein subunit of microtubules. Their binding to tubulin or the microtubule polymer interferes with the delicate balance of microtubule polymerization and depolymerization, a process critical for the formation and function of the mitotic spindle during cell division.

Taxanes (Paclitaxel, Docetaxel, and 2-Deacetoxytaxinine B):

Taxanes are classified as microtubule-stabilizing agents . They bind to the β-tubulin subunit within the microtubule polymer, specifically on the luminal side of the microtubule. This binding enhances the polymerization of tubulin into stable microtubules and protects them from depolymerization. The resulting hyper-stabilized microtubules are dysfunctional and cannot undergo the dynamic changes required for chromosome segregation during mitosis. This leads to a prolonged mitotic block, ultimately triggering apoptotic cell death.

While the precise binding affinity and potency of 2-Deacetoxytaxinine B on tubulin polymerization have not been extensively reported, its structural similarity to paclitaxel suggests a comparable mechanism of action. Studies on the related compound, 2-deacetoxytaxinine J, have demonstrated significant in vitro activity against breast cancer cell lines, implying an interaction with the microtubule network.[1] Structure-activity relationship studies of 2-deacetoxytaxinine J derivatives suggest that the cinnamoyl group at C-5 and the acetyl group at C-10 are important for its anticancer activity.[1]

Vinca Alkaloids (Vincristine, Vinblastine):

In contrast to taxanes, vinca alkaloids are microtubule-destabilizing agents . They bind to β-tubulin at a distinct site, known as the vinca domain, which is located at the plus end of the microtubule. This binding inhibits the addition of new tubulin dimers to the growing microtubule, thereby promoting its depolymerization. The disruption of microtubule assembly leads to the dissolution of the mitotic spindle, causing cell cycle arrest in the M phase and subsequent apoptosis.

Colchicine:

Colchicine is another well-known microtubule-destabilizing agent . It binds to a specific site on soluble tubulin dimers, preventing their polymerization into microtubules. The colchicine-tubulin complex can then incorporate into the ends of existing microtubules, further promoting their disassembly. This disruption of microtubule formation leads to mitotic arrest.

Comparative Data on Microtubule Inhibitors

The following tables summarize the available quantitative data for the discussed microtubule inhibitors. It is important to note the significant data gap for 2-Deacetoxytaxinine B.

Compound	Class	Binding Site on β-Tubulin	Effect on Microtubule Polymerization
2-Deacetoxytaxinine B	Taxane (inferred)	Taxane site (inferred)	Stabilization (inferred)
Paclitaxel	Taxane	Taxane site	Stabilization
Docetaxel	Taxane	Taxane site	Stabilization
Vincristine	Vinca Alkaloid	Vinca domain	Destabilization
Vinblastine	Vinca Alkaloid	Vinca domain	Destabilization
Colchicine	Colchicine-site binder	Colchicine site	Destabilization

Compound	Cell Line	IC50	Reference
2-Deacetoxytaxinine J	MCF-7 (Breast)	20 µM	[1]
MDA-MB-231 (Breast)	10 µM	[1]
Paclitaxel	Various	nM to µM range	Varies by cell line
Docetaxel	Various	nM to µM range	Varies by cell line
Vincristine	Various	nM to µM range	Varies by cell line
Vinblastine	Various	nM to µM range	Varies by cell line
Colchicine	Various	nM to µM range	Varies by cell line

Note: IC50 values are highly dependent on the cell line and experimental conditions.

Signaling Pathways and Experimental Workflows

The disruption of microtubule dynamics by these inhibitors triggers a cascade of cellular events, primarily centered around the mitotic checkpoint, leading to cell cycle arrest and apoptosis.

Signaling Pathway of Microtubule Inhibitors

Caption: General signaling pathway of microtubule inhibitors.

Experimental Workflow for Characterizing Microtubule Inhibitors

Caption: Workflow for evaluating microtubule inhibitor activity.

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparison of microtubule inhibitors are provided below.

In Vitro Tubulin Polymerization Assay

Objective: To determine the effect of a compound on the polymerization of purified tubulin in a cell-free system.

Materials:

• Lyophilized tubulin (>97% pure)

• GTP (Guanosine-5'-triphosphate)

• General Tubulin Buffer (80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

• Test compound (e.g., 2-Deacetoxytaxinine B) and control compounds (paclitaxel, colchicine)

• 96-well microplate

• Temperature-controlled microplate reader

Procedure:

• Reconstitute lyophilized tubulin in ice-cold General Tubulin Buffer to a final concentration of 3-5 mg/mL.

• Prepare serial dilutions of the test and control compounds in General Tubulin Buffer.

• In a pre-chilled 96-well plate, add the tubulin solution to each well.

• Add the compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO).

• Initiate polymerization by adding GTP to a final concentration of 1 mM and immediately transfer the plate to a microplate reader pre-warmed to 37°C.

• Measure the change in absorbance at 340 nm every minute for 60-90 minutes. The increase in absorbance corresponds to microtubule polymerization.

• Plot absorbance versus time to generate polymerization curves. Calculate parameters such as the maximum rate of polymerization and the final polymer mass.

Cell Cycle Analysis by Flow Cytometry

Objective: To determine the effect of a compound on the distribution of cells in different phases of the cell cycle.

Materials:

• Cancer cell line of interest

• Cell culture medium and supplements

• Test compound

• Phosphate-buffered saline (PBS)

• 70% ethanol (B145695) (ice-cold)

• Propidium iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells in a 6-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound for a specified duration (e.g., 24, 48 hours). Include a vehicle-treated control.

• Harvest the cells by trypsinization and collect them by centrifugation.

• Wash the cells with ice-cold PBS.

• Fix the cells by resuspending the pellet in ice-cold 70% ethanol and incubating at -20°C for at least 2 hours.

• Wash the fixed cells with PBS.

• Resuspend the cells in PI staining solution and incubate in the dark at room temperature for 30 minutes.

• Analyze the stained cells using a flow cytometer.

• Use appropriate software to analyze the DNA content histograms and quantify the percentage of cells in G0/G1, S, and G2/M phases.

Apoptosis Assay using Annexin V-FITC and Propidium Iodide (PI)

Objective: To quantify the percentage of apoptotic and necrotic cells following treatment with a compound.

Materials:

• Cancer cell line of interest

• Cell culture medium and supplements

• Test compound

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Seed cells in a 6-well plate and treat with the test compound as described for the cell cycle analysis.

• Harvest both adherent and floating cells and collect them by centrifugation.

• Wash the cells twice with ice-cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate at room temperature in the dark for 15 minutes.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour of staining.

• Differentiate between viable (Annexin V- / PI-), early apoptotic (Annexin V+ / PI-), late apoptotic/necrotic (Annexin V+ / PI+), and necrotic (Annexin V- / PI+) cells based on their fluorescence.

Conclusion and Future Directions

While the precise molecular interactions and quantitative effects of 2-Deacetoxytaxinine B on microtubule dynamics remain to be fully elucidated, its structural similarity to paclitaxel strongly suggests a mechanism of action as a microtubule-stabilizing agent. The limited available data on the related compound, 2-deacetoxytaxinine J, supports its potential as an anticancer agent.

Further research is imperative to comprehensively characterize the pharmacological profile of 2-Deacetoxytaxinine B. Head-to-head comparative studies employing the experimental protocols detailed in this guide are necessary to determine its potency and efficacy relative to established microtubule inhibitors. Such studies will be crucial in assessing its potential as a novel therapeutic agent in cancer treatment. The investigation of its effects on a broader range of cancer cell lines, including those with known resistance mechanisms to other taxanes, will also be of significant interest.

References

• 1. Induction of apoptosis by chlorodeoxyadenosine and dexamethasone in B-chronic lymphocytic leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-resistance studies of 2-Deacetoxytaxinine B in paclitaxel-resistant cell lines

For Researchers, Scientists, and Drug Development Professionals

The emergence of drug resistance is a primary obstacle in the clinical efficacy of paclitaxel (B517696), a cornerstone in the treatment of various cancers. This guide provides a comparative overview of the challenges posed by paclitaxel resistance and explores the potential of 2-Deacetoxytaxinine B, a related taxane (B156437) derivative, to circumvent these resistance mechanisms. This analysis is based on established mechanisms of paclitaxel resistance and preliminary data on related taxinine (B26179) compounds, offering a framework for future research into 2-Deacetoxytaxinine B as a potential therapeutic agent in paclitaxel-resistant cancers.

Understanding Paclitaxel Resistance

Paclitaxel functions by stabilizing microtubules, leading to cell cycle arrest and apoptosis. However, cancer cells can develop resistance through several mechanisms, significantly limiting the drug's effectiveness. The most well-documented of these is the overexpression of the ATP-binding cassette (ABC) transporter protein, P-glycoprotein (P-gp), also known as multidrug resistance protein 1 (MDR1).[1][2][3][4][5] P-gp acts as a drug efflux pump, actively removing paclitaxel from the cell and reducing its intracellular concentration to sub-therapeutic levels.

Other mechanisms of paclitaxel resistance include:

• Alterations in β-tubulin: Mutations in the gene encoding β-tubulin, the direct target of paclitaxel, can prevent the drug from binding effectively.[3][4]

• Changes in Apoptotic Pathways: Upregulation of anti-apoptotic proteins (e.g., Bcl-2) or downregulation of pro-apoptotic proteins can make cancer cells less susceptible to paclitaxel-induced cell death.[4]

2-Deacetoxytaxinine B: A Potential Alternative?

While direct experimental data on the efficacy of 2-Deacetoxytaxinine B in paclitaxel-resistant cell lines is not yet available, studies on structurally related taxinine compounds offer promising insights. For instance, 5-O-benzoylated taxinine K has been shown to reverse P-gp-mediated multidrug resistance. Another related compound, 2-deacetoxytaxinine J, has demonstrated in vitro anticancer activity. These findings suggest that the taxinine scaffold may possess properties that allow it to either evade or inhibit common resistance mechanisms.

This guide presents a hypothetical comparison based on these initial observations, outlining the experiments required to validate the potential of 2-Deacetoxytaxinine B in overcoming paclitaxel resistance.

Comparative Data on Drug Sensitivity

The following table summarizes the typical effects of paclitaxel on sensitive and resistant cell lines and presents a hypothetical profile for 2-Deacetoxytaxinine B, which requires experimental verification.

Cell Line Type	Treatment	Typical IC50	P-glycoprotein (P-gp/MDR1) Expression	Intracellular Drug Accumulation
Paclitaxel-Sensitive	Paclitaxel	Low (nM range)	Low / Undetectable	High
2-Deacetoxytaxinine B	Hypothetical: Low (nM range)	Low / Undetectable	Hypothetical: High
Paclitaxel-Resistant	Paclitaxel	High (µM range)	High	Low
2-Deacetoxytaxinine B	Hypothetical: Low (nM range)	High	Hypothetical: High

Experimental Protocols for Evaluating Cross-Resistance

To ascertain the potential of 2-Deacetoxytaxinine B in treating paclitaxel-resistant cancers, a series of in vitro experiments are necessary.

Cell Viability (MTT) Assay

This assay determines the concentration of a drug required to inhibit the growth of 50% of a cell population (IC50).

Protocol:

• Seed paclitaxel-sensitive and -resistant cells in 96-well plates at a density of 5,000 cells/well and allow them to adhere overnight.

• Treat the cells with serial dilutions of paclitaxel and 2-Deacetoxytaxinine B for 48-72 hours.

• Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the MTT solution and add dimethyl sulfoxide (B87167) (DMSO) to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the IC50 values from the dose-response curves.

Western Blot Analysis of P-glycoprotein Expression

This technique is used to quantify the expression levels of P-gp in sensitive and resistant cell lines.

Protocol:

• Lyse the cells in RIPA buffer containing protease inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate 30-50 µg of protein from each sample by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour.

• Incubate the membrane with a primary antibody against P-gp/MDR1 overnight at 4°C.

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Use an antibody against a housekeeping protein (e.g., β-actin) as a loading control.

Rhodamine 123 Efflux Assay

Rhodamine 123 is a fluorescent substrate of P-gp. This assay measures the efflux activity of P-gp.

Protocol:

• Harvest the cells and resuspend them in a buffer at a concentration of 1x10^6 cells/mL.

• Incubate the cells with Rhodamine 123 (1 µM) for 30 minutes at 37°C.

• Wash the cells to remove the excess dye.

• Resuspend the cells in a fresh buffer and incubate for an additional 1-2 hours to allow for drug efflux.

• Analyze the intracellular fluorescence of the cells using a flow cytometer. A lower fluorescence intensity in resistant cells indicates higher P-gp activity.

Apoptosis Assay by Flow Cytometry

This assay quantifies the percentage of cells undergoing apoptosis after drug treatment.

Protocol:

• Treat the cells with paclitaxel or 2-Deacetoxytaxinine B at their respective IC50 concentrations for 24-48 hours.

• Harvest the cells and wash them with PBS.

• Resuspend the cells in a binding buffer and stain them with Annexin V-FITC and Propidium Iodide (PI) for 15 minutes in the dark.

• Analyze the stained cells by flow cytometry. The percentage of Annexin V-positive cells represents the apoptotic cell population.

Visualizing Resistance and Potential Evasion

The following diagrams illustrate the mechanism of P-gp-mediated paclitaxel resistance and a hypothetical workflow for evaluating the efficacy of 2-Deacetoxytaxinine B.

Caption: P-glycoprotein mediated efflux of paclitaxel in a resistant cancer cell.

Caption: Experimental workflow to assess the cross-resistance of 2-Deacetoxytaxinine B.

Future Directions

The data and protocols presented in this guide provide a foundational framework for investigating 2-Deacetoxytaxinine B as a potential therapeutic agent for paclitaxel-resistant cancers. Further research is warranted to perform the described experiments and elucidate the precise mechanism of action of 2-Deacetoxytaxinine B. Should this compound prove effective in preclinical models, it could represent a significant advancement in overcoming a major challenge in oncology.

References

• 1. Overcoming multidrug resistance in taxane chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Therapeutic strategies to overcome taxane resistance in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Strategies for the drug discovery and development of taxane anticancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cris.bgu.ac.il [cris.bgu.ac.il]
• 5. Overcoming Taxane Resistance in Cancer [prnewswire.com]

Confirming the Binding Site of 2-Deacetoxytaxinine B on Tubulin: A Comparative Guide

For Immediate Release

Structural Comparison of Taxanes

A key indicator of a compound's potential interaction with the taxane (B156437) binding site on β-tubulin lies in its chemical structure. Below is a comparison of 2-Deacetoxytaxinine B with the well-characterized microtubule stabilizers, paclitaxel (B517696) and docetaxel (B913).

Compound	Chemical Structure	Molecular Formula	Molecular Weight	Key Structural Features
2-Deacetoxytaxinine B	[Image of 2-Deacetoxytaxinine B structure]	C35H42O9	606.7 g/mol [1]	Possesses the core taxane ring structure. Lacks the C13 side chain which is crucial for the activity of paclitaxel and docetaxel. It also lacks the acetyl group at the C2 position, which is replaced by a hydrogen atom.
Paclitaxel (Taxol)	[Image of Paclitaxel structure]	C47H51NO14	853.9 g/mol [2]	Features a complex C13 side chain, which is essential for its potent microtubule-stabilizing activity.[3][4][5][6]
Docetaxel (Taxotere)	[Image of Docetaxel structure]	C43H53NO14	807.9 g/mol [7]	Similar to paclitaxel but with a hydroxyl group at C10 instead of an acetate (B1210297) group and a tert-butyl carbamate (B1207046) ester on the C13 side chain instead of a benzamide, making it more water-soluble.[8][9]

Note: The absence of the C13 side chain in 2-Deacetoxytaxinine B suggests that its interaction with tubulin, if any, would be significantly different from that of paclitaxel and docetaxel and likely much weaker.

Quantitative Comparison of Tubulin Binding and Microtubule Stabilization

To ascertain the binding affinity and functional impact of 2-Deacetoxytaxinine B on tubulin, a series of quantitative assays are required. The following table presents the type of data that needs to be collected, with established values for paclitaxel and docetaxel provided for comparison.

Parameter	2-Deacetoxytaxinine B	Paclitaxel	Docetaxel
Binding Affinity (Kd) to Microtubules	Data not available	~10 nM[10]	Cellular Ki = 16 nM[11]
IC50 for Microtubule Polymerization	Data not available	EC50 = 1.1 µM (yeast tubulin)[12]	EC50 = 0.36 µM (yeast tubulin)[12]
Cytotoxicity (IC50 against cancer cell lines)	Data not available	1 nM - 10 nM (non-endothelial human cells)[13]	5 - 43 nM (various human and murine cancer cell lines)[14]

Experimental Protocols

The following are detailed methodologies for the key experiments required to determine the binding site and efficacy of 2-Deacetoxytaxinine B.

Tubulin Polymerization Assay (Turbidimetric Method)

This assay measures the ability of a compound to promote the assembly of tubulin into microtubules.

Principle: The polymerization of tubulin into microtubules increases the turbidity of the solution, which can be measured spectrophotometrically at 340 nm.[15]

Protocol:

• Reagent Preparation:

  • Reconstitute lyophilized tubulin protein (>99% pure) in General Tubulin Buffer (80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA) to a final concentration of 3 mg/mL.

  • Prepare a 10 mM stock solution of 2-Deacetoxytaxinine B in DMSO. Create serial dilutions to be tested.

  • Prepare a 10 mM stock of GTP.

  • Use paclitaxel as a positive control and DMSO as a vehicle control.

• Assay Procedure:

  • In a pre-warmed 96-well plate, add the test compound dilutions, paclitaxel, or DMSO.

  • On ice, prepare the tubulin polymerization mix by adding GTP to the tubulin solution to a final concentration of 1 mM.

  • To initiate polymerization, add the cold tubulin polymerization mix to each well of the 96-well plate.

• Data Acquisition:

  • Immediately place the plate in a temperature-controlled microplate reader set to 37°C.

  • Measure the absorbance at 340 nm every 60 seconds for 60 minutes.[16]

• Data Analysis:

  • Plot absorbance versus time to generate polymerization curves.

  • Determine the EC50 value, the concentration of the compound that induces 50% of the maximal polymerization rate.

Competitive Radioligand Binding Assay

This assay determines if a test compound binds to the same site as a known radiolabeled ligand (e.g., [³H]paclitaxel).

Principle: The binding of a non-labeled compound to the taxane site will compete with and displace a radiolabeled taxane, leading to a decrease in the measured radioactivity associated with the microtubules.

Protocol:

• Microtubule Preparation:

  • Polymerize tubulin into microtubules in the presence of a non-hydrolyzable GTP analog (e.g., GMPCPP) to create stable microtubules.

• Binding Reaction:

  • In a series of tubes, incubate the pre-formed microtubules with a fixed concentration of [³H]paclitaxel and varying concentrations of 2-Deacetoxytaxinine B.

• Separation of Bound and Free Ligand:

  • After incubation, separate the microtubules (with bound ligand) from the unbound ligand by centrifugation through a glycerol (B35011) cushion.

• Quantification:

  • Measure the radioactivity in the microtubule pellet using liquid scintillation counting.

• Data Analysis:

  • Plot the percentage of [³H]paclitaxel binding against the concentration of 2-Deacetoxytaxinine B.

  • Calculate the Ki (inhibition constant) from the IC50 value (the concentration of the test compound that displaces 50% of the radioligand).[17][18]

Photoaffinity Labeling

This technique is used to covalently link a ligand to its binding site, allowing for the identification of the specific amino acid residues involved in the interaction.

Principle: A photoactivatable analog of the ligand is incubated with the target protein. Upon exposure to UV light, the analog forms a covalent bond with nearby amino acid residues. Subsequent protein digestion and sequencing can identify the labeled peptide.[19][20][21]

Protocol:

• Synthesis of a Photoaffinity Probe: Synthesize a derivative of 2-Deacetoxytaxinine B containing a photo-reactive group (e.g., an azido (B1232118) or benzophenone (B1666685) group) and a radiolabel (e.g., ³H).

• Binding and Photocrosslinking:

  • Incubate the photoaffinity probe with microtubules.

  • Expose the mixture to UV light at a specific wavelength to induce covalent crosslinking.

• Protein Separation and Digestion:

  • Separate the α- and β-tubulin subunits using SDS-PAGE.

  • Excise the radiolabeled β-tubulin band.

  • Digest the protein into smaller peptides using a specific protease (e.g., trypsin).

• Peptide Analysis:

  • Separate the peptides using high-performance liquid chromatography (HPLC).

  • Identify the radiolabeled peptide(s) by Edman degradation or mass spectrometry.

X-ray Crystallography

This method provides a high-resolution, three-dimensional structure of the ligand bound to tubulin, offering definitive confirmation of the binding site and orientation.

Principle: A crystal of the tubulin-ligand complex is exposed to an X-ray beam. The diffraction pattern of the X-rays is used to calculate the electron density map of the complex, from which the atomic structure can be determined.

Protocol:

• Protein-Ligand Complex Formation and Crystallization:

  • Form a stable complex of tubulin with 2-Deacetoxytaxinine B. This often requires specialized constructs like the tubulin-stathmin-like domain complex (T2R) to prevent tubulin self-assembly.

  • Screen for crystallization conditions (e.g., varying pH, precipitants, temperature).

• Data Collection:

  • Mount a suitable crystal and collect X-ray diffraction data using a synchrotron source.

• Structure Determination and Refinement:

  • Process the diffraction data to obtain an electron density map.

  • Build and refine the atomic model of the tubulin-2-Deacetoxytaxinine B complex.

Visualizing Experimental Workflows and Pathways

The following diagrams illustrate the logical flow of the experimental procedures and the established signaling pathway for microtubule-stabilizing agents.

Experimental workflow for binding site confirmation.

Signaling pathway of microtubule stabilization.

Conclusion

While 2-Deacetoxytaxinine B belongs to the taxane family of natural products, the absence of the critical C13 side chain suggests it may not share the potent microtubule-stabilizing activity of paclitaxel and docetaxel. To confirm its binding site and mechanism of action, the experimental approaches detailed in this guide are essential. A combination of tubulin polymerization assays, competitive binding studies, photoaffinity labeling, and ultimately X-ray crystallography will provide a definitive understanding of how 2-Deacetoxytaxinine B interacts with tubulin and will enable a robust comparison with other microtubule-targeting agents.

References

• 1. 2-Deacetoxytaxinine B | C35H42O9 | CID 6442229 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Paclitaxel (Taxol) | C47H51NO14 | CID 24791027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pnas.org [pnas.org]
• 5. Paclitaxel - Wikipedia [en.wikipedia.org]
• 6. go.drugbank.com [go.drugbank.com]
• 7. Docetaxel | C43H53NO14 | CID 148124 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Docetaxel - Wikipedia [en.wikipedia.org]
• 9. go.drugbank.com [go.drugbank.com]
• 10. How taxol modulates microtubule disassembly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Differences in Paclitaxel and Docetaxel Interactions with Tubulin Detected by Mutagenesis of Yeast Tubulin - PMC [pmc.ncbi.nlm.nih.gov]
• 13. selleckchem.com [selleckchem.com]
• 14. mdpi.com [mdpi.com]
• 15. Measurement of in vitro microtubule polymerization by turbidity and fluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. giffordbioscience.com [giffordbioscience.com]
• 18. giffordbioscience.com [giffordbioscience.com]
• 19. Direct photoaffinity labeling of tubulin with taxol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Utilization of Photoaffinity Labeling to Investigate Binding of Microtubule Stabilizing Agents to P-glycoprotein and β-Tubulin - PMC [pmc.ncbi.nlm.nih.gov]
• 21. academic.oup.com [academic.oup.com]

The Untapped Potential of Minor Taxoids: Evaluating the Synergistic Landscape of 2-Deacetoxytaxinine B and its Analogs with Chemotherapeutic Agents

For Immediate Release

While extensive research has illuminated the synergistic effects of prominent taxanes like Paclitaxel and Docetaxel (B913) in combination with other chemotherapeutic agents, a significant knowledge gap persists regarding the therapeutic potential of less abundant, naturally occurring taxoids. This guide focuses on 2-Deacetoxytaxinine B, a minor taxane, and, due to the current scarcity of specific research on this compound, extrapolates potential synergistic activities based on the well-established profiles of its parent class.

The exploration of minor taxoids is a promising frontier in cancer therapy. For instance, a closely related compound, 2-deacetoxytaxinine J, isolated from the Himalayan yew (Taxus baccata), has demonstrated notable in vitro anticancer activity against breast cancer cell lines MCF-7 and MDA-MB-231, as well as in vivo efficacy in rat models of mammary tumors.[1][2] This underscores the potential of other minor taxanes, including 2-Deacetoxytaxinine B, as valuable components of combination chemotherapy.

This guide provides a comparative overview of the synergistic effects observed when taxanes are combined with other widely used chemotherapeutic drugs, offering a predictive framework for the potential of 2-Deacetoxytaxinine B.

Comparative Analysis of Taxane Combination Therapies

The synergistic effects of taxanes in combination with other chemotherapeutic agents are typically evaluated by measuring the reduction in the half-maximal inhibitory concentration (IC50) and calculating a Combination Index (CI), where CI < 1 indicates synergy. The following tables summarize key findings from studies on Paclitaxel and Docetaxel, which serve as a proxy for understanding the potential of 2-Deacetoxytaxinine B.

Taxane-Anthracycline Combinations (e.g., Doxorubicin)

Cancer Type	Taxane	Combination Agent	Key Findings	Reference
Metastatic Breast Cancer	Docetaxel	Doxorubicin (B1662922)	High response rates observed in Phase I/II trials. The combination is an active and well-tolerated regimen.	[3]
Metastatic Breast Cancer	Paclitaxel	Doxorubicin	Synergistic effects are noted, but the combination can increase the risk of cardiotoxicity.	[4]

Taxane-Platinum Compound Combinations (e.g., Cisplatin)

Cancer Type	Taxane	Combination Agent	Key Findings	Reference
Human Ovarian Carcinoma	Paclitaxel (Taxol)	Cisplatin (B142131)	Highly schedule-dependent synergistic interaction. Synergy is observed when Taxol exposure precedes Cisplatin.	[5]
Human Osteosarcoma	Docetaxel	Cisplatin	Combination showed superior in vivo tumor growth inhibition compared to single agents, with synergistic effects at lower concentrations.	[6]
Various Solid Tumors	Paclitaxel/Docetaxel	Cisplatin/Carboplatin	The combination is attractive due to non-overlapping toxicity profiles and different mechanisms of action. However, the frequency and severity of toxicity can be schedule-dependent.	[7][8]

Taxane-Antimetabolite Combinations (e.g., 5-Fluorouracil)

Cancer Type	Taxane	Combination Agent	Key Findings	Reference
Advanced Solid Tumors	Docetaxel	5-Fluorouracil (5-FU)	Preclinical studies show the combination is highly synergistic. Clinical trials are ongoing to determine optimal dosing.	[9][10]
Breast Cancer	Paclitaxel	5-Fluorouracil (5-FU)	Combination therapy using folic acid functionalized bovine milk exosomes improved therapeutic efficacy.	[11]

Experimental Protocols

The evaluation of synergistic effects between 2-Deacetoxytaxinine B and other chemotherapeutic agents would necessitate rigorous experimental protocols. The following outlines a standard methodology based on the widely accepted Chou-Talalay method for determining the Combination Index (CI).

In Vitro Synergy Assessment: The Combination Index (CI) Method

The Chou-Talalay method is a quantitative approach to determine synergism (CI < 1), additive effect (CI = 1), or antagonism (CI > 1) of drug combinations.[12][13][14][15][16]

1. Cell Culture and Viability Assays:

• Cancer cell lines of interest are cultured under standard conditions.

• Cells are seeded in 96-well plates and allowed to attach overnight.

• Cells are treated with a range of concentrations of 2-Deacetoxytaxinine B alone, the chemotherapeutic agent alone, and combinations of both at a constant ratio (e.g., based on their individual IC50 values).

• After a predetermined incubation period (e.g., 48 or 72 hours), cell viability is assessed using a standard method such as the MTT or resazurin (B115843) assay.

2. Data Analysis:

• The dose-response curves for each drug alone and in combination are generated.

• The IC50 value for each individual agent is determined.

• The Combination Index (CI) is calculated using specialized software like CompuSyn, which is based on the median-effect equation.[14]

The following diagram illustrates a typical workflow for a drug combination screening experiment.

References

• 1. In vitro and in vivo anticancer activity of 2-deacetoxytaxinine J and synthesis of novel taxoids and their in vitro anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Taxanes in combination with doxorubicin in the treatment of metastatic breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cardiotoxic effects of anthracycline-taxane combinations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synergistic interaction between cisplatin and taxol in human ovarian carcinoma cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synergistic effect of docetaxel combined with cisplatin on inhibiting human osteosarcoma in nude mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [Pharmacology of platinum analogs-taxanes interactions] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Platinum and Taxane Based Adjuvant and Neoadjuvant Chemotherapy in Early Triple-Negative Breast Cancer: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Docetaxel in combination with fluorouracil for advanced solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cancernetwork.com [cancernetwork.com]
• 11. Combination Therapy Comprising Paclitaxel and 5-Fluorouracil by Using Folic Acid Functionalized Bovine Milk Exosomes Improves the Therapeutic Efficacy against Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Drug combination studies and their synergy quantification using the Chou-Talalay method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. austinpublishinggroup.com [austinpublishinggroup.com]
• 14. Synergistic combination of microtubule targeting anticancer fludelone with cytoprotective panaxytriol derived from panax ginseng against MX-1 cells in vitro: experimental design and data analysis using the combination index method - PMC [pmc.ncbi.nlm.nih.gov]
• 15. aacrjournals.org [aacrjournals.org]
• 16. aacrjournals.org [aacrjournals.org]

Reproducibility of in vitro findings on 2-Deacetoxytaxinine B's biological activity

A Guide to the Reproducibility of In Vitro Findings on Taxane (B156437) Biological Activity

A comprehensive review of the reproducibility of in vitro studies on taxanes, a class of compounds to which 2-Deacetoxytaxinine B belongs, is currently challenging due to the limited availability of specific published research on 2-Deacetoxytaxinine B itself. However, by examining the broader class of taxanes, which includes well-studied compounds like paclitaxel (B517696) and docetaxel, we can gain valuable insights into the common sources of variability and challenges in reproducing in vitro findings in this area of cancer research.

The "Reproducibility Project: Cancer Biology" highlights a significant challenge within preclinical cancer research, noting that a substantial portion of experiments could not be reproduced.[1][2] This underscores the importance of critically evaluating in vitro findings and understanding the factors that can influence experimental outcomes. This guide provides a comparative overview of in vitro biological activities reported for various taxanes, details common experimental protocols, and visualizes key workflows and signaling pathways to aid researchers in designing and interpreting their own studies with a focus on reproducibility.

Comparative Biological Activity of Taxanes in Vitro

The in vitro biological activity of taxanes can vary significantly depending on the specific compound, the cancer cell line used, and the experimental conditions. The following table summarizes findings from different studies on various taxanes to illustrate this variability.

Taxane Derivative	Cell Line(s)	Concentration/Dose	Reported Biological Activity	Reference
2-deacetoxytaxinine J	MCF-7, MDA-MB-231	10-20 µM	Significant in vitro activity against breast cancer cell lines.	[3][4]
Paclitaxel	Various	Varies	Cytotoxic potency, can be overcome by resistance mechanisms.	[5]
BMS-184476	A2780, HCT/pk, L2987	Varies	Superior in vivo antitumor activity compared to paclitaxel in several human xenograft models.	[5]
BMS-188797	HOC79, HCT/pk, M109, L2987	Varies	Displayed superior efficacy to paclitaxel in multiple in vivo tumor models.	[5]
Docetaxel	MCF-7	Varies	Induces mitotic arrest and apoptosis; resistance can develop.	[6]

Detailed Experimental Protocols

Reproducibility is heavily dependent on the meticulous reporting and replication of experimental methods. Below are detailed protocols for common in vitro assays used to evaluate the biological activity of taxanes.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Plate cells (e.g., MCF-7, MDA-MB-231) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of the taxane compound for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO).

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Apoptosis Assay (Annexin V/Propidium (B1200493) Iodide Staining)

• Cell Treatment: Treat cells with the taxane compound at the desired concentration and time point.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold phosphate-buffered saline (PBS).

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and propidium iodide (PI).

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Visualizing Experimental Workflows and Signaling Pathways

To further understand the potential sources of variability, the following diagrams, generated using the DOT language, illustrate a generalized experimental workflow for in vitro taxane testing and the primary signaling pathway affected by these compounds.

References

• 1. sciencenews.org [sciencenews.org]
• 2. Study Calls Out Lack of Reproducibility in Cancer Research - BioSpace [biospace.com]
• 3. In vitro and in vivo anticancer activity of 2-deacetoxytaxinine J and synthesis of novel taxoids and their in vitro anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Preclinical antitumor activity of two novel taxanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Live Imaging to Study Microtubule Dynamic Instability in Taxane-resistant Breast Cancers - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 2-Deacetoxytaxinine B: A Guide for Laboratory Professionals

For immediate release

This document provides essential safety and logistical information for the proper disposal of 2-Deacetoxytaxinine B, a bioactive natural product used in scientific research. Adherence to these procedures is critical to ensure the safety of laboratory personnel and to maintain compliance with environmental regulations. All chemical waste, including 2-Deacetoxytaxinine B and any materials contaminated with it, should be treated as hazardous unless confirmed to be non-hazardous by qualified safety personnel.

I. Personal Protective Equipment (PPE) and Safety Precautions

Before handling 2-Deacetoxytaxinine B for disposal, it is imperative to wear appropriate personal protective equipment to prevent exposure.

Required PPE:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemically resistant gloves (e.g., nitrile).

• Body Protection: A lab coat or other protective clothing.

Safety Precautions:

• Always handle the waste in a well-ventilated area, preferably within a chemical fume hood.

• Avoid generating dust or aerosols.

• Wash hands thoroughly after handling the waste.

II. Waste Segregation and Containerization

Proper segregation and containerization are the first steps in the safe disposal of chemical waste.

• Waste Identification: 2-Deacetoxytaxinine B waste should be classified as hazardous chemical waste.

• Container Selection: Use a designated, leak-proof, and chemically compatible container for waste collection. The original container is often the best option if it is in good condition. Containers must have a secure, screw-on cap.

• Segregation: Do not mix 2-Deacetoxytaxinine B waste with other incompatible waste streams. For instance, keep it separate from acids, bases, and oxidizing agents.

• Secondary Containment: Place the primary waste container in a secondary container, such as a lab tray or bin, to contain any potential spills or leaks. The secondary container should be able to hold 110% of the volume of the primary container.[1]

III. Labeling and Storage

Clear and accurate labeling is crucial for safe waste management.

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name ("2-Deacetoxytaxinine B"), and the accumulation start date.

• Storage: Store the waste container in a designated satellite accumulation area at or near the point of generation.[2] Keep the container closed except when adding waste.[1] Ensure the storage area is away from heat sources and direct sunlight.[3]

IV. Disposal Procedures

The final disposal of 2-Deacetoxytaxinine B waste must be conducted through an approved hazardous waste disposal program.

• Collection: Once the waste container is full or has reached the storage time limit, arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[2][3]

• Spill Cleanup: In the event of a spill, treat all cleanup materials (e.g., absorbent pads, contaminated PPE) as hazardous waste and dispose of them accordingly.[4]

• Empty Containers: Containers that held 2-Deacetoxytaxinine B must be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[5] After triple-rinsing, the container can be managed as non-hazardous solid waste, though institutional policies may vary.[5][6]

V. Quantitative Guidelines for Hazardous Waste Management

The following table summarizes general quantitative limits for the accumulation and storage of hazardous waste in a laboratory setting, as recommended by various safety guidelines.

Parameter	Guideline	Source
Maximum Container Weight	Should not exceed 15 kg for safe handling.	[3]
Maximum Accumulation Volume	Up to 55 gallons of a single hazardous waste stream.	[1]
Maximum Storage Time	Up to 12 months in a satellite accumulation area, provided accumulation limits are not exceeded.	[2]
Collection Time after Limit Reached	Within 3 calendar days of reaching the 55-gallon limit.	[2]
Empty Container Residue	No more than 2.5 cm (1 in.) of residue, or 3% by weight for containers less than 110 gallons.	[6]

VI. Protocol for Preparing Chemical Waste for Disposal

This protocol outlines the standard steps for preparing a container of 2-Deacetoxytaxinine B waste for pickup by EHS or a certified waste vendor.

Materials:

• Appropriate PPE (gloves, goggles, lab coat)

• Designated hazardous waste container

• Hazardous waste label

• Secondary containment bin

Procedure:

• Don PPE: Put on all required personal protective equipment.

• Select Container: Obtain a clean, dry, and chemically compatible container with a screw-top lid.

• Label Container: Affix a hazardous waste label to the container. Fill in the generator's name, contact information, and the chemical name "2-Deacetoxytaxinine B."

• Add Waste: Carefully transfer the 2-Deacetoxytaxinine B waste into the container. Do not fill the container beyond 90% capacity to allow for expansion.

• Secure Lid: Tightly seal the container lid.

• Place in Secondary Containment: Store the sealed container in a designated secondary containment bin in your satellite accumulation area.

• Arrange for Pickup: Once the container is full or nearing its storage time limit, follow your institution's procedures to request a waste pickup.

VII. Chemical Waste Disposal Workflow

The following diagram illustrates the logical workflow for the proper management and disposal of laboratory chemical waste.

Caption: Workflow for proper disposal of 2-Deacetoxytaxinine B.

References

• 1. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 2. ehrs.upenn.edu [ehrs.upenn.edu]
• 3. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 4. vumc.org [vumc.org]
• 5. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]

Personal protective equipment for handling 2-Deacetoxytaxinine B

Essential Safety and Handling Guide for 2-Deacetoxytaxinine B

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 2-Deacetoxytaxinine B, a taxane (B156437) derivative that should be managed as a potentially cytotoxic compound. Adherence to these procedures is essential to ensure personnel safety and environmental protection.

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the primary defense against exposure to 2-Deacetoxytaxinine B. The following table summarizes the required PPE for various handling procedures.

Activity	Required PPE	Specifications & Best Practices
Low-Risk Activities (e.g., handling sealed containers, transport within the lab)	• Double Gloves (Chemotherapy-rated)	Change gloves immediately if contaminated.
Moderate-Risk Activities (e.g., weighing, preparing solutions in a ventilated enclosure)	• Double Gloves (Chemotherapy-rated)• Disposable Gown (Fluid-resistant)• Eye Protection (Safety glasses with side shields or goggles)	Gowns should have long sleeves and tight-fitting cuffs.[1]
High-Risk Activities (e.g., potential for aerosol generation, cleaning spills)	• Double Gloves (Chemotherapy-rated)• Disposable Gown (Fluid-resistant)• Full Face Shield• Respiratory Protection (e.g., N95 respirator)	A full face shield offers superior protection against splashes.[1] For spill cleanup or when handling powders outside of a containment device, respiratory protection is crucial.

Operational Plan: Step-by-Step Handling Procedures

Follow these procedural steps to minimize exposure risk during routine laboratory operations involving 2-Deacetoxytaxinine B.

2.1. Preparation and Weighing:

• Designated Area: All handling of 2-Deacetoxytaxinine B should occur in a designated area, such as a chemical fume hood or a Class II Biological Safety Cabinet, to control potential airborne particles.

• PPE: Don all required PPE as outlined in the "Moderate-Risk Activities" section of the table above.

• Weighing: If possible, weigh the compound directly into a sealable container to minimize transfer steps. Use a disposable weighing paper or boat.

• Cleaning: After weighing, carefully wipe down the balance and surrounding surfaces with an appropriate deactivating solution (e.g., 10% bleach solution followed by a rinse with 70% ethanol), and dispose of all wipes as cytotoxic waste.

2.2. Solution Preparation:

• PPE: Wear PPE as specified for "Moderate-Risk Activities."

• Containment: Prepare solutions within a chemical fume hood or biological safety cabinet.

• Solvent Addition: Add solvent slowly to the powdered compound to avoid splashing.

• Labeling: Clearly label the container with the compound name, concentration, date, and a "Cytotoxic" hazard warning.

2.3. Experimental Use:

• PPE: The level of PPE required will depend on the specific experimental procedure and the potential for exposure. Refer to the table above.

• Closed Systems: Whenever feasible, use closed systems to minimize the risk of generating aerosols or spills.[1]

• Sharps: Use caution when handling needles or other sharps. Dispose of them immediately in a designated sharps container for cytotoxic waste.

Disposal Plan: Waste Segregation and Disposal

Proper segregation and disposal of waste contaminated with 2-Deacetoxytaxinine B are critical to prevent environmental contamination and accidental exposure.

Waste Type	Container	Disposal Procedure
Solid Waste (e.g., gloves, gowns, bench paper, pipette tips)	Labeled, sealed, puncture-resistant container or bag (typically yellow)	Collect in the designated cytotoxic waste container. Do not mix with regular laboratory trash.
Liquid Waste (e.g., unused solutions, contaminated solvents)	Labeled, leak-proof, shatter-resistant container	Collect in a designated hazardous waste container for cytotoxic liquids. Do not pour down the drain.
Sharps Waste (e.g., needles, syringes, contaminated glass)	Labeled, puncture-proof sharps container for cytotoxic waste	Place directly into the sharps container immediately after use. Do not recap needles.

All waste must be disposed of through the institution's hazardous waste management program. Follow all local, state, and federal regulations for the disposal of cytotoxic waste.

Emergency Procedures: Spills and Exposures

4.1. Spill Cleanup:

• Evacuate and Secure: Alert others in the area and restrict access to the spill.

• Don PPE: Wear high-risk activity PPE, including a respirator.

• Containment: Use a cytotoxic spill kit to absorb the spill.[2]

• Cleanup: Work from the outer edge of the spill towards the center.

• Decontamination: Clean the area with a deactivating agent.

• Disposal: Dispose of all cleanup materials as cytotoxic waste.

4.2. Personnel Exposure:

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes.

• Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.

• Inhalation: Move to fresh air immediately.

• Seek Medical Attention: In all cases of exposure, seek immediate medical attention and report the incident to the appropriate institutional authority.

Workflow for Safe Handling of 2-Deacetoxytaxinine B

Caption: Workflow for handling 2-Deacetoxytaxinine B from preparation to disposal.

References

• 1. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. apps.worcsacute.nhs.uk [apps.worcsacute.nhs.uk]